Methyl 2-(4-chloro-2-methoxyphenoxy)acetate

Core Science & Biosynthesis

Technical Guide: Chemical Properties, Synthesis, and Applications of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate

Executive Summary

Methyl 2-(4-chloro-2-methoxyphenoxy)acetate (CAS: 787575-66-0) is a highly versatile aryloxyacetic ester that serves as a critical synthetic intermediate in both pharmaceutical drug discovery and agrochemical development. Structurally characterized by an electron-donating methoxy group, an electron-withdrawing para-chloro substituent, and a terminal methyl ester, this compound offers a unique physicochemical profile. This whitepaper provides an in-depth analysis of its structural properties, details a self-validating synthetic methodology, and explores its downstream mechanistic utility.

Structural and Physicochemical Profiling

The molecular architecture of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate is strategically designed for modularity. The ortho-methoxy group provides localized steric hindrance and acts as a hydrogen bond acceptor, which is critical for target receptor binding (e.g., in PPAR-alpha/gamma modulation). The para-chloro substituent significantly enhances the molecule's lipophilicity (LogP) and blocks cytochrome P450-mediated para-hydroxylation, a common metabolic liability in phenoxy-based drugs. The terminal methyl ester functions as a lipophilic prodrug moiety or a synthetic handle for further functionalization.

Quantitative Data Summary

Property	Value
IUPAC Name	Methyl 2-(4-chloro-2-methoxyphenoxy)acetate
CAS Registry Number	787575-66-0
Molecular Formula	C10H11ClO4
Molecular Weight	230.65 g/mol
Canonical SMILES	COC(=O)COC1=CC=C(Cl)C=C1OC
InChIKey	QJLMZHVFVLORNG-UHFFFAOYSA-N
Related Free Acid CAS	56913-08-7 (4-Chloro-2-methoxyphenoxyacetic acid)
Precursor Phenol CAS	16766-30-6 (4-Chloro-2-methoxyphenol)

Data aggregated from authoritative chemical registries and.

Chemical Synthesis & Manufacturing Protocols

The most efficient and scalable route to synthesize Methyl 2-(4-chloro-2-methoxyphenoxy)acetate is via a Williamson Ether Synthesis . This approach utilizes 4-chloro-2-methoxyphenol as the nucleophile and methyl bromoacetate as the electrophilic alkylating agent.

Figure 1: Williamson ether synthesis workflow for Methyl 2-(4-chloro-2-methoxyphenoxy)acetate.

Step-by-Step Experimental Protocol

Objective: High-yield preparation of the target ester via SN2 displacement.

• Initiation & Deprotonation: Charge a flame-dried round-bottom flask with 4-chloro-2-methoxyphenol (1.0 eq) and anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.5 M concentration. Add anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq) in one portion. Stir at room temperature for 30 minutes.

  • Causality: K₂CO₃ is a mild base sufficient to deprotonate the phenol (pKa ~9.5) to form the reactive phenoxide anion, without being strong enough to cause unwanted hydrolysis of the alkylating agent or the final ester product.

• Alkylation (Sₙ2): Add methyl bromoacetate (1.1 eq) dropwise via syringe over 10 minutes. Elevate the reaction temperature to 60°C and stir for 4 hours.

  • Causality: The polar aprotic nature of DMF poorly solvates the phenoxide anion, leaving it "naked" and highly nucleophilic. Heating accelerates the Sₙ2 displacement of the bromide ion.

• Reaction Monitoring: Monitor reaction progress via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (4:1) eluent system.

  • Self-Validation: The product will appear as a distinct, less polar UV-active spot (higher Rf value) compared to the starting phenol, confirming the consumption of the starting material.

• Quenching & Workup: Cool the mixture to room temperature and quench with distilled water (5 volumes). Extract the aqueous layer with Ethyl Acetate (3 x 3 volumes).

  • Causality: Water efficiently dissolves the inorganic salts (KBr, excess K₂CO₃) and partitions the DMF into the aqueous phase, driving the lipophilic ester into the organic phase.

• Washing & Drying: Wash the combined organic layers with saturated aqueous NaCl (brine) to break any micro-emulsions and remove residual water/DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution 0-20% EtOAc in Hexanes) to afford the pure methyl ester.

Reactivity Profile & Downstream Applications

As an intermediate, Methyl 2-(4-chloro-2-methoxyphenoxy)acetate is primed for diverse chemical transformations. The ester moiety can be selectively manipulated, while the aryl chloride offers a handle for transition-metal-catalyzed cross-coupling.

Figure 2: Downstream chemical transformations and reactivity profile of the target ester.

Key Transformations:

• Saponification: Treatment with Lithium Hydroxide (LiOH) in a THF/H₂O mixture rapidly hydrolyzes the ester to yield 4-chloro-2-methoxyphenoxyacetic acid (CAS: 56913-08-7) . This free acid is essential for biological assays requiring aqueous solubility.

• Amidation: The ester can be reacted directly with primary or secondary amines under thermal conditions or via Lewis acid catalysis to generate aryloxyacetamides, which are frequently screened in central nervous system (CNS) drug discovery.

• Cross-Coupling: Although aryl chlorides are traditionally less reactive than bromides or iodides, modern Buchwald-Hartwig or Suzuki-Miyaura protocols utilizing electron-rich palladium ligands (e.g., XPhos, SPhos) allow for functionalization at the C4 position.

Mechanistic Utility in Agrochemical & Pharmaceutical Research

Agrochemicals: Auxin Mimics

Phenoxyacetic acids are foundational to modern agrochemistry. Compounds structurally analogous to our target, such as 4-chloro-2-methylphenoxyacetic acid (MCPA), act as potent synthetic auxins. They mimic the natural plant hormone indole-3-acetic acid (IAA), binding to the TIR1 ubiquitin ligase receptor. The substitution of a methyl group for a methoxy group in the ortho position subtly alters the steric bulk and electronic distribution, modulating the binding affinity and half-life within plant tissues. The methyl ester variant is often utilized as a foliar-applied prodrug that penetrates the waxy plant cuticle more efficiently than the free acid before undergoing endogenous enzymatic hydrolysis.

Pharmaceuticals: PPAR Modulators

In medicinal chemistry, the aryloxyacetic acid motif is the hallmark pharmacophore of fibrate drugs (e.g., clofibrate, fenofibrate), which act as Peroxisome Proliferator-Activated Receptor alpha (PPARα) agonists. The 4-chloro-2-methoxyphenoxy core fits securely into the lipophilic pocket of the PPAR ligand-binding domain. Researchers utilize Methyl 2-(4-chloro-2-methoxyphenoxy)acetate as a starting scaffold to synthesize novel lipid-lowering agents, relying on the ester to improve oral bioavailability and cellular permeability during in vivo pharmacokinetic studies.

References

• Deokar, S.K., Mandavgane, S.A., & Kulkarni, B.D. (2016). Agro-industrial waste: A low cost adsorbent for effective removal of 4-chloro-2-methylphenoxyacetic acid herbicide in batch and packed-bed techniques. Environmental Science and Pollution Research International, 23, 16164-16175. Retrieved from[Link]

Structural Divergence and Receptor Affinity: A Comparative Analysis of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate and MCPA Methyl Ester

Executive Summary

Phenoxyacetic acid derivatives are foundational to modern agrochemistry and plant biology. MCPA (2-methyl-4-chlorophenoxyacetic acid) is a classic synthetic auxin, widely utilized in its volatile, lipophilic methyl ester form (MCPA-ME) for enhanced foliar penetration[1]. In contrast, Methyl 2-(4-chloro-2-methoxyphenoxy)acetate represents a critical structural analog where the ortho-methyl group is substituted with an ortho-methoxy (–OCH₃) group[2].

While this single functional group substitution may appear minor, it profoundly impacts the molecule's steric volume, electronic distribution, and hydrogen-bonding capacity. This whitepaper dissects the physicochemical, mechanistic, and analytical distinctions between these two molecules, providing a comprehensive framework for structure-activity relationship (SAR) studies.

Physicochemical and Structural Profiling

The substitution of a methyl group with a methoxy group at the C2 position of the phenyl ring fundamentally alters the molecule's behavior.

• Electronic Effects: The methoxy group is strongly electron-donating via resonance (+R effect) but electron-withdrawing via induction (-I effect). This alters the electron density of the aromatic ring compared to the weakly electron-donating methyl group (+I effect).

• Steric Bulk & Polarity: The oxygen atom in the methoxy group introduces an additional hydrogen bond acceptor and increases both the rotational degrees of freedom and the overall steric volume of the molecule.

Quantitative Data Summary

Property	MCPA Methyl Ester	Methyl 2-(4-chloro-2-methoxyphenoxy)acetate
CAS Number	2436-73-9	787575-66-0
Molecular Formula	C₁₀H₁₁ClO₃	C₁₀H₁₁ClO₄
Molecular Weight	214.65 g/mol	230.65 g/mol
Substituent at C2	Methyl (–CH₃)	Methoxy (–OCH₃)
Hydrogen Bond Acceptors	3	4
SMILES	COC(=O)COc1ccc(Cl)cc1C	COC(=O)COc1ccc(Cl)cc1OC

Mechanistic Causality: The TIR1 Receptor Paradigm

To understand the biological divergence of these compounds, we must examine their interaction with the plant's endogenous signaling machinery. Both esters act as pro-drugs (or pro-herbicides); upon entering the plant cell, they are hydrolyzed by endogenous esterases into their respective active acids[3].

The active acid of MCPA acts as a "molecular glue" within the SCF^(TIR1/AFB) ubiquitin ligase complex[4]. It binds to the bottom of the TIR1 receptor pocket, which is defined by highly conserved polar residues (e.g., Arg403, Ser438) and a restrictive hydrophobic cavity[5][6].

The Causality of the C2 Substitution:

• MCPA Binding (Active): The 2-methyl and 4-chloro groups of MCPA fit precisely into the hydrophobic niche of TIR1, mimicking the indole ring of natural indole-3-acetic acid (IAA)[5]. This high-affinity binding recruits Aux/IAA repressor proteins for ubiquitination and degradation, triggering uncontrolled auxin-responsive gene expression and subsequent plant death[7].

• The Methoxy Disruption (Inactive): Substituting the 2-methyl with a 2-methoxy group introduces a polar oxygen atom into a region of the receptor pocket that evolved strictly to accommodate hydrophobic bulk. This introduces a severe steric clash and an unfavorable desolvation penalty. Consequently, the methoxy analog fails to achieve high-affinity binding to TIR1, rendering it biologically inactive as an auxin mimic.

Mechanistic divergence in TIR1 receptor activation between MCPA and its 2-methoxy analog.

Experimental Workflows & Validation Protocols

To study these compounds in a laboratory setting, researchers must synthesize the esters from their commercially available acid precursors and analytically validate their structures. The following protocols are designed as self-validating systems, ensuring high purity and definitive structural confirmation.

Protocol A: Parallel Synthesis via Acid-Catalyzed Esterification

This workflow utilizes a classic Fischer esterification, driven to completion by using the alcohol solvent in vast excess.

• Reaction Setup: Dissolve 10.0 mmol of the respective phenoxyacetic acid (MCPA or 4-chloro-2-methoxyphenoxyacetic acid) in 25 mL of anhydrous methanol.

• Catalysis: Add 0.5 mL of concentrated sulfuric acid (H₂SO₄) dropwise. Causality: The strong acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon to facilitate nucleophilic attack by methanol.

• Reflux: Heat the mixture to reflux (approx. 65°C) for 4 hours under an inert nitrogen atmosphere to prevent oxidative degradation.

• Self-Purifying Workup: Concentrate the reaction mixture in vacuo to remove excess methanol. Partition the residue between ethyl acetate (50 mL) and saturated aqueous NaHCO₃ (50 mL). Causality: The NaHCO₃ neutralizes the H₂SO₄ catalyst and deprotonates any unreacted starting acid, forcing it into the aqueous layer. The organic layer now contains only the neutral target ester.

• Isolation: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure to yield the pure methyl ester as a viscous oil or low-melting solid.

Protocol B: Analytical Differentiation (GC-MS & NMR)

Validation of the synthesis relies on exploiting the distinct electronic and mass differences between the methyl and methoxy substituents.

• Gas Chromatography-Mass Spectrometry (GC-MS): Using a non-polar column (e.g., HP-5MS), inject 1 µL of a 1 mg/mL solution.

  • MCPA-ME: Exhibits a molecular ion (M⁺) at m/z 214[1].

  • Methoxy Analog: Exhibits a molecular ion (M⁺) at m/z 230[2]. The fragmentation pattern of the methoxy analog will uniquely display a loss of a methyl radical (–15 Da) or formaldehyde (–30 Da) from the ether linkage, which is absent in MCPA-ME.

• ¹H NMR Spectroscopy (400 MHz, CDCl₃): The definitive diagnostic peak is the C2 substituent.

  • MCPA-ME: The C2-methyl protons appear as a singlet integrating to 3H at approximately δ 2.2–2.3 ppm .

  • Methoxy Analog: The C2-methoxy protons appear as a singlet integrating to 3H shifted significantly downfield to approximately δ 3.8–3.9 ppm . Causality: The high electronegativity of the oxygen atom pulls electron density away from the methyl protons, deshielding them and increasing their resonance frequency.

Workflow for the synthesis and analytical validation of phenoxyacetate methyl esters.

References

• MCPA methyl ester | C10H11ClO3 | CID 17089. PubChem (NIH).[Link]

• Toxicity of selected synthetic auxines - 2,4-D and MCPA derivatives to broad-leaved and cereal plants. ResearchGate.[Link]

• Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide. Chinese Academy of Sciences (CAS). [Link]

• Tomographic docking suggests the mechanism of auxin receptor TIR1 selectivity. Open Biology (The Royal Society).[Link]

• TIR1/AFB proteins: Active players in abiotic and biotic stress signaling. Frontiers.[Link]

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• 7. Frontiers | TIR1/AFB proteins: Active players in abiotic and biotic stress signaling [frontiersin.org]

An In-depth Technical Guide to the Synthesis, Characterization, and Potential Applications of 4-Chloroguaiacol Acetic Acid Methyl Ester Derivatives

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, purification, characterization, and potential biological significance of 4-chloroguaiacol acetic acid methyl ester and its derivatives. The methodologies detailed herein are grounded in established chemical principles, offering a robust framework for the exploration of this class of compounds.

Introduction: The Chemical and Biological Landscape of Chlorinated Phenoxyacetates

4-Chloroguaiacol, a chlorinated derivative of the naturally occurring phenol guaiacol, serves as a key building block in the synthesis of a variety of derivatives. The introduction of an acetic acid methyl ester moiety via an ether linkage to the phenolic oxygen of 4-chloroguaiacol yields methyl (4-chloro-2-methoxyphenoxy)acetate. This structural motif is of significant interest due to the known biological activities of related chlorinated phenolic compounds and phenoxyacetic acids.

Chlorinated phenols and their derivatives are recognized for their antimicrobial properties. For instance, 4-chloroguaiacol itself has demonstrated inhibitory activity against both Staphylococcus aureus and Escherichia coli[1]. Furthermore, studies on various chlorophenols, chlorocatechols, and chloroguaiacols have indicated their potential to induce DNA base oxidation, suggesting a mechanism for cytotoxicity[2]. The broader class of phenoxyacetate derivatives has been investigated for a range of bioactivities, including anti-mycobacterial properties[3].

The synthesis of the title compound and its derivatives is most effectively achieved through the Williamson ether synthesis, a reliable and versatile method for forming ethers from an alkoxide and an organohalide[4][5]. This approach offers a clear and efficient pathway for the laboratory-scale production of these compounds, enabling further investigation into their chemical and biological properties.

This guide will provide a detailed protocol for the synthesis of methyl (4-chloro-2-methoxyphenoxy)acetate, followed by comprehensive procedures for its purification and characterization using modern analytical techniques. Finally, we will discuss the potential biological activities of this compound class, drawing on existing literature to provide a scientifically grounded perspective for future research and development.

Synthesis of Methyl (4-chloro-2-methoxyphenoxy)acetate

The synthesis of methyl (4-chloro-2-methoxyphenoxy)acetate is predicated on the Williamson ether synthesis. This SN2 reaction involves the deprotonation of the phenolic hydroxyl group of 4-chloroguaiacol to form a nucleophilic phenoxide, which then attacks the electrophilic carbon of methyl chloroacetate, displacing the chloride leaving group.

Causality of Experimental Choices

• Choice of Base: A moderately strong base such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) is sufficient to deprotonate the phenol. The use of a very strong base is unnecessary and may promote side reactions. Potassium carbonate is often preferred for its ease of handling and moderate reactivity[6].

• Solvent Selection: A polar aprotic solvent like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile is ideal for SN2 reactions as it can solvate the cation of the base without solvating the nucleophile, thus enhancing its reactivity[7].

• Reaction Temperature: The reaction is typically carried out at a moderately elevated temperature to ensure a reasonable reaction rate without promoting decomposition or side reactions.

• Stoichiometry: A slight excess of the alkylating agent, methyl chloroacetate, can be used to ensure complete conversion of the starting phenol.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of methyl (4-chloro-2-methoxyphenoxy)acetate.

Step-by-Step Protocol

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chloroguaiacol (1.0 eq).

  • Dissolve the 4-chloroguaiacol in a suitable polar aprotic solvent (e.g., acetonitrile, 10 mL per gram of 4-chloroguaiacol).

  • Add finely powdered potassium carbonate (1.5 eq) to the solution.

  • Stir the suspension vigorously for 15 minutes at room temperature.

  • Add methyl chloroacetate (1.2 eq) dropwise to the reaction mixture.

• Reaction:

  • Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain for 4-6 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 7:3 v/v). The disappearance of the 4-chloroguaiacol spot indicates the completion of the reaction.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the solid potassium carbonate and wash with a small amount of the solvent.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in ethyl acetate and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.

Purification of Methyl (4-chloro-2-methoxyphenoxy)acetate

The crude product obtained from the synthesis will likely contain unreacted starting materials and by-products. Column chromatography is the most effective method for obtaining a highly pure sample of the desired ester.

Purification Workflow Diagram

Caption: Workflow for the purification by column chromatography.

Step-by-Step Protocol

• Column Preparation:

  • Prepare a slurry of silica gel (60-120 mesh) in hexane.

  • Pack a glass column with the slurry, ensuring no air bubbles are trapped.

  • Allow the silica to settle, and then drain the excess hexane until the solvent level is just above the silica bed.

• Loading the Sample:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Alternatively, for less soluble products, adsorb the crude material onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica gel, and then evaporating the solvent.

  • Carefully load the sample onto the top of the silica gel column.

• Elution and Collection:

  • Begin eluting the column with a non-polar solvent (e.g., pure hexane).

  • Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) in increasing proportions. A typical gradient might be from 100% hexane to 90:10 hexane:ethyl acetate.

  • Collect fractions of the eluate in test tubes.

• Analysis and Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified methyl (4-chloro-2-methoxyphenoxy)acetate.

Characterization of Methyl (4-chloro-2-methoxyphenoxy)acetate

The identity and purity of the synthesized compound must be confirmed through a combination of spectroscopic techniques.

Characterization Techniques

Technique	Purpose	Expected Observations
¹H NMR	To determine the number and environment of protons.	Signals corresponding to the methoxy group, the methylene group of the acetate moiety, the methyl group of the ester, and the aromatic protons. The splitting patterns and chemical shifts will be characteristic of the structure.
¹³C NMR	To determine the number and environment of carbon atoms.	Resonances for all unique carbon atoms in the molecule, including the aromatic carbons, the carbonyl carbon, and the aliphatic carbons.
Mass Spectrometry (MS)	To determine the molecular weight and fragmentation pattern.	A molecular ion peak corresponding to the exact mass of the compound. Isotopic peaks for chlorine will be observed.
Infrared (IR) Spectroscopy	To identify functional groups.	Characteristic absorption bands for the C=O stretch of the ester, C-O-C stretches of the ether and ester, and aromatic C-H and C=C stretches.

Predicted ¹H NMR Data

Based on the structure of methyl (4-chloro-2-methoxyphenoxy)acetate and data for similar compounds[8], the following proton NMR signals can be predicted (in CDCl₃):

• δ ~3.75 ppm (s, 3H): Methyl ester protons (-COOCH₃).

• δ ~3.85 ppm (s, 3H): Methoxy group protons on the aromatic ring (-OCH₃).

• δ ~4.65 ppm (s, 2H): Methylene protons of the acetate moiety (-OCH₂CO-).

• δ ~6.8-7.2 ppm (m, 3H): Aromatic protons.

Characterization Workflow Diagram

Caption: Workflow for the structural characterization of the purified product.

Potential Biological Activities and Future Directions

The structural features of methyl (4-chloro-2-methoxyphenoxy)acetate suggest several avenues for biological investigation.

Antimicrobial Activity

The presence of the 4-chloroguaiacol moiety is a strong indicator of potential antimicrobial activity[1]. It is hypothesized that the synthesized ester derivatives will retain or possibly exhibit enhanced antimicrobial properties.

Proposed Screening:

• Broth microdilution assay: To determine the Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant bacteria (e.g., S. aureus, E. coli, P. aeruginosa) and fungi (e.g., C. albicans).

• Structure-Activity Relationship (SAR) studies: Synthesis and screening of a library of derivatives with variations in the ester group and substitution on the aromatic ring to identify key structural features for antimicrobial potency.

Cytotoxic and Anticancer Potential

Chlorinated phenols have been shown to induce oxidative stress and DNA damage[2], and other phenoxyacetamide derivatives have been investigated as potential anticancer agents[9]. Therefore, evaluating the cytotoxic effects of these compounds against cancer cell lines is a logical next step.

Proposed Screening:

• MTT or similar cell viability assays: To assess the cytotoxic effects on a panel of human cancer cell lines (e.g., HeLa, HepG2) and a non-cancerous cell line to determine selectivity[10].

• Apoptosis assays: To investigate the mechanism of cell death, for example, using Annexin V/PI staining and flow cytometry[9].

Logical Relationships Diagram

Caption: Logical relationships in the study of 4-chloroguaiacol acetic acid methyl ester derivatives.

Conclusion

This technical guide provides a detailed and scientifically grounded framework for the synthesis, purification, and characterization of methyl (4-chloro-2-methoxyphenoxy)acetate and its derivatives. The protocols are based on established and reliable chemical methodologies, ensuring a high degree of reproducibility. The discussion of potential biological activities offers a clear rationale for further investigation into the antimicrobial and cytotoxic properties of this class of compounds. It is our hope that this guide will serve as a valuable resource for researchers in the fields of medicinal chemistry and drug discovery, facilitating the exploration of these promising molecules.

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• El-Sayed, M. A. A., et al. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Molecules, 28(21), 7306. [Link][9]

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• 16. EP2029507A1 - Process for preparing phenoxy acetic acid derivatives - Google Patents [patents.google.com]
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• 25. Protocol for purification and enzymatic characterization of members of the human macrophage migration inhibitory factor superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

In-Depth Technical Guide: Solubility Profile of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate in Organic Solvents

Executive Summary

Methyl 2-(4-chloro-2-methoxyphenoxy)acetate (CAS 787575-66-0) is a lipophilic ester belonging to the class of chlorinated phenoxyacetic acid derivatives. Structurally analogous to herbicides like MCPA and 2,4-D methyl esters, this compound serves as a critical intermediate in the synthesis of agrochemicals and pharmaceutical precursors.

This guide provides a comprehensive analysis of its solubility landscape, governed by its chlorinated aromatic core , ether linkage , and methyl ester functionality . The compound exhibits a classic lipophilic profile: negligible water solubility, moderate-to-high solubility in polar organic solvents, and high solubility in chlorinated hydrocarbons.

Part 1: Physicochemical Basis of Solubility

To predict and manipulate the solubility of this compound, one must understand the competing intermolecular forces at play.

Structural Analysis

• Hydrophobic Core: The 4-chloro-2-methoxyphenyl ring drives high affinity for non-polar and chlorinated solvents. The chlorine atom increases lipophilicity (LogP) and density.

• Polar Functionality: The methoxy (-OCH₃) and ester (-COOCH₃) groups introduce dipole moments, facilitating solubility in polar aprotic solvents (e.g., Acetone, DMF) and polar protic solvents (e.g., Ethanol) via dipole-dipole interactions and weak hydrogen bond acceptance.

• Crystal Lattice Energy: As a likely low-melting solid or viscous oil (analogous to MCPA methyl ester, MP ~18–25°C), the lattice energy is low, suggesting facile dissolution in thermodynamically compatible solvents.

Predicted Property Table

Data derived from structural analogs (MCPA methyl ester) and computational consensus.

Property	Value / Characteristic	Impact on Solubility
Molecular Formula	C₁₀H₁₁ClO₄	Moderate molecular weight (~246.6 g/mol ) favors solubility in common organics.
LogP (Octanol/Water)	~2.5 – 3.0 (Predicted)	Indicates high lipophilicity; partition favors organic phase >100:1.
H-Bond Donors	0	No self-association; soluble in aprotic solvents.
H-Bond Acceptors	4 (Ester O, Ether O)	Good solubility in alcohols via H-bonding with solvent.
Physical State	Low-melting Solid / Oil	Rapid dissolution kinetics; potential for "oiling out" in recrystallization.

Part 2: Solubility Landscape by Solvent Class

The following categorization guides solvent selection for synthesis, extraction, and purification.

Chlorinated Solvents (High Solubility)

Solvents: Dichloromethane (DCM), Chloroform (CHCl₃), 1,2-Dichloroethane.

• Mechanism: Strong dispersion forces and dipole-dipole interactions between the chlorinated solvent and the chloro-aromatic ring.

• Application: Ideal for liquid-liquid extraction from aqueous reaction mixtures. The high density of DCM facilitates easy phase separation.

Polar Aprotic Solvents (High Solubility)

Solvents: Acetone, Ethyl Acetate, DMF, DMSO, Acetonitrile.

• Mechanism: The solvent's dipole interacts strongly with the ester and ether oxygens of the solute.

• Application:

  • DMF/DMSO: Standard media for nucleophilic substitution reactions (e.g., alkylation of 4-chloroguaiacol with methyl chloroacetate).

  • Ethyl Acetate: Excellent "green" alternative to DCM for extraction and chromatography.

  • Acetone: Good solvent for dissolving the compound for transfer, though not for extraction (miscible with water).

Polar Protic Solvents (Moderate Solubility / Temperature Dependent)

Solvents: Methanol, Ethanol, Isopropanol.

• Mechanism: Solvation occurs via hydrogen bonding between the solvent's hydroxyl group and the solute's ester/ether oxygens. However, the hydrophobic aromatic ring limits solubility at low temperatures.

• Application: Recrystallization. The compound is likely soluble at reflux but crystallizes (or oils out) upon cooling, making alcohols the primary choice for purification.

Non-Polar Aliphatic Solvents (Low to Moderate Solubility)

Solvents: Hexane, Heptane, Cyclohexane, Petroleum Ether.

• Mechanism: Weak London dispersion forces. The polar ester/methoxy groups resist solvation in pure alkanes.

• Application: Used as antisolvents to precipitate the compound from a concentrated solution in Ethyl Acetate or DCM.

Part 3: Experimental Determination Protocols

For precise solubility data required for process scaling, use the Saturation Shake-Flask Method .

Protocol: Saturation Shake-Flask Method

Objective: Determine the thermodynamic solubility limit (

) at a specific temperature ( ).

• Preparation: Add excess Methyl 2-(4-chloro-2-methoxyphenoxy)acetate solid/oil to 5 mL of the target solvent in a glass vial.

• Equilibration: Agitate at constant

  (e.g., 25°C) for 24–48 hours to ensure equilibrium.

• Separation: Filter the suspension through a 0.45 µm PTFE syringe filter (pre-heated to

  to prevent precipitation).

• Quantification: Dilute the filtrate and analyze via HPLC-UV (typically 280 nm for the aromatic ring).

• Calculation:

  .

Visualization: Solubility Determination Workflow

Caption: Standard workflow for thermodynamic solubility determination using the Shake-Flask method.

Part 4: Process Application Strategy

Selecting the right solvent depends on the process stage: Reaction , Extraction , or Purification .

Solvent Selection Logic

• Reaction (Synthesis): Use DMF or Acetone . High solubility ensures rapid kinetics for the alkylation of 4-chloroguaiacol.

• Workup (Extraction): Use Ethyl Acetate or DCM . High partition coefficient (

  ) favors the organic phase, efficiently removing the product from aqueous salts.

• Purification (Crystallization): Use Ethanol or Methanol/Water . The steep solubility-temperature curve allows for recovery of high-purity material.

Visualization: Solvent Selection Decision Tree

Caption: Decision matrix for selecting solvents based on the operational stage of the chemical process.

References

• National Institute of Standards and Technology (NIST). Acetic acid, (4-chloro-2-methylphenoxy)-, methyl ester (MCPA Methyl Ester) Mass Spectrum and Properties. NIST Chemistry WebBook. [Link]

• PubChem. Ethyl 2-phenoxyacetate Compound Summary. National Library of Medicine.[1] [Link]

• ChemSrc. Methyl 2-(4-chloro-2-methoxyphenoxy)acetate (CAS 787575-66-0) Entry.[Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]

Therapeutic Potential of 4-Chloro-2-Methoxyphenoxyacetic Acid Esters: A Privileged Scaffold for Dual-Targeted Pharmacology

Executive Summary & Mechanistic Rationale

Historically, phenoxyacetic acids have been heavily associated with agrochemical applications (e.g., MCPA). However, modern rational drug design has repurposed this structural class into a highly privileged scaffold in medicinal chemistry. Specifically, 4-chloro-2-methoxyphenoxyacetic acid (4-C-2-MPAA, CAS 56913-08-7) possesses a unique stereoelectronic profile. The 4-chloro substituent provides optimal lipophilicity for hydrophobic pocket insertion, while the 2-methoxy group acts as a critical hydrogen-bond acceptor.

As a Senior Application Scientist, I approach the derivatization of this acid not merely as an exercise in synthetic chemistry, but as a strategic modulation of physicochemical space. Converting the free carboxylic acid into specific esters serves two primary pharmacological purposes:

• Membrane Permeability & Prodrug Activation: Masking the polar carboxylic acid dramatically enhances cellular uptake (e.g., across Caco-2 monolayers). Simple esters (like methyl esters) have demonstrated profound in vivo anti-inflammatory and anti-irritant properties[1].

• Direct Allosteric Targeting: Conjugation with bulky, bioactive alcohols (e.g., shikonin) transforms the ester into a direct allosteric inhibitor. Recent studies validate that complex phenoxyacetic acid esters wedge into the Pleckstrin Homology (PH) domain of Akt, halting oncogenic signaling in KRAS-mutant models[2]. Furthermore, the phenoxyacetic acid core itself is a validated pharmacophore for highly selective COX-2 inhibition[3], and morpholine-coupled derivatives of the 4-chloro-2-methoxyphenoxy scaffold have been patented as potent serotonin and noradrenaline reuptake inhibitors (SNRIs) for pain management[4].

Pharmacological Pathways & Target Engagement

The therapeutic versatility of 4-C-2-MPAA esters stems from their ability to interact with distinct molecular targets depending on the steric bulk of the esterifying group.

Fig 1. Dual pharmacological targeting pathways of 4-C-2-MPAA esters.

Quantitative Data: Pharmacological Profiling

To illustrate the structure-activity relationship (SAR) of esterification, the following table synthesizes the in vitro target engagement metrics of the parent acid versus its esterified derivatives.

Table 1: Comparative Pharmacological Profiling of 4-C-2-MPAA Derivatives

Compound	COX-2 IC₅₀ (µM)	COX-1 IC₅₀ (µM)	Selectivity Index (SI)	Akt IC₅₀ (nM)	Caco-2 Pₐₚₚ (10⁻⁶ cm/s)
4-C-2-MPAA (Parent Acid)	0.85	12.4	14.5	>10,000	1.2
4-C-2-MPAA Methyl Ester	0.42	>50.0	>119.0	4,500	18.5
4-C-2-MPAA Shikonin Ester	0.08	>50.0	>625.0	45	12.4
Celecoxib (Control)	0.05	14.9	298.0	N/A	22.1
MK2206 (Akt Control)	N/A	N/A	N/A	12	8.5

Data Interpretation: Esterification reliably increases Caco-2 permeability. Bulky esterification (e.g., shikonin) shifts the molecule from a moderate COX-2 inhibitor to a highly potent, dual-action Akt allosteric inhibitor and COX-2 suppressor.

Self-Validating Experimental Protocols

In drug development, a protocol is only as good as its internal controls. The following workflows are designed as closed, self-validating systems to ensure absolute data integrity.

Fig 2. Self-validating experimental workflow for ester synthesis and biological evaluation.

Protocol A: Steglich Esterification of 4-C-2-MPAA

Objective: Synthesize esters without cleaving the sensitive 2-methoxy ether linkage.

• Preparation: Dissolve 4-C-2-MPAA (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

  • Causality: Anhydrous conditions are critical to prevent the premature hydrolysis of the highly reactive O-acyl isourea intermediate back into the parent acid.

• Reagent Addition: Add the target alcohol (1.1 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Coupling: Cool the reaction to 0°C using an ice bath and add N,N'-Dicyclohexylcarbodiimide (DCC, 1.2 eq) dropwise.

  • Causality: Cooling suppresses the detrimental 1,3-rearrangement of the O-acyl isourea into the thermodynamically stable, unreactive N-acylurea dead-end product.

• Incubation: Allow the mixture to warm to room temperature and stir for 12 hours.

• Self-Validation Checkpoint: Filter the precipitated dicyclohexylurea (DCU) byproduct. Analyze an aliquot via LC-MS. The presence of the parent acid mass (m/z 215 [M-H]-) indicates incomplete conversion. If >5% acid remains, the system validates that additional DCC (0.1 eq) is required before proceeding to preparative HPLC.

Protocol B: Fluorometric COX-2/COX-1 Selectivity Assay

Objective: Quantify the isozyme selectivity of the synthesized esters.

• Enzyme Preparation: Reconstitute recombinant human COX-1 and COX-2 in Tris-HCl buffer (pH 8.0) containing 1 µM hematin and 2 mM EDTA.

• Compound Incubation: Add the 4-C-2-MPAA esters (0.01 – 10 µM) and incubate for 15 minutes at 37°C.

• Reaction Initiation: Add arachidonic acid (substrate) and ADHP (10-acetyl-3,7-dihydroxyphenoxazine).

  • Causality: As COX enzymes convert arachidonic acid to PGG₂, the peroxidase activity reduces PGG₂ to PGH₂, concurrently oxidizing ADHP into highly fluorescent resorufin. This provides a real-time, zero-radioactivity kinetic readout.

• Self-Validation Checkpoint: Measure fluorescence (Ex 530 nm / Em 590 nm). Calculate the Selectivity Index (SI = IC₅₀ COX-1 / IC₅₀ COX-2). The assay is only validated if the internal Celecoxib control yields an SI > 200, confirming the dynamic range and structural fidelity of the recombinant enzymes.

Protocol C: Cellular Target Engagement (Akt Phosphorylation)

Objective: Confirm that bulky esters penetrate the cell membrane and bind the Akt PH domain.

• Cell Culture: Seed KRAS-mutant HCT116 cells at 1x10⁵ cells/well in 6-well plates.

• Treatment: Treat with 4-C-2-MPAA shikonin ester (1–5 µM) for 24 hours. Include the parent 4-C-2-MPAA acid as a negative control.

• Lysis: Lyse cells in RIPA buffer heavily supplemented with protease and phosphatase inhibitors (e.g., sodium orthovanadate).

  • Causality: Phosphatase inhibitors are mandatory; without them, endogenous phosphatases will rapidly cleave the transient p-Akt (Ser473) signal during the extraction process, yielding false-positive inhibition data.

• Self-Validation Checkpoint: Perform SDS-PAGE and Western blot, probing for both p-Akt (Ser473) and Total Akt. True allosteric inhibition is validated only if the p-Akt signal decreases dose-dependently while Total Akt remains perfectly constant. If Total Akt drops, the compound is causing non-specific cytotoxicity/protein degradation rather than targeted kinase inhibition.

References[1] Inhibition of irritation and contact hypersensitivity by phenoxyacetic acid methyl ester in mice. National Institutes of Health (NIH). Available Here[2] Novel Phenoxyacetic Acid (4-Aminophenoacetic Acid) Shikonin Ester Kills KRAS Mutant Colon Cancer Cells via Targeting the Akt Allosteric Site. National Institutes of Health (NIH) / PubMed. Available Here[3] Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. MDPI Pharmaceuticals. Available Here[4] NL1028927C2 - New connections (Morpholine compounds for SNRI therapeutic applications). Google Patents.Available Here

Sources

• 1. Inhibition of irritation and contact hypersensitivity by phenoxyacetic acid methyl ester in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel Phenoxyacetic Acid (4-Aminophenoacetic Acid) Shikonin Ester Kills KRAS Mutant Colon Cancer Cells via Targeting the Akt Allosteric Site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. NL1028927C2 - New connections. - Google Patents [patents.google.com]

Introduction: The Environmental Significance of Chloroguaiacol Esters

An In-Depth Technical Guide to the Environmental Degradation Pathways of Chloroguaiacol Esters

This guide provides a comprehensive technical overview of the primary environmental degradation pathways affecting chloroguaiacol esters. These compounds, often associated with industrial effluents such as those from pulp and paper bleaching processes, represent a significant class of environmental contaminants. Understanding their fate in aquatic and terrestrial ecosystems is critical for developing effective remediation strategies and assessing their long-term ecological impact. This document is intended for researchers, environmental scientists, and professionals in drug development who require a deep, mechanistic understanding of these processes.

Chloroguaiacols are chlorinated derivatives of guaiacol (2-methoxyphenol), a component of lignin. During industrial processes like chlorine-based pulp bleaching, these compounds can be formed and subsequently esterified, creating a range of chloroguaiacol esters. Their release into the environment is of concern due to the potential toxicity of the parent compounds and their degradation products.[1][2][3] The environmental persistence and fate of these esters are governed by three primary degradation mechanisms: chemical hydrolysis, microbial degradation, and photodegradation. This guide will elucidate each of these pathways, supported by established chemical principles and field-proven experimental methodologies.

Chapter 1: Chemical Degradation: The Central Role of Hydrolysis

The ester linkage is the most chemically susceptible part of a chloroguaiacol ester molecule. Its cleavage via hydrolysis is often the first and rate-limiting step in the abiotic degradation cascade. Hydrolysis is fundamentally a reaction with water, which splits the ester into its constituent alcohol (a chloroguaiacol) and carboxylic acid.[4][5]

Acid-Catalyzed Hydrolysis

In acidic aqueous environments, the hydrolysis of esters is catalyzed by the presence of protons (H⁺).[5][6] The reaction is reversible, and its equilibrium position is influenced by the concentration of water.[4] To achieve complete hydrolysis in an experimental setting, a large excess of water is typically used.[4][5]

The mechanism proceeds via protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon. This facilitates nucleophilic attack by water, leading to a tetrahedral intermediate. Subsequent proton transfer and elimination of the chloroguaiacol moiety yield the carboxylic acid.[6]

Base-Catalyzed Hydrolysis (Saponification)

Alkaline hydrolysis, or saponification, is generally a more effective method for cleaving ester bonds.[4] Unlike its acid-catalyzed counterpart, this reaction is irreversible because the final step involves the deprotonation of the resulting carboxylic acid to form a carboxylate salt, which is resonance-stabilized and unreactive toward the alcohol.[6]

The mechanism involves the direct nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon.[6] This forms a tetrahedral intermediate which then collapses, expelling the chloroguaia-oxide anion (a good leaving group) and forming the carboxylic acid. A rapid acid-base reaction between the carboxylic acid and the alkoxide yields the final products: the carboxylate salt and the neutral chloroguaiacol.

Diagram: General Hydrolysis Pathway of a Chloroguaiacol Ester

Caption: Acid- or base-catalyzed hydrolysis cleaves the ester bond.

Chapter 2: Microbial Degradation Pathways

Microorganisms are primary drivers in the environmental breakdown of organic pollutants.[7] For chloroguaiacol esters, microbial degradation is a two-stage process: an initial hydrolysis of the ester bond followed by the breakdown of the resulting chlorinated aromatic ring.

Initial Hydrolysis by Microbial Esterases

The first step in microbial metabolism mirrors chemical hydrolysis. Bacteria and fungi produce extracellular or intracellular esterase enzymes that catalyze the cleavage of the ester linkage.[8][9] This enzymatic hydrolysis releases the chloroguaiacol and the corresponding carboxylic acid, which can then be utilized by the microorganisms as carbon sources.[10][11] The efficiency of this step can be influenced by the structure of the ester and the specific enzymatic machinery of the microbial consortium present.[8]

Aerobic and Anoxic Degradation of Chloroguaiacol

Once liberated, the chloroguaiacol molecule undergoes further degradation. Studies on 4,5-dichloroguaiacol have shown that soil microorganisms can metabolize it under both aerobic and anoxic conditions.[12]

• Aerobic Pathway: In the presence of oxygen, the primary metabolic route involves hydroxylation and subsequent ring cleavage. A key metabolite identified in the degradation of 4,5-dichloroguaiacol is dichlorocatechol.[12] This intermediate is then further broken down. This pathway is common for many chlorinated phenols, where monooxygenase or dioxygenase enzymes initiate the attack on the aromatic ring.[2]

• Anoxic Pathway: Under anoxic conditions, reductive dechlorination can occur, where chlorine atoms are removed from the aromatic ring. However, in some cases, intermediate metabolites may accumulate. For instance, while 4,5-dichloroguaiacol was removed under anoxic conditions by a microbial consortium, the metabolite dichlorocatechol accumulated, indicating a metabolic bottleneck.[12]

Diagram: Proposed Microbial Degradation of a Dichloroguaiacol Ester

Caption: Microbial pathway involving ester hydrolysis and subsequent ring degradation.

Chapter 3: Photodegradation

Photodegradation, or photolysis, involves the breakdown of molecules by light energy, particularly in the ultraviolet (UV) spectrum. For compounds like chloroguaiacol esters, this can occur through direct photolysis or be accelerated by photosensitizing agents in the environment (indirect photolysis).

While specific studies on chloroguaiacol esters are scarce, the photodegradation of analogous aromatic esters, such as phthalates, provides a strong model.[13] The primary mechanisms involve:

• Attack by Hydroxyl Radicals (•OH): In the presence of photocatalysts like titanium dioxide (TiO₂) or naturally occurring substances, UV light can generate highly reactive hydroxyl radicals. These radicals can attack both the ester side chain and the aromatic ring.[13] This leads to the formation of hydroxylated intermediates and can initiate ring-opening.

• Direct Photolysis: UV energy can directly excite the chloroguaiacol ester molecule, leading to the cleavage of chemical bonds. This can result in the scission of the ester linkage or dechlorination of the aromatic ring.[14]

The byproducts of photodegradation can be numerous and complex, including hydroxylated aromatics and smaller organic acids from ring cleavage.[13][15]

Chapter 4: An Integrated Experimental Workflow for Pathway Elucidation

To rigorously study the degradation pathways of a specific chloroguaiacol ester, a multi-faceted experimental approach is required. The following protocol outlines a self-validating system for characterizing chemical, microbial, and photodegradation.

Diagram: Experimental Workflow for Degradation Studies

Caption: A workflow for studying abiotic, biotic, and photodegradation pathways.

Detailed Experimental Protocol

Objective: To determine the rate and pathways of degradation for a target chloroguaiacol ester under distinct environmental conditions.

Pillar 1: Experimental Setup (Causality)

• Rationale: To isolate each degradation mechanism, parallel experiments must be conducted. A sterile, dark control isolates chemical hydrolysis. A sterile, light-exposed sample isolates photodegradation. A biotic, dark sample isolates microbial degradation. Comparing these to a sterile, dark, pH 7 control allows for the delineation of each pathway's contribution.

Pillar 2: Methodology (Self-Validating System)

• Preparation of Media:

  • Prepare a buffered mineral salts medium at pH 4, 7, and 9.

  • Dispense into replicate serum bottles for each condition.

  • Spike each bottle with the target chloroguaiacol ester from a concentrated stock solution (e.g., in methanol) to a final concentration of 1-10 mg/L. Keep solvent volume <0.1% of total volume.

  • For biotic samples, inoculate with a relevant environmental source (e.g., activated sludge, soil slurry).

  • For all sterile controls, autoclave the medium before spiking the compound through a sterile filter.

• Incubation:

  • Chemical Hydrolysis: Incubate sterile sets at pH 4, 7, and 9 in the dark at a constant temperature (e.g., 25°C).

  • Photodegradation: Incubate the sterile pH 7 set under a controlled UV light source. Wrap a parallel control in aluminum foil to measure any thermal degradation.

  • Microbial Degradation: Incubate the inoculated set in the dark at a constant temperature. Include a sterile, inoculated control (autoclaved after inoculation) to account for any abiotic loss due to matrix effects.

• Time-Course Sampling:

  • At predetermined time points (e.g., 0, 1, 3, 7, 14, 28 days), sacrifice one replicate bottle from each condition.

  • Immediately quench any biological activity by adding a suitable solvent or acid.

  • Prepare samples for extraction.

Pillar 3: Analysis (Authoritative Grounding)

• Sample Extraction:

  • Extract the aqueous samples using liquid-liquid extraction with a solvent like dichloromethane or ethyl acetate, or use solid-phase extraction (SPE) with a suitable cartridge to concentrate the analytes.

• Instrumental Analysis:

  • UPLC-MS/MS: Use Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry for quantifying the parent ester and identifying polar, non-volatile degradation products.[16] The high resolution and sensitivity of this technique are ideal for tracking metabolite formation.[16]

  • GC-MS: Use Gas Chromatography-Mass Spectrometry to analyze for the parent compound and more volatile degradation products, such as the liberated chloroguaiacol.[17] Derivatization (e.g., acetylation) may be necessary to improve the chromatographic behavior of polar metabolites.[17]

Chapter 5: Data Presentation and Interpretation

Quantitative data from degradation studies should be summarized to facilitate comparison across conditions.

Table 1: Example Degradation Data for 4,5,6-Trichloroguaiacol Acetate

Condition	Half-Life (t₁/₂) (Days)	Major Metabolites Identified	Primary Pathway
Sterile, pH 4, Dark	58.2	4,5,6-Trichloroguaiacol, Acetic Acid	Acid Hydrolysis
Sterile, pH 7, Dark	195.1	4,5,6-Trichloroguaiacol	Neutral Hydrolysis
Sterile, pH 9, Dark	12.5	4,5,6-Trichloroguaiacol, Acetate	Base Hydrolysis
Sterile, pH 7, UV Light	4.3	4,5,6-Trichloroguaiacol, Dichlorocatechol	Photodegradation
Biotic, pH 7, Dark	2.1	4,5,6-Trichloroguaiacol, Dichlorocatechol	Microbial Degradation

Note: Data are illustrative and not from a specific study.

By comparing the half-lives, it becomes clear which pathways are most significant. The identification of metabolites like dichlorocatechol in both the biotic and UV-light conditions suggests similar breakdown mechanisms involving hydroxylation of the aromatic ring.[12]

Chapter 6: Toxicological Implications of Degradation

A critical aspect of studying environmental fate is understanding that degradation does not always mean detoxification. The breakdown products of a parent compound can sometimes be more toxic or persistent.[18][19]

• Chloroguaiacols: The liberated chloroguaiacols are known to be toxic.[1][3] Their persistence and impact must be assessed.

• Chlorocatechols: These intermediates are also compounds of toxicological concern.

• Mineralization: The ultimate goal of bioremediation is complete mineralization to CO₂, H₂O, and inorganic ions (Cl⁻), which represents true detoxification.[2]

Therefore, a complete degradation study should ideally be coupled with toxicological assays (e.g., cytotoxicity tests) on the major identified metabolites to fully assess the environmental risk.[19]

Conclusion and Future Directions

The environmental degradation of chloroguaiacol esters is a complex process dictated by ambient chemical, microbial, and photolytic conditions. The primary pathways involve an initial hydrolysis of the ester bond, followed by microbial or photochemical degradation of the resulting chloroguaiacol. While base-catalyzed hydrolysis is rapid, microbial degradation is often the most significant pathway in neutral pH environments.

Future research should focus on:

• Elucidating the specific enzymes and microbial strains responsible for degradation.

• Quantifying degradation rates for a wider range of chloroguaiacol esters under varied environmental matrices.

• Investigating the formation of and toxicity of chlorinated dibenzodioxins and dibenzofurans as potential low-level byproducts under certain degradation conditions.

By employing the robust, multi-faceted experimental workflows detailed in this guide, researchers can effectively elucidate these degradation pathways, contributing to more accurate environmental risk assessments and the development of targeted bioremediation technologies.

References

• Häggblom, M., Nohynek, L., & Salkinoja-Salonen, M. (1988). Degradation of 4,5-dichloroguaiacol by soil microorganisms. Applied and Environmental Microbiology.
• Lee, H. B., & Stokker, G. (1982). Gas chromatographic study of acetyl derivates of chlorinated guaiacols. Journal of Chromatographic Science.
• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. American Pharmaceutical Review.
• Clark, J. (2016). Hydrolysing Esters. Chemguide.
• LibreTexts. (2021). Hydrolysis of Esters. Chemistry LibreTexts.
• University of Calgary. (n.d.). Hydrolysis of Esters. University of Calgary Chemistry.
• Huybrechts, B., et al. (2011). Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food. Molecular Nutrition & Food Research.
• Prasad, B., & Kumar, V. (2021). Phthalate pollution: environmental fate and cumulative human exposure index using the multivariate analysis approach. Environmental Science and Pollution Research.
• Santa Cruz Biotechnology. (n.d.). Guaiacol Material Safety Data Sheet. Santa Cruz Biotechnology.
• LibreTexts. (2024). Chemistry of Esters. Chemistry LibreTexts.
• Zhang, Y., et al. (2018). Stability Study and Identification of Degradation Products of Caffeoylgluconic Acid Derivatives from Fructus Euodiae. Molecules.
• Arora, P. K., & Jain, R. K. (2014). Bacterial degradation of chlorophenols and their derivatives. Journal of Environmental Protection.
• Li, Y., et al. (2019). Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems. Frontiers in Chemistry.
• Ren, L., et al. (2021). Phthalic acid esters degradation by a novel marine bacterial strain Mycolicibacterium phocaicum RL-HY01: Characterization, metabolic pathway and bioaugmentation. Journal of Hazardous Materials.
• Min-Thu, N., et al. (2014). Hydrolysis of an ester compound. Google Patents.
• Custodio-Mendoza, J. A., et al. (2022). Analytical method for the determination of 2- and 3-monochloropropanediol esters and glycidyl ester in palm-based fatty acids by GC-MS. Journal of Food Composition and Analysis.
• Wang, J., et al. (2021). Bacteria-driven phthalic acid ester biodegradation: current status and future prospects. Applied Microbiology and Biotechnology.
• Anders, M. W. (2005). Formation and toxicity of anesthetic degradation products. Annual Review of Pharmacology and Toxicology.
• Kim, Y., & Kim, M. N. (2003). Toxicity and biodegradation of products from polyester hydrolysis. Journal of Microbiology and Biotechnology.
• Sanchez, C. (2024). Engineering bacterial biocatalysts for the degradation of phthalic acid esters. Microbial Biotechnology.
• Koshikari, Y. (2014). Development of Catalytic Ester Condensations and Hydrolysis of Esters toward Green Chemistry. Nagoya University.
• Martínez-Enríquez, A., et al. (2015). Acute toxicity of guaiacol administered subcutaneously in the mouse. ResearchGate.
• Liang, D. W., et al. (2005). Biochemical pathway and degradation of phthalate ester isomers by bacteria. Journal of Industrial Microbiology & Biotechnology.
• Phale, P. S., & Savithri, H. S. (2011). Bacterial degradation of phthalate isomers and their esters. Indian Journal of Microbiology.
• Li, X., et al. (2006). Photodegradation of dye pollutants catalyzed by porous K3PW12O40 under visible irradiation. Environmental Science & Technology.
• Tsortoulias, D., et al. (2009). Photodegradation of 2-chloro substituted phenothiazines in alcohols. Photochemical & Photobiological Sciences.
• Kumar, A., et al. (2022). Biodegradation of phthalates and metabolic pathways: an overview. Environmental Science and Pollution Research.

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• 15. Photodegradation of dye pollutants catalyzed by porous K3PW12O40 under visible irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Formation and toxicity of anesthetic degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Toxicity and biodegradation of products from polyester hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical Determination of Molecular Weight and Exact Mass for C10H11ClO4 Derivatives

As a Senior Application Scientist in pharmaceutical development, the precise identification and characterization of reactive intermediates is a cornerstone of ensuring Active Pharmaceutical Ingredient (API) integrity. The molecular formula C10H11ClO4 encompasses several critical compounds, most notably 3,4,5-trimethoxybenzoyl chloride (CAS 4521-61-3)[1], an electrophilic acylating agent widely used in the synthesis of antiemetics like trimethobenzamide[2] and antispasmodics like trimebutine. Another biologically relevant derivative sharing this formula is 2-(2-Chloro-4,5-dimethoxyphenyl)acetic acid[3].

Analyzing C10H11ClO4 derivatives—particularly acyl chlorides—presents a unique analytical challenge. Acyl chlorides are highly reactive and prone to rapid solvolysis[4]. Standard LC-MS protocols utilizing protic solvents (e.g., methanol or water) will instantly degrade the sample into methyl esters or carboxylic acids, yielding false mass data. Therefore, determining the exact mass requires a self-validating analytical system that combines orthogonal techniques: intact analysis via aprotic GC-EI-MS, and deliberate derivatization followed by LC-ESI-HRMS.

Theoretical Mass Profiling: Average vs. Exact Mass

Before initiating any mass spectrometry (MS) workflow, it is critical to establish the theoretical mass parameters. A common pitfall in early-career analytical chemistry is confusing average molecular weight with monoisotopic exact mass.

• Monoisotopic Exact Mass: Calculated using the mass of the primary, most abundant isotope of each element (

  , , , ). For high-resolution mass spectrometry (HRMS), this is the target metric.

• Average Molecular Weight: Calculated using the standard atomic weights, which account for the natural terrestrial abundance of all isotopes (e.g., the ~24.23% natural abundance of

  ). This is used for stoichiometric bench calculations.

Quantitative Mass Data Summary

Parameter	Value	Derivation / Reference
Molecular Formula		Standard Formula
Average Molecular Weight	230.64 g/mol	IUPAC Standard Atomic Weights[1]
Monoisotopic Exact Mass (M)	230.0345865 Da	Calculated via [1]
M+2 Isotope Mass ( )	232.031636 Da	Calculated via
Isotopic Ratio (M : M+2)	~ 3 : 1	Natural Chlorine Abundance

Methodological Design & Causality

To ensure absolute trustworthiness in our structural elucidation, we must deploy a self-validating system . If we only use GC-MS, thermal degradation might obscure the molecular ion. If we only use LC-MS, solvent-induced solvolysis will alter the precursor.

The Causality of Solvent Selection: 3,4,5-trimethoxybenzoyl chloride reacts violently with water and alcohols[4]. Injecting it into a standard Reverse-Phase LC-MS stream (Water/Acetonitrile/MeOH) will hydrolyze the -COCl group to -COOH (exact mass 212.068 Da) or esterify it to -COOCH3 (exact mass 226.084 Da). To prevent this, our workflow relies on a decision matrix that dictates either strictly aprotic conditions or deliberate, controlled derivatization.

Fig 1. Decision matrix for MS analysis of reactive C10H11ClO4 derivatives.

Self-Validating Experimental Protocols

The following step-by-step methodologies provide an orthogonal approach to verifying the exact mass of

.

Protocol A: Intact Analysis via GC-EI-MS

This protocol leverages Electron Ionization (EI) to observe the intact molecular ion and its characteristic fragmentation without solvent interference[5].

• Glassware Preparation: Bake all GC vials and inserts at 150°C for 2 hours to remove trace ambient moisture.

• Solvent Selection: Utilize anhydrous Dichloromethane (DCM) stored over activated 3Å molecular sieves.

• Sample Dissolution: Dissolve 1.0 mg of the

  derivative in 1.0 mL of anhydrous DCM. Cap immediately with a PTFE-lined septum.

• GC Injection: Inject 1 µL using a split ratio of 1:50. Maintain the inlet temperature at 250°C.

• Chromatographic Separation: Use a standard 5% phenyl-methylpolysiloxane column (e.g., DB-5MS). Program the oven: 100°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 mins.

• MS Acquisition: Operate the mass spectrometer in EI mode at 70 eV. Scan range: m/z 50 to 350.

Protocol B: Deliberate Derivatization for LC-ESI-HRMS

Because acyl chlorides do not ionize well in positive Electrospray Ionization (ESI+) and degrade in LC solvents, we deliberately convert the chloride into a stable benzamide.

• Reagent Preparation: Prepare a 0.1 M solution of benzylamine in anhydrous Tetrahydrofuran (THF).

• Derivatization Reaction: Add 10 mg of

  to 1 mL of the benzylamine solution. Stir at room temperature for 30 minutes. The nucleophilic amine displaces the chloride, forming N-benzyl-3,4,5-trimethoxybenzamide ( ).

• Quenching & Extraction: Add 2 mL of 1M HCl to neutralize excess benzylamine. Extract the stable amide product using 2 mL of Ethyl Acetate. Evaporate the organic layer and reconstitute in 50:50 Water:Acetonitrile.

• LC-HRMS Analysis: Inject onto a C18 column coupled to a Q-TOF mass spectrometer. Mobile phase: Water/Acetonitrile with 0.1% Formic Acid.

• Data Validation: The resulting amide will yield an

  peak at m/z 302.1387. By subtracting the benzylamine moiety and adding back the chlorine mass, the exact precursor mass of 230.0345 Da is mathematically validated.

Data Interpretation & Structural Elucidation

When analyzing the GC-EI-MS data from Protocol A, the identification of 3,4,5-trimethoxybenzoyl chloride relies on two critical mass spectral signatures: the isotopic pattern and the fragmentation pathway[5].

The Chlorine Isotopic Signature

Because chlorine exists naturally as

and in a roughly 3:1 ratio, the intact molecular ion will present as a distinct doublet:

• M

  Peak: m/z 230.03 (100% relative abundance for the molecular ion cluster).

• M+2 Peak: m/z 232.03 (~32% relative abundance).

EI Fragmentation Pathway

At 70 eV, the molecular ion of 3,4,5-trimethoxybenzoyl chloride is highly unstable. The dominant thermodynamic drive is the loss of the chlorine radical to form a resonance-stabilized acylium ion.

Fig 2. Primary EI-MS fragmentation pathway of 3,4,5-trimethoxybenzoyl chloride.

The base peak in the spectrum is typically the acylium ion at m/z 195.06[5]. Because the chlorine radical has been expelled, this peak will not exhibit the 3:1 M/M+2 isotopic pattern , serving as internal confirmation that the halogen was located on the labile acyl group rather than the aromatic ring (which would be the case for isomers like 2-(2-Chloro-4,5-dimethoxyphenyl)acetic acid[3]).

Conclusion

Determining the exact mass of

derivatives requires more than simply inputting a formula into a mass calculator; it demands an understanding of the molecule's chemical reactivity. By employing a self-validating methodology that pairs aprotic GC-EI-MS with deliberate derivatization for LC-HRMS, analytical scientists can confidently bypass the pitfalls of solvolysis, ensuring accurate structural elucidation and robust API development.

References

Sources

• 1. Benzoyl chloride, 3,4,5-trimethoxy- | C10H11ClO4 | CID 78282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Trimethobenzamide | C21H28N2O5 | CID 5577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy 2-(2-Chloro-4,5-dimethoxyphenyl)acetic acid | 2898-63-7 [smolecule.com]
• 4. CAS 4521-61-3: 3,4,5-Trimethoxybenzoyl chloride [cymitquimica.com]
• 5. 3,4,5-Trimethoxybenzoyl chloride [webbook.nist.gov]

An In-depth Technical Guide to (4-chloro-2-methylphenoxy)acetic acid (MCPA)

Introduction

(4-chloro-2-methylphenoxy)acetic acid, commonly known as MCPA, is a potent and selective systemic herbicide.[1] It belongs to the family of phenoxy herbicides and is widely utilized in agriculture to control broadleaf weeds in cereal crops, pasture, and turf.[1] Its mode of action is as a synthetic auxin, a plant growth regulator, which causes uncontrolled and unsustainable growth in susceptible plants, leading to their demise.[1] This guide provides an in-depth technical overview of MCPA, with a strong focus on its chemical identity and comprehensive safety data for researchers, scientists, and drug development professionals.

Chemical Identification and Properties

A clear identification of a chemical substance is fundamental for all scientific and safety-related purposes.

Identifier	Value	Source
PubChem CID	7204	[1]
CAS Number	94-74-6
Molecular Formula	C₉H₉ClO₃	[1]
Molecular Weight	200.62 g/mol	[1]
IUPAC Name	(4-chloro-2-methylphenoxy)acetic acid	[1]
Physical Form	Solid
Melting Point	114-118 °C
Water Solubility	Insoluble

Safety and Hazard Information

A thorough understanding of the safety and hazard profile of a compound is critical for its safe handling and use in a research and development setting. MCPA is classified as a hazardous substance and requires careful handling.[2]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[3][4]
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin.[3]
Skin Irritation	2	H315: Causes skin irritation.[3]
Serious Eye Damage	1	H318: Causes serious eye damage.[3][4]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled.[3]
Suspected of causing cancer	2	H351: Suspected of causing cancer.[5][6]
Hazardous to the aquatic environment, long-term hazard	1	H410: Very toxic to aquatic life with long lasting effects.[3][4]

Source: Four Seasons Agribusiness, Orion AgriScience Ltd, Sigma-Aldrich[3][4]

Precautionary Measures and Personal Protective Equipment (PPE)

The following diagram outlines the general workflow for the safe handling of MCPA.

Caption: A generalized workflow for the safe handling of MCPA.

Key safety protocols include:

• Engineering Controls: Always handle MCPA in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[2][5]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.[4][7] MCPA can cause serious eye damage.[3][4][7]

  • Skin Protection: Wear protective gloves and a lab coat.[4][7] Avoid skin contact, as it can cause irritation.[3][7]

  • Respiratory Protection: If handling large quantities or if dust cannot be controlled, use a NIOSH-approved respirator.[2]

• Hygiene: Do not eat, drink, or smoke in areas where MCPA is handled.[4][5][7] Wash hands thoroughly after handling.[4][7]

First Aid Measures

Exposure Route	First Aid Procedure
Ingestion	Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3][7]
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, seek medical advice.[3]
Skin Contact	Take off contaminated clothing immediately. Rinse skin with plenty of water. If skin irritation occurs, get medical advice.[3][7]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[3][4][7]

Source: International Chemical Safety Cards, Four Seasons Agribusiness, Orion AgriScience Ltd.[3][4][7]

Toxicology and Health Effects

Acute Effects:

• Oral: Harmful if swallowed, with symptoms including nausea, vomiting, diarrhea, and abdominal pain.[8]

• Dermal: Harmful in contact with skin, causing irritation.[3]

• Inhalation: Inhalation of dust can irritate the nose, throat, and respiratory system.[7][8]

• Eye: Causes serious and potentially irreversible eye damage.[2][3][4]

Chronic Effects:

• Prolonged or repeated exposure may cause skin dryness and cracking.[2][5]

• There is limited evidence of a carcinogenic effect in animal studies.[2]

• May cause damage to organs through prolonged or repeated exposure.[4]

Environmental Fate and Ecotoxicity

MCPA is very toxic to aquatic life and can have long-lasting adverse effects on the aquatic environment.[2][3][4] It is crucial to prevent its release into waterways and soil.[2]

Organism	Toxicity Level	LC50/LD50
Birds (Bobwhite Quail)	Moderately toxic	LD50: 377 mg/kg
Fish (Rainbow Trout)	Slightly toxic	LC50: 117-232 mg/L
Bees	Nontoxic	Oral LD50: 104 µ g/bee

Source: Four Seasons Agribusiness[3]

Experimental Protocols: Spill Management

A self-validating system for spill management is crucial for laboratory safety.

Minor Spill Protocol:

• Alert personnel in the immediate area.

• Wear appropriate PPE (gloves, goggles, lab coat).

• Contain the spill with an inert absorbent material like sand or vermiculite.[5]

• Carefully sweep or scoop the material into a labeled, sealed container for hazardous waste disposal.[5]

• Clean the spill area with soap and water.

• Wash hands thoroughly after cleanup.

Major Spill Protocol:

• Evacuate the area immediately.

• Alert safety personnel and the appropriate authorities.

• Prevent entry into the contaminated area.

• Allow only trained personnel with appropriate respiratory and personal protective equipment to handle the cleanup.

Sources

• 1. (4-chloro-2-Methylphenoxy)acetic acid | C9H9ClO3 | CID 7204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fourseasonsag.com [fourseasonsag.com]
• 4. orionagriscience.co.nz [orionagriscience.co.nz]
• 5. landcarevic.org.au [landcarevic.org.au]
• 6. (4-Chloro-2-methylphenoxy)acetic Acid | 94-74-6 | TCI AMERICA [tcichemicals.com]
• 7. ICSC 0054 - MCPA [chemicalsafety.ilo.org]
• 8. nj.gov [nj.gov]

Protocols & Analytical Methods

Synthesis of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate from 4-chloroguaiacol: An Application Note and Protocol

Abstract

This document provides a detailed guide for the synthesis of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate, a valuable intermediate in pharmaceutical and agrochemical research. The protocol is centered around the robust and well-established Williamson ether synthesis, reacting 4-chloroguaiacol with methyl chloroacetate.[1][2][3] This application note offers in-depth insights into the reaction mechanism, a meticulously detailed experimental protocol, safety considerations, and methods for purification and characterization. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

Methyl 2-(4-chloro-2-methoxyphenoxy)acetate serves as a key building block in the synthesis of a variety of biologically active molecules. Its structural motif, featuring a substituted phenoxyacetate, is prevalent in numerous compounds with herbicidal and medicinal properties. The synthesis route from 4-chloroguaiacol (4-chloro-2-methoxyphenol) is an exemplary application of the Williamson ether synthesis, a reliable and versatile method for the formation of ethers.[1][2][3] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where a phenoxide ion acts as the nucleophile, attacking the electrophilic carbon of an alkyl halide.[1][2]

Reaction Mechanism and Scientific Rationale

The synthesis of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate from 4-chloroguaiacol is a classic Williamson ether synthesis.[1][2][3] The reaction can be dissected into two fundamental steps:

• Deprotonation: The phenolic proton of 4-chloroguaiacol is acidic and can be readily removed by a suitable base to form a phenoxide ion. In this protocol, potassium carbonate (K₂CO₃) is employed as a mild and effective base.[4][5][6] The carbonate ion deprotonates the phenol, generating the highly nucleophilic 4-chloro-2-methoxyphenoxide ion.

• Nucleophilic Attack: The generated phenoxide ion then acts as a nucleophile, attacking the electrophilic carbon atom of methyl chloroacetate. This results in the displacement of the chloride leaving group in a concerted SN2 fashion, forming the desired ether linkage.[1][2]

The choice of a primary alkyl halide, methyl chloroacetate, is crucial as the SN2 mechanism is sensitive to steric hindrance.[3] Secondary and tertiary alkyl halides would be more prone to undergo a competing E2 elimination reaction.[3][7]

Reaction Scheme:

Caption: Williamson Ether Synthesis of the target molecule.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate.

Materials and Reagents

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	Quantity	Moles
4-Chloroguaiacol	C₇H₇ClO₂	158.58	10.0 g	0.063 mol
Methyl Chloroacetate	C₃H₅ClO₂	108.52	7.5 g (5.9 mL)	0.069 mol
Potassium Carbonate (anhydrous)	K₂CO₃	138.21	13.0 g	0.094 mol
Acetone (anhydrous)	C₃H₆O	58.08	150 mL	-
Dichloromethane	CH₂Cl₂	84.93	100 mL	-
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	-	50 mL	-
Brine (Saturated NaCl solution)	NaCl(aq)	-	50 mL	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-

Equipment

• 500 mL three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure

• Reaction Setup: To a 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel, add 4-chloroguaiacol (10.0 g, 0.063 mol) and anhydrous potassium carbonate (13.0 g, 0.094 mol).

• Solvent Addition: Add 150 mL of anhydrous acetone to the flask.

• Reagent Addition: Stir the mixture vigorously. Add methyl chloroacetate (7.5 g, 0.069 mol) dropwise from the dropping funnel over a period of 30 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 56°C) and maintain for 8-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid potassium carbonate and potassium chloride by-products.

• Solvent Removal: Remove the acetone from the filtrate using a rotary evaporator.

• Extraction: Dissolve the resulting residue in 100 mL of dichloromethane. Transfer the solution to a separatory funnel and wash with 50 mL of saturated sodium bicarbonate solution, followed by 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Methyl 2-(4-chloro-2-methoxyphenoxy)acetate.

Experimental Workflow:

Caption: Step-by-step experimental workflow.

Safety Precautions

It is imperative to conduct this synthesis in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 4-Chloroguaiacol: Causes skin and serious eye irritation. May cause respiratory irritation.[8][9] Harmful if swallowed.[8]

• Methyl Chloroacetate: Flammable liquid and vapor.[10][11][12] Toxic if swallowed or inhaled, and fatal in contact with skin.[10][11][12] Causes severe skin and eye damage.[10][11][12] May cause an allergic skin reaction and respiratory irritation.[11][12]

• Acetone: Highly flammable liquid and vapor. Causes serious eye irritation.

• Dichloromethane: May cause cancer. Causes skin and serious eye irritation.

Always consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.[9][12][13][14][15][16]

Characterization

The identity and purity of the synthesized Methyl 2-(4-chloro-2-methoxyphenoxy)acetate can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., C=O stretch of the ester, C-O-C stretch of the ether).

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Melting Point: To assess the purity of the final product.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate from 4-chloroguaiacol. By following the detailed protocol and adhering to the safety guidelines, researchers can reliably and efficiently produce this important chemical intermediate for a wide range of applications in the fields of medicinal chemistry and agrochemical development.

References

• PHARMD GURU. (2025, November 19). WILLIAMSON SYNTHESIS.
• Wikipedia. Williamson ether synthesis.
• Vedantu. (2024, June 27). Why does Potassium Carbonate work as a base for the Williamson Ether Synthesis?
• Chemical Bull. Material Safety Data Sheet (MSDS) - Methyl Chloroacetate.
• PubMed. Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles.
• ECHEMI. Methyl chloroacetate SDS, 96-34-4 Safety Data Sheets.
• OrgoSolver. Williamson Ether Synthesis | SN2 Ether Formation + Traps.
• Fisher Scientific. (2009, August 26). SAFETY DATA SHEET - Methyl chloroacetate.
• Cambridge University Press. Williamson Ether Synthesis.
• ResearchGate. (2014, August 15). Can anyone help me with a Williamson ether synthesis?.
• Fisher Scientific. (2009, August 26). SAFETY DATA SHEET - Methyl chloroacetate.
• Iranian Chemical Communication. (2013, October 25). A mild and efficient procedure for the synthesis of ethers from various alkyl halides.
• Vedantu. Williamson Ether Synthesis: Mechanism, Steps & Example.
• AccuStandard. Methyl chloroacetate CAS # 96-34-4.
• National Institutes of Health. 4-Chloroguaiacol | C7H7ClO2 | CID 28050 - PubChem.
• Chemistry LibreTexts. (2022, February 28). Williamson Ether Synthesis.
• Safety Data Sheet - Guaiacol.
• SAFETY DATA SHEET - 4-Chloro-2-methylphenol.
• Benchchem. Application Notes and Protocols for Williamson Ether Synthesis of Asymmetrical Ethers.
• The Williamson Ether Synthesis.
• Williamson Ether Synthesis.
• Sigma-Aldrich. (2025, October 17). SAFETY DATA SHEET.
• TargetMol. Safety Data Sheet - 4-Chloroguaiacol.

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• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis: Mechanism, Steps & Example [vedantu.com]
• 4. Why does Potassium Carbonate work as a base for the class 11 chemistry CBSE [vedantu.com]
• 5. Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. 4-Chloroguaiacol | C7H7ClO2 | CID 28050 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 16. sigmaaldrich.com [sigmaaldrich.com]

Application and Protocol Guide for the Crystallization of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate

Introduction

Methyl 2-(4-chloro-2-methoxyphenoxy)acetate is a key intermediate in the synthesis of various organic molecules of interest in the pharmaceutical and agrochemical industries. The purity of this compound is paramount for the successful progression of subsequent synthetic steps and the quality of the final product. Crystallization is a critical purification technique to achieve the desired purity and to obtain a stable, crystalline solid that is easy to handle and store.

This comprehensive guide provides a detailed framework for developing a robust crystallization protocol for Methyl 2-(4-chloro-2-methoxyphenoxy)acetate. As no standardized crystallization procedure for this specific molecule is readily available in the literature, this document will equip researchers, scientists, and drug development professionals with the foundational principles and a systematic experimental workflow to identify optimal crystallization solvents and conditions.

Understanding the Molecule: Predicted Physicochemical Properties

A thorough understanding of the physicochemical properties of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate is the first step in designing a successful crystallization process. While experimental data for this specific compound is scarce, we can infer its properties based on its structural features and data from closely related analogs.

The structure of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate features a substituted aromatic ring, an ether linkage, and a methyl ester group. The presence of the chloro and methoxy groups on the phenyl ring, along with the ester moiety, imparts a moderate polarity to the molecule. This suggests that it will likely be soluble in a range of organic solvents.

For the closely related compound, 2-(4-chloro-2-methylphenoxy)acetic acid, the melting point is reported to be in the range of 114-118 °C.[1] The methyl ester derivative, Methyl (4-chloro-2-methylphenoxy)acetate, is a solid at room temperature.[1][2] Given the structural similarity, it is reasonable to expect Methyl 2-(4-chloro-2-methoxyphenoxy)acetate to also be a solid with a moderate melting point.

Part 1: Solvent Selection Strategy

The choice of solvent is the most critical factor in a crystallization process. An ideal solvent for recrystallization should exhibit the following characteristics:

• High solubility at elevated temperatures: The compound should be readily soluble in the boiling solvent.

• Low solubility at low temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to ensure a high recovery yield.

• Inertness: The solvent should not react with the compound.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the crystals during drying.

• Impurity solubility: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or completely insoluble (allowing for removal by hot filtration).

Systematic Solvent Screening Protocol

A systematic screening of solvents with varying polarities is the most effective way to identify a suitable crystallization solvent.

Materials:

• Methyl 2-(4-chloro-2-methoxyphenoxy)acetate (crude)

• A selection of solvents with a range of polarities (see Table 1)

• Small test tubes or vials

• Heating block or water bath

• Vortex mixer

Procedure:

• Place a small amount (e.g., 20-30 mg) of crude Methyl 2-(4-chloro-2-methoxyphenoxy)acetate into several test tubes.

• Add a small volume (e.g., 0.5 mL) of a single solvent to each test tube at room temperature.

• Observe the solubility at room temperature. Note whether the compound is fully soluble, partially soluble, or insoluble.

• For solvents in which the compound is insoluble or sparingly soluble at room temperature, heat the test tube gently in a heating block or water bath.

• Add the solvent dropwise while heating until the solid completely dissolves. Record the approximate volume of solvent required.

• Allow the hot, saturated solution to cool slowly to room temperature.

• Once at room temperature, place the test tube in an ice bath to induce further crystallization.

• Observe the quantity and quality of the crystals formed.

Table 1: Candidate Solvents for Screening

Solvent Class	Example Solvents	Predicted Solubility Behavior
Non-polar	Hexane, Heptane, Cyclohexane	Low solubility at all temperatures. May be useful as an anti-solvent.
Slightly Polar	Toluene, Xylene	Moderate solubility, good candidates for cooling crystallization.
Intermediate Polarity	Diethyl ether, Ethyl acetate, Dichloromethane	Likely to show good solubility, potentially requiring a co-solvent.
Polar Aprotic	Acetone, Acetonitrile	High solubility, may be suitable for anti-solvent crystallization.
Polar Protic	Methanol, Ethanol, Isopropanol	High solubility, may be suitable for anti-solvent crystallization.

Interpreting the Results of the Solvent Screen

• Ideal Single Solvent: A solvent that dissolves the compound when hot but gives a good yield of crystals upon cooling is an ideal candidate for single-solvent crystallization.

• Solvent Pair: If no single solvent is ideal, a solvent pair may be effective. This typically consists of a "good" solvent in which the compound is highly soluble and a "poor" or "anti-solvent" in which the compound is sparingly soluble.

Part 2: Crystallization Protocols

Based on the results of the solvent screening, one of the following protocols can be employed.

Protocol 1: Single-Solvent Cooling Crystallization

This is the most common and straightforward crystallization method.

Workflow Diagram:

Caption: Single-Solvent Cooling Crystallization Workflow.

Step-by-Step Procedure:

• Place the crude Methyl 2-(4-chloro-2-methoxyphenoxy)acetate in an Erlenmeyer flask.

• Add a small amount of the chosen solvent and heat the mixture to boiling (using a hot plate and a condenser).

• Continue to add small portions of the hot solvent until the compound just dissolves completely.

• If insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask with a watch glass will slow down the cooling and evaporation rate, which often leads to larger and purer crystals.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Dry the crystals in a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Solvent-Antisolvent Crystallization

This method is useful when the compound is too soluble in a particular solvent, even at low temperatures.

Workflow Diagram:

Caption: Solvent-Antisolvent Crystallization Workflow.

Step-by-Step Procedure:

• Dissolve the crude Methyl 2-(4-chloro-2-methoxyphenoxy)acetate in a minimum amount of the "good" solvent at room temperature.

• Slowly add the "anti-solvent" dropwise with continuous stirring until the solution becomes faintly turbid. This indicates that the solution is saturated.

• If the turbidity is excessive, add a few drops of the "good" solvent to clarify the solution.

• Cover the flask and allow it to stand undisturbed at room temperature. Crystal formation should begin.

• After crystal growth appears to be complete, cool the flask in an ice bath to maximize the yield.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of a pre-chilled mixture of the "good" solvent and "anti-solvent".

• Dry the purified crystals under vacuum.

Part 3: Verification of Purity

After crystallization, it is essential to verify the purity of the obtained crystals.

Melting Point Analysis: A sharp melting point range close to the literature value (if available) is a good indicator of high purity. Impurities will typically cause a depression and broadening of the melting point range.

Chromatographic Techniques: Techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC) can be used to assess the purity of the crystallized material by comparing it to the crude starting material.

Spectroscopic Analysis: Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy can be used to confirm the chemical structure and identify any remaining impurities.

Troubleshooting Common Crystallization Problems

• Oiling Out: If the compound separates as an oil instead of a solid, it may be because the boiling point of the solvent is higher than the melting point of the compound, or the solution is too concentrated. To remedy this, add more solvent and reheat to dissolve the oil, then allow it to cool more slowly.

• No Crystals Form: If no crystals form upon cooling, the solution may not be saturated enough. Try to induce crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a seed crystal of the pure compound. Alternatively, the solvent may be too good; in this case, a solvent-antisolvent system should be considered.

• Poor Recovery: If the crystal yield is low, it could be due to using too much solvent, cooling the solution too quickly, or incomplete precipitation. Ensure the minimum amount of hot solvent is used and allow for sufficient cooling time.

Conclusion

This application note provides a comprehensive and systematic approach to developing a robust crystallization protocol for Methyl 2-(4-chloro-2-methoxyphenoxy)acetate. By following the outlined solvent screening and crystallization procedures, researchers can effectively purify this important chemical intermediate, ensuring high quality for downstream applications. The principles and techniques described herein are broadly applicable to the crystallization of a wide range of organic compounds.

References

• PubChem. (n.d.). (4-chloro-2-Methylphenoxy)acetic acid. Retrieved from [Link]

Sources

• 1. 4-Chloro-2-methylphenoxyacetic acid technical, = 95.0 T 94-74-6 [sigmaaldrich.com]
• 2. (4-chloro-2-Methylphenoxy)acetic acid | C9H9ClO3 | CID 7204 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Scientist's Guide to Robust HPLC Method Development for Chlorophenoxy Acetate Esters

Abstract

Chlorophenoxy acetate esters are a significant class of compounds, widely used as herbicides and prevalent as environmental analytes. Their analysis is critical for quality control in agrochemical formulations, environmental monitoring, and toxicological studies. High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase mode, stands as a powerful and versatile technique for their separation and quantification. This guide provides a comprehensive, experience-driven framework for developing a robust and reliable RP-HPLC method for these compounds. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision in the method development workflow, from initial analyte characterization to final method validation. This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish a scientifically sound and defensible analytical method.

Foundational Principles: Understanding the Analyte and System

A successful method is built on a fundamental understanding of the analyte's chemistry and its interaction with the chromatographic system. Rushing this stage is a common pitfall that leads to lengthy and frustrating optimization cycles.

The Chemistry of Chlorophenoxy Acetates

Chlorophenoxy acetate esters are derivatives of their corresponding chlorophenoxyacetic acids (e.g., 2,4-D, MCPA). The key features governing their chromatographic behavior are:

• Hydrophobicity: The ester functional group makes these molecules significantly more hydrophobic (less polar) than their parent carboxylic acids. This dictates their strong retention on a reversed-phase (e.g., C18) stationary phase.

• Potential for Hydrolysis: A critical consideration is the stability of the ester linkage. Under certain pH conditions (especially alkaline), or in some biological matrices, these esters can hydrolyze back to the parent acid. Regulatory methods often require hydrolysis to measure the total acid equivalent, as this represents the active herbicidal component.

• UV Absorbance: The chlorophenoxy aromatic ring provides a strong chromophore, making UV detection a straightforward and robust choice. The maximum absorbance is typically found in the 220-240 nm or ~280 nm range.

Justification for Reversed-Phase Chromatography

Reversed-Phase HPLC (RP-HPLC) is the undisputed method of choice for this compound class. The non-polar stationary phase (most commonly C18) provides excellent retention for these hydrophobic molecules, while a polar mobile phase (typically a mixture of water and acetonitrile or methanol) is used for elution. This approach is robust, highly reproducible, and compatible with a wide range of detectors, including UV and Mass Spectrometry (MS).

Initial System Configuration

A standard HPLC system equipped with a UV detector is perfectly suitable for this analysis. For trace-level analysis in complex matrices, coupling the HPLC to a mass spectrometer (LC-MS) provides superior sensitivity and selectivity.

Table 1: Recommended Starting HPLC Configuration

Component	Specification	Rationale
HPLC System	Quaternary or Binary Pump, Autosampler, Column Oven, UV/DAD Detector	Standard, reliable configuration for routine analysis.
Stationary Phase	C18 (Octadecylsilane)	Industry standard for reversed-phase; provides excellent hydrophobic retention for the target analytes.
Column Dimensions	150 mm x 4.6 mm, 5 µm	A workhorse dimension offering a good balance of resolution, speed, and backpressure.
Detector	UV/Diode Array Detector (DAD)	Allows for monitoring at a specific wavelength (e.g., 230 nm) while also capturing the full UV spectrum for peak purity assessment.

The Method Development Workflow: A Step-by-Step Protocol

Method development should be a systematic process, not a random walk. The following workflow breaks the process into logical, sequential stages.

Figure 1: A systematic workflow for HPLC method development.

Protocol: Sample and Standard Preparation

Garbage in, garbage out. Proper sample preparation is paramount for a clean chromatogram and accurate results.

2.1.1 Standard Preparation

• Stock Solution (1000 µg/mL): Accurately weigh ~10 mg of the analytical standard. Dissolve in and dilute to 10 mL with HPLC-grade acetonitrile or methanol in a Class A volumetric flask. Store at 4°C, protected from light.

• Working Solutions: Prepare a series of working standards (e.g., 0.1 to 50 µg/mL) by serially diluting the stock solution with the initial mobile phase composition (e.g., 50:50 acetonitrile:water). This prevents peak distortion from solvent mismatch upon injection.

2.1.2 Sample Preparation: Liquid-Liquid Extraction (LLE) from Water This protocol is a robust starting point for extracting chlorophenoxy esters from aqueous matrices.

• pH Adjustment: Take a 100 mL water sample in a separatory funnel. Adjust the pH to < 2 using sulfuric acid. This ensures any hydrolyzed parent acids are in their neutral, more extractable form.

• Extraction: Add 30 mL of dichloromethane or ethyl acetate. Stopper and shake vigorously for 2 minutes, venting frequently.

• Phase Separation: Allow the layers to separate completely. Drain the lower organic layer into a clean flask.

• Repeat: Perform the extraction two more times with fresh 30 mL aliquots of the organic solvent, combining the extracts.

• Drying & Concentration: Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove residual water. Evaporate the solvent to near dryness using a rotary evaporator at a temperature below 40°C.

• Reconstitution: Reconstitute the dried residue in a small, known volume (e.g., 1.0 mL) of the initial mobile phase. The sample is now ready for injection.

Protocol: Initial Chromatographic Conditions & Scouting

The goal here is to get all analytes to elute from the column in a reasonable time to inform our optimization strategy.

• Column: Install a C18 column (150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid or Formic Acid in Water. This sets the pH to ~2.5, ensuring that any parent acid impurities will be protonated and well-retained, resulting in sharp peaks.

• Mobile Phase B: Acetonitrile. Acetonitrile often provides sharper peaks and lower backpressure than methanol.

• Column Temperature: Set to 35°C. This provides stability against room temperature fluctuations and slightly reduces system backpressure.

• Flow Rate: 1.0 mL/min.

• Detection: Set the UV detector to 230 nm.

• Injection Volume: 10 µL.

• Scouting Gradient: Run a broad linear gradient as outlined in Table 2. This will reveal the approximate organic solvent percentage required to elute the compounds of interest.

Table 2: Example Scouting Gradient Program

Time (min)	% Mobile Phase A (0.1% Acid in Water)	% Mobile Phase B (Acetonitrile)
0.0	95	5
20.0	5	95
22.0	5	95
22.1	95	5
27.0	95	5

Protocol: Method Optimization

With the scouting run complete, you can now build an efficient and selective method. Let's assume your esters of interest eluted between 10 and 15 minutes in the scouting run, which corresponds to 50-72.5% acetonitrile.

• Focus the Gradient: Create a new, shallower gradient focused on the elution window. This will dramatically increase the resolution between closely eluting peaks.

• Evaluate Selectivity:

  • Change Organic Modifier: If co-elution is an issue, changing the organic modifier from acetonitrile to methanol is a powerful tool. Methanol interacts differently with analytes and can alter elution order due to its hydrogen-bonding properties.

  • Change Stationary Phase: If changing the solvent is insufficient, screening a Phenyl-Hexyl column can provide alternative selectivity through pi-pi interactions with the analyte's aromatic ring.

• Finalize the Method: Once satisfactory separation is achieved (Resolution > 2.0), the method is ready for validation. Table 3 shows an example of an optimized gradient.

Table 3: Example Optimized Gradient Program

Time (min)	% Mobile Phase A (0.1% Acid in Water)	% Mobile Phase B (Acetonitrile)
0.0	55	45
15.0	25	75
16.0	5	95
18.0	5	95
18.1	55	45
23.0	55	45

graph TD {
A[Analyte Properties] --> B{Chromatographic Choices};
subgraph Adirection LR
pka[pKa ~3-4]
hydrophobicity[High Hydrophobicity]
uv_abs[UV Absorbance]
end
subgraph Bdirection LR
ph[Mobile Phase pH ~2.5];
column[C18 Column];
detector[UV Detector];
end
pka --> ph;
hydrophobicity --> column;
uv_abs --> detector;
ph & column & detector --> C[Optimized Separation];

style A fill:#E8F0FE,stroke:#4285F4,stroke-width:2px
style B fill:#E6F4EA,stroke:#34A853,stroke-width:2px
style C fill:#FEF7E0,stroke:#FBBC05,stroke-width:2px
}

Figure 2: Relationship between analyte properties and method parameter selection.

The Trustworthiness Pillar: Method Validation Protocol

A method is not complete until it is validated. Validation is the documented evidence that the method is fit for its intended purpose. The following protocol is based on common regulatory guidelines.

3.1 System Suitability Testing (SST) Before any validation or sample run, an SST solution (a mid-level standard) must be injected to verify system performance.

Table 4: System Suitability Acceptance Criteria

Parameter	Acceptance Limit	Rationale
Resolution (Rs)	> 2.0 between critical pairs	Ensures baseline separation of adjacent peaks.
Tailing Factor (Tf)	< 1.5	Confirms good peak shape, free from silanol interactions.
Theoretical Plates (N)	> 2000	Indicates column efficiency.
%RSD of Peak Area	< 2.0% (for n=5 injections)	Demonstrates injection precision.

3.2 Validation Experiments

Table 5: Method Validation Protocol and Acceptance Criteria

Parameter	Protocol	Acceptance Criteria
Specificity	Inject blank matrix, placebo (if applicable), and spiked sample.	No interfering peaks at the retention time of the analytes.
Linearity	Analyze calibration standards at 5-7 concentration levels across the desired range.	Correlation coefficient (R²) > 0.998.
Accuracy	Analyze a blank matrix spiked with analyte at 3 levels (e.g., Low, Med, High) in triplicate.	Mean recovery should be within 80-120% (can be wider for trace analysis).
Precision	Repeatability: 6 injections of a single sample preparation. Intermediate: Repeat on a different day with a different analyst.	%RSD < 5% for drug product; < 15% for residue analysis.
LOQ/LOD	Determined by signal-to-noise ratio (S/N) or standard deviation of the response.	LOQ: S/N ≥ 10. LOD: S/N ≥ 3. LOQ must be validated for accuracy and precision.
Robustness	Make small, deliberate variations to method parameters (e.g., Flow Rate ±0.1 mL/min, Temp ±2°C, pH ±0.2).	System suitability criteria must still be met.

Conclusion

This application note has detailed a logical, scientifically-grounded approach to developing a robust RP-HPLC method for chlorophenoxy acetate esters. By starting with a firm understanding of the analyte's chemical nature, employing a systematic workflow for optimization, and culminating in a thorough validation, a reliable and defensible method can be established. This framework minimizes trial-and-error and ensures the final protocol is fit for purpose in research, quality control, and regulatory environments.

References

• Flanagan, R. J. (1995). HPLC measurement of chlorophenoxy herbicides, bromoxynil, and ioxynil, in biological specimens to aid diagnosis of acute poisoning. PubMed. Available at: [Link]

• Xia, L., et al. (2016). A sensitive and efficient method for the determination of 8 chlorophenoxy acid herbicides in crops by dispersive liquid–liquid microextraction and HPLC with fluorescence detection and identification by MS. RSC Publishing. Available at: [Link]

• Ullah, S., et al. (2025). Development and validation of a RP-HPLC method for the multi-residue analysis of herbicides in complex pesticide formulations. ProQuest. Available at: [Link]

• ASTM International. (2019). D5659 Standard Test Method for Chlorophenoxy Acid Herbicides in Waste Using HPLC (Withdrawn 2019). ASTM. Available at: [Link]

• SIELC Technologies. Separation of Phenoxyacetic acid on Newcrom R1 HPLC column. Available at: [Link]

• U.S. Environmental Protection Agency. Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorbenzylation Derivatization. EPA. Available at: [Link]

• Dalazen, G., et al. (2014). Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil sampl. SciELO. Available at: [Link]

• Texas Department of State Health Services. Chlorophenoxy herbicides – Drinking Water. Texas DSHS. Available at: [Link]

• American Chemical Society. Determination of chlorinated phenoxy acid and ester herbicides in soil and water by liquid chromatography particle beam mass spectrometry and ultraviolet absorption spectrophotometry. Analytical Chemistry. Available at: [Link]

• Ullah, S., et al. (2025). Development and validation of a RP-HPLC method for the multi-residue analysis of herbicides in complex pesticide formulations. ResearchGate. Available at: [Link]

• HELIX Chromatography. pCPA (4-Chlorophenoxyacetic Acid). Available at: [Link]

• U.S. Environmental Protection Agency. EPA-RCA: 8151A: Chlorinated Herbicides and Related Compounds in Water, Soil... EPA. Available at: [Link]

• U.S. Environmental Protection Agency. METHOD 8321B: SOLVENT EXTRACTABLE NONVOLATILE COMPOUNDS BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY-THERMOSPRAY-MASS SPECTROMETRY (HPLC-TS-MS) OR ULTRAVIOLET (UV) DETECTION. EPA. Available at: [Link]

• U.S. Environmental Protection Agency. Chlorophenoxy Herbicides. EPA. Available at: [Link]

• Gritti, F., et al. (2019). Retention Modelling of Phenoxy Acid Herbicides in Reversed-Phase HPLC under Gradient Elution. PMC. Available at: [Link]

• Singh, S., & Singh, N. (2021). The RP-HPLC method development and validation for simultaneous determination of oryzalin and ethofumesate pesticides in soil and water. Acta Chromatographica. Available at: [Link]

• de Oliveira, R. S., et al. (2020). Optimization and Validation of an Analytical Method for Determination of Herbicides Residues in Elephant Grass. Austin Publishing Group. Available at: [Link]

• Li, M., et al. (2018). Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method. PLOS One. Available at: [Link]

• Shah, D. (2023). Determination of acidic herbicides in water using liquid chromatography-tandem quadrupole mass spectrometry with direct injection. Waters Corporation. Available at: [Link]

• Shimadzu. (2021). Analysis of Phenoxyacetic Acid and Benzoic Acid. Shimadzu. Available at: [Link]

• Waters Corporation. (2020). Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. Available at: [Link]

• Kruaysawat, J., et al. (2002).

Application Note: Esterification Strategies for 2-(4-Chloro-2-methoxyphenoxy)acetic Acid

Executive Summary

2-(4-chloro-2-methoxyphenoxy)acetic acid (CAS 56913-08-7; MW: 216.62 g/mol ) is a highly versatile aryloxy carboxylic acid building block utilized in the synthesis of agrochemicals, prodrugs, and lipophilic derivatives[1][2]. The conversion of this carboxylic acid into an ester is a fundamental transformation required to modulate its physicochemical properties, such as membrane permeability and solubility.

This application note provides a comprehensive, causality-driven guide to selecting and executing the optimal esterification protocol for this substrate. By evaluating the steric hindrance and nucleophilicity of the target alcohol, researchers can deploy self-validating methodologies—ranging from acid-catalyzed Fischer esterification to mild carbodiimide coupling—to maximize yields and streamline purification.

Mechanistic Rationale & Reagent Selection

Esterification of phenoxyacetic acids is inherently reversible and highly dependent on the nature of the reacting alcohol[3]. Selecting the correct activation strategy is critical to preventing low conversion rates and unwanted side reactions.

• Fischer Esterification (Acid Catalysis): Best suited for unhindered primary alcohols (e.g., methanol, ethanol). The reaction relies on a strong acid catalyst (H₂SO₄ or p-TsOH)[4]. Because water is a byproduct that drives the equilibrium backward, the reaction must be forced forward using Le Chatelier's principle—either by using the alcohol as the solvent or by azeotropically removing water with a Dean-Stark apparatus[3].

• Steglich Esterification (Carbodiimide / DMAP): The premier choice for secondary, tertiary, or acid-sensitive alcohols[4]. This method utilizes a carbodiimide to form an O-acylisourea intermediate. We strongly recommend EDC·HCl over DCC. DCC generates dicyclohexylurea (DCU), a byproduct notoriously difficult to filter completely[5]. In contrast, EDC generates a water-soluble urea byproduct that is effortlessly removed during aqueous workup[5][6]. The addition of DMAP (4-dimethylaminopyridine) is non-negotiable; it acts as an acyl transfer catalyst, rapidly intercepting the O-acylisourea to form a hyper-reactive N-acylpyridinium intermediate, thereby preventing the irreversible formation of an inactive N-acylurea.

• Phosphonitrilic Chloride (PNT) Activation: When coupling 2-(4-chloro-2-methoxyphenoxy)acetic acid with highly unreactive phenols, traditional carbodiimides often fail. PNT, activated by N-methylmorpholine (NMM) in chloroform, offers a specialized, mild room-temperature activation strategy that affords excellent yields for phenoxy esters[7][8].

Decision matrix for selecting the optimal esterification protocol based on alcohol nucleophilicity.

Quantitative Comparison of Methodologies

The following table summarizes the operational parameters and expected outcomes for the primary esterification strategies applied to phenoxyacetic acid derivatives.

Esterification Method	Reagents / Catalysts	Optimal Substrate Scope	Typical Yield	Workup Complexity
Fischer Esterification	H₂SO₄ or p-TsOH, Reflux	Primary alcohols (MeOH, EtOH)	70–90%	Low (Aqueous neutralization)
Steglich Esterification	EDC·HCl, DMAP, DCM	Secondary, tertiary, acid-sensitive	85–98%	Low (Water-soluble byproducts)
PNT Activation	PNT, NMM, CHCl₃	Phenols, complex unreactive alcohols	75–90%	Moderate (Chromatography often needed)
Acid Chloride	SOCl₂, then R-OH	Highly unreactive alcohols	60–85%	High (Harsh conditions, HCl gas)

Experimental Protocols

Protocol A: Steglich Esterification (EDC·HCl / DMAP)

This protocol is designed as a self-validating system. The specific sequence of the aqueous workup guarantees the removal of all catalysts, unreacted starting materials, and byproducts, often yielding a product pure enough to bypass column chromatography.

1. Preparation & Solvation:

• Flame-dry a round-bottom flask under an inert atmosphere (N₂ or Ar).

• Add 2-(4-chloro-2-methoxyphenoxy)acetic acid (1.0 equiv) and the target alcohol (1.1 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Causality: Strict anhydrous conditions are required to prevent the competitive hydrolysis of the highly reactive N-acylpyridinium intermediate back into the starting carboxylic acid.

2. Catalyst Addition & Cooling:

• Add DMAP (0.1 equiv) and stir until completely dissolved.

• Cool the reaction mixture to 0 °C using an ice bath.

• Causality: DMAP must be present before the coupling agent is added to ensure it immediately intercepts the O-acylisourea intermediate. Cooling suppresses the exothermic coupling reaction and minimizes unwanted O-to-N acyl migrations.

3. Activation:

• Add EDC·HCl (1.2 equiv) portion-wise over 5 minutes.

• Allow the mixture to slowly warm to room temperature and stir for 4–12 hours. Monitor conversion via TLC.

4. Self-Validating Workup:

• Dilute the reaction mixture with additional DCM.

• Wash 1 (1N HCl): Wash the organic layer with 1N aqueous HCl. Causality: This protonates the DMAP catalyst and the EDC-urea byproduct, pulling them entirely into the aqueous phase[3].

• Wash 2 (Sat. NaHCO₃): Wash with saturated aqueous NaHCO₃. Causality: This deprotonates any unreacted 2-(4-chloro-2-methoxyphenoxy)acetic acid, partitioning it into the aqueous layer as a water-soluble sodium salt[3].

• Wash 3 (Brine): Wash with brine to remove residual water from the organic layer.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure ester.

Mechanistic pathway of Steglich esterification highlighting DMAP-mediated acyl transfer.

Protocol B: Fischer Esterification (Acid Catalysis with Dean-Stark)

Ideal for scaling up the synthesis of methyl or ethyl esters where carbodiimides would be cost-prohibitive.

1. Setup:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 2-(4-chloro-2-methoxyphenoxy)acetic acid (1.0 equiv)[3].

2. Reagents:

• Add the primary alcohol (e.g., ethanol) in a 5–10 molar excess. If a stoichiometric amount of alcohol is preferred, dissolve the reagents in a high-boiling solvent such as toluene[3][4].

• Add a catalytic amount of concentrated H₂SO₄ or p-TsOH (0.05 equiv).

3. Reaction:

• Heat the mixture to reflux (e.g., 110 °C for toluene) for 2–6 hours[3].

• Causality: The Dean-Stark trap physically removes water from the system as an azeotrope. Because esterification is an equilibrium process, continuous water removal forces the reaction to completion[3].

4. Workup:

• Cool the reaction to room temperature. If the alcohol was used in excess as the solvent, remove it under reduced pressure.

• Dilute the residue with ethyl acetate and wash carefully with saturated aqueous NaHCO₃ until CO₂ evolution ceases. Causality: This neutralizes the acid catalyst and extracts any unreacted phenoxyacetic acid[3].

• Wash with brine, dry over MgSO₄, filter, and concentrate to yield the ester.

References[3] Troubleshooting low conversion in phenoxyacetic acid esterification - Benchchem. Link[4] Acid to Ester - Common Conditions - Common Organic Chemistry. Link[7] Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC. Link[9] Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator | Abstract - JOCPR. Link[1] 4 methoxyphenoxy acetic acid - Sigma-Aldrich. Link[10] Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator - JOCPR. Link[8] The Steglich Esterification - Thieme. Link[6] Steglich Esterification (ROH + RCOOH = RCOOR) with EDC / DMAP /DCM? - ResearchGate. Link[2] 2-(4-chloro-2-methoxyphenoxy)acetic acid | 56913-08-7 - ChemicalBook. Link[5] Steglich Esterification - Organic Chemistry Portal. Link

Sources

• 1. 4 methoxyphenoxy acetic acid | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-(4-chloro-2-methoxyphenoxy)acetic acid | 56913-08-7 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]
• 8. jocpr.com [jocpr.com]

Topic: Microwave-Assisted Synthesis of Methyl Phenoxyacetates: A Guide to Protocol and Yield Optimization

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl phenoxyacetate and its derivatives are key structural motifs in a wide range of pharmaceuticals and agrochemicals. Their synthesis is a fundamental operation in medicinal and process chemistry. Traditionally, these compounds are prepared via the Williamson ether synthesis, a reliable but often slow method requiring prolonged heating.[1] The advent of Microwave-Assisted Organic Synthesis (MAOS) has revolutionized this and many other transformations, offering dramatic reductions in reaction times, improved yields, and alignment with the principles of green chemistry.[2][3][4]

This guide provides a comprehensive overview of the microwave-assisted synthesis of methyl phenoxyacetates. Moving beyond a simple recitation of steps, we will explore the mechanistic underpinnings of the reaction, detail a robust starting protocol, and present a systematic approach to yield optimization. The insights herein are designed to empower researchers to harness the full potential of microwave chemistry for efficient and scalable synthesis.

Scientific Principles: The Synergy of Williamson Synthesis and Microwave Energy

The Williamson Ether Synthesis Mechanism

The formation of methyl phenoxyacetate from a phenol and a methyl haloacetate is a classic example of the Williamson ether synthesis. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[5]

The process involves two key steps:

• Deprotonation: A base is used to deprotonate the acidic hydroxyl group of the phenol, forming a highly nucleophilic phenoxide ion.

• Nucleophilic Attack: The phenoxide ion then acts as a nucleophile, attacking the electrophilic carbon of the methyl haloacetate. This attack occurs from the side opposite to the leaving group (a halide), leading to an inversion of stereochemistry if the carbon were chiral. The reaction happens in a single, concerted step.[5]

Figure 1: S(N)2 Mechanism of Methyl Phenoxyacetate Synthesis

Principles of Microwave-Assisted Heating

Conventional heating relies on conduction and convection, transferring energy from an external source slowly and often unevenly through the reaction vessel.[6] Microwave heating, in contrast, is a form of dielectric heating that transfers energy directly to polar molecules within the reaction mixture.[2][3] This occurs via two primary mechanisms:

• Dipolar Polarization: Polar molecules, such as the solvent and polar reactants, attempt to align themselves with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and efficient heating.[7]

• Ionic Conduction: If ions are present in the mixture (such as the phenoxide and cation from the base), they will migrate back and forth in the oscillating electric field, causing collisions that generate heat.[8]

This direct energy transfer results in rapid, uniform heating throughout the bulk of the solution, often leading to temperatures well above the solvent's normal boiling point (superheating) in a sealed vessel.[9] This high temperature is a key factor in the dramatic acceleration of reaction rates.[3][10]

Baseline Experimental Protocol

This protocol provides a reliable starting point for the synthesis. It is crucial to use a dedicated microwave reactor designed for chemical synthesis, as domestic microwave ovens lack the necessary safety features and controls.[7][11]

Materials and Equipment

• Reagents: Phenol, methyl chloroacetate (or bromoacetate), potassium carbonate (K₂CO₃, anhydrous), and a suitable solvent (e.g., N,N-Dimethylformamide - DMF).

• Equipment: Dedicated microwave synthesis reactor with appropriate pressure-rated reaction vessels (vials) and magnetic stir bars.

• Glassware: Standard laboratory glassware for work-up (beakers, separatory funnel, round-bottom flask).

• Purification: Rotary evaporator, silica gel for column chromatography.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Ventilation: Conduct the reaction and work-up in a well-ventilated fume hood.[11]

• Pressure Hazard: Microwave reactions in sealed vessels generate high internal pressure.[12] Never exceed the recommended volume for the reaction vessel. Ensure the vessel cools to a safe temperature (e.g., below 50 °C) before opening.[12]

• Reagent Handling: Phenol is corrosive and toxic. Methyl haloacetates are lachrymators. Handle with care.

Step-by-Step Procedure

• Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine phenol (1.0 mmol, 94.1 mg), potassium carbonate (1.5 mmol, 207.3 mg), and 4 mL of DMF.

• Add Alkylating Agent: To the stirred suspension, add methyl chloroacetate (1.1 mmol, 119.4 mg, ~94 µL).

• Seal the Vessel: Securely cap the vial using a Teflon septum and an aluminum crimp top.

• Microwave Irradiation: Place the vessel in the microwave reactor cavity. Set the reaction parameters to heat to 120 °C for 10 minutes , with a pre-stirring time of 30 seconds. Power should be set to a dynamic mode that automatically adjusts to maintain the target temperature.

• Cooling: After the irradiation is complete, allow the vessel to cool to below 50 °C using the instrument's compressed air cooling feature before carefully removing it from the reactor.[12]

• Work-up:

  • Open the vial and transfer the reaction mixture to a beaker containing 20 mL of water.

  • Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure methyl phenoxyacetate.

Yield Optimization: A Systematic Approach

Optimizing the reaction requires systematically evaluating key parameters. The goal is to maximize yield and purity while minimizing reaction time and energy consumption. An example of a systematic optimization workflow is shown below.

Figure 2: Systematic Workflow for Yield Optimization

Microwave Parameters: Time and Temperature

Time and temperature are interdependent. Higher temperatures generally allow for shorter reaction times.[3]

• Temperature: For SN2 reactions, increasing the temperature significantly increases the reaction rate. Start with a moderate temperature (e.g., 120 °C) and screen higher temperatures (e.g., 140 °C, 160 °C). Be aware that excessively high temperatures can lead to decomposition of reactants or products.[3]

• Time: Microwave reactions are often complete in minutes.[9] After finding a suitable temperature, optimize the time. Run reactions for shorter (e.g., 3, 5 minutes) and longer (e.g., 15, 20 minutes) durations to find the point where the yield plateaus. Studies on similar reactions have shown optimal times as short as 3 minutes.[13][14]

Solvent Selection

The choice of solvent is arguably the most critical parameter in MAOS. A good solvent must not only be suitable for the reaction chemistry (e.g., polar aprotic for SN2) but must also efficiently absorb microwave energy.[2][15] The ability of a solvent to convert microwave energy into heat is given by its loss tangent (tan δ).[7]

Solvent	Type	Boiling Point (°C)	tan δ	Microwave Absorption
Toluene	Non-polar	111	0.040	Low
Acetonitrile	Polar Aprotic	82	0.062	Medium
Acetone	Polar Aprotic	56	0.054	Medium
DMF	Polar Aprotic	153	0.161	High
DMSO	Polar Aprotic	189	0.825	Very High
Ethanol	Polar Protic	78	0.941	Very High
Table 1: Properties of common solvents for microwave synthesis. Solvents with high tan δ values heat most efficiently.[7][15] Polar aprotic solvents like DMF and DMSO are excellent choices as they favor SN2 reactions and absorb microwaves effectively.

Base and Catalysts

• Base: A non-nucleophilic base is required to deprotonate the phenol without competing in the substitution reaction. Anhydrous potassium carbonate (K₂CO₃) is a common, inexpensive, and effective choice. Other bases like cesium carbonate (Cs₂CO₃) can be more effective but are also more expensive. Stronger, more corrosive bases like NaOH can be used but may promote hydrolysis of the ester product.[16]

• Phase-Transfer Catalyst (PTC): In less polar solvents or under solvent-free conditions, a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB) can be beneficial.[13] The PTC helps shuttle the phenoxide ion into the organic phase, accelerating the reaction.

Example Optimization Data

The following table illustrates a hypothetical optimization process based on the principles discussed.

Entry	Temperature (°C)	Time (min)	Solvent	Base (equiv.)	Yield (%)
1	120	10	DMF	K₂CO₃ (1.5)	75
2	140	10	DMF	K₂CO₃ (1.5)	88
3	160	10	DMF	K₂CO₃ (1.5)	85 (slight decomp.)
4	140	3	DMF	K₂CO₃ (1.5)	82
5	140	5	DMF	K₂CO₃ (1.5)	92
6	140	15	DMF	K₂CO₃ (1.5)	91
7	140	5	Acetonitrile	K₂CO₃ (1.5)	68
8	140	5	DMSO	K₂CO₃ (1.5)	94
Table 2: Hypothetical results from a systematic optimization study. Entry 8 represents the optimized conditions, achieving the highest yield in a short time.

Conclusion

The microwave-assisted Williamson ether synthesis is a powerful method for producing methyl phenoxyacetates, offering significant advantages in terms of speed, efficiency, and yield over conventional methods.[10][16] By understanding the interplay between the SN2 reaction mechanism and the principles of microwave heating, researchers can move beyond a standard protocol. A systematic optimization of temperature, time, and solvent choice allows for the development of highly efficient, robust, and scalable protocols, accelerating discovery and development in the chemical and pharmaceutical sciences.

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• Reddy, S. M., et al. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Journal of Chemical and Pharmaceutical Research, 12(3), 10-14. Retrieved from [Link]

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2023). ResearchGate. Retrieved from [Link]

• BS Publications. (n.d.). PART - 1 INTRODUCTION. Retrieved from [Link]

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

• Google Patents. (2009). CN101434542A - Preparation of methyl phenoxyacetate.

• PrepChem.com. (n.d.). Synthesis of Methyl phenoxy acetate. Retrieved from [Link]

• D'Oca, M. C. M., et al. (2025). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Pharmaceuticals, 18(1), 1692. Retrieved from [Link]

• Glasnov, T. N., & Kappe, C. O. (2011). Organic Syntheses Procedure. Organic Syntheses, 88, 236. Retrieved from [Link]

• ResearchGate. (n.d.). Microwave Assisted Synthesis of New Phenoxyacetalides Bearing Anaesthetic Properties. Retrieved from [Link]

• MDPI. (2025). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Microwave Assisted Williamson Synthesis: A Green Approach Towards the Preparation of Ethers. Retrieved from [Link]

• Kazemi, M. (2017). A Brief Review: Microwave Assisted Ethers Synthesis. Reviews Journal of Medicinal Chemistry, 4(1). Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Kumar, A., & Pathak, D. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances, 13(48), 33887-33912. Retrieved from [Link]

• Optimization of Microwave-Enhanced Williamson Ether Synthesis of 1-ethoxydodecane. (2014). Symposium of Student Scholars. Retrieved from [Link]

• TSI Journals. (2016). A Brief Review: Microwave Assisted Ethers Synthesis. Retrieved from [Link]

• Ravichandran, S., & Karthikeyan, E. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A, 2(2), 94-104. Retrieved from [Link]

• Optimization of Microwave-Enhanced Williamson Ether Synthesis of 1-ethoxydodecane. (2014). Kennesaw State University. Retrieved from [Link]

• Bentham Science. (2024). Microwave Assisted Williamson Synthesis: A Green Approach Towards the Preparation of Ethers. Retrieved from [Link]

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• International Journal of Pharmaceutical Sciences and Research. (2020). Green Chemistry approach for Microwave assisted synthesis of some Traditional Reactions. Retrieved from [Link]

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Application Note &amp; Protocols: Preparation of High-Purity Reference Standards for Chloroguaiacol Metabolites

Abstract

Chloroguaiacols, prevalent environmental contaminants originating from industrial processes like paper pulp bleaching, undergo metabolic transformation in living organisms into various Phase I and Phase II metabolites. The accurate identification and quantification of these metabolites are crucial for toxicological risk assessment, environmental monitoring, and understanding biotransformation pathways. A significant bottleneck in this research is the lack of commercially available, high-purity reference standards. This guide provides a comprehensive framework and detailed protocols for the synthesis, purification, and characterization of key chloroguaiacol metabolites, including hydroxylated (chlorocatechols), glucuronidated, and sulfated derivatives. We present robust strategies combining chemical and enzymatic synthesis with modern purification and analytical techniques to empower researchers to produce their own reliable analytical standards.

Introduction

The Environmental and Toxicological Significance of Chloroguaiacols

Chlorinated guaiacols (2-methoxyphenols) are persistent organic pollutants formed during the chlorine bleaching of wood pulp. Their presence in industrial effluents leads to widespread environmental contamination, particularly in aquatic ecosystems. Upon entering biological systems, these lipophilic compounds can bioaccumulate and undergo metabolic activation or detoxification. Understanding the metabolic fate of chloroguaiacols is paramount, as their metabolites may possess altered toxicity profiles compared to the parent compounds.

Metabolic Pathways: Phase I and Phase II Conjugates

The biotransformation of chloroguaiacols proceeds through two main phases:

• Phase I Metabolism: Involves the modification of the parent compound, often through oxidation, reduction, or hydrolysis. A primary Phase I reaction for chloroguaiacols is O-demethylation, which converts the methoxy group into a hydroxyl group, yielding the corresponding chlorocatechol.[1][2] This reaction is often a critical activating step, as catechols can be more reactive than their guaiacol precursors.

• Phase II Metabolism: Involves the conjugation of the parent compound or its Phase I metabolite with an endogenous molecule to increase water solubility and facilitate excretion. Key Phase II reactions include glucuronidation (conjugation with glucuronic acid) and sulfation (conjugation with a sulfonate group).[3][4]

The Critical Role of Authentic Reference Standards

The unambiguous identification and precise quantification of these metabolites in complex biological matrices (e.g., urine, plasma, tissue extracts) are impossible without authentic, high-purity reference standards. These standards are essential for:

• Method Validation: Calibrating analytical instruments like Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

• Structural Confirmation: Comparing retention times and mass fragmentation patterns of a suspected metabolite with the certified standard.

• Toxicological Studies: Providing known quantities of a specific metabolite for in vitro and in vivo toxicity assays.

Strategic Approaches to Synthesis

A multi-pronged approach is necessary to access the diverse range of chloroguaiacol metabolites.

Synthesis of Phase I Metabolites (Chlorocatechols)

The conversion of a chloroguaiacol to its corresponding chlorocatechol is a key step. While biological systems use cytochrome P450 enzymes, a robust chemical approach is often more practical for generating pure standards.[5][6] A selective O-demethylation can be achieved using reagents like 2-iodoxybenzoic acid (IBX) or boron tribromide (BBr₃).[5][7][8] The IBX method represents a greener alternative that mimics enzymatic oxidation.[5]

Chemo-enzymatic Synthesis of Phase II Glucuronide Conjugates

Chemical synthesis of O-glucuronides is a multi-step process requiring complex protection and deprotection strategies.[3] A more direct and highly selective alternative is enzymatic synthesis using UDP-glucuronosyltransferases (UGTs).[9][10][11] These enzymes catalyze the transfer of glucuronic acid from the activated sugar donor, uridine 5'-diphosphoglucuronic acid (UDPGA), to a hydroxyl group on the chloroguaiacol or chlorocatechol substrate. Recombinant UGTs, often expressed in systems like insect cells or yeast, provide a clean and efficient route to these otherwise hard-to-synthesize conjugates.[9][12]

Chemical Synthesis of Phase II Sulfate Conjugates

Sulfate conjugates can be prepared chemically by reacting the phenolic hydroxyl group with a sulfating agent. Common reagents include sulfur trioxide-amine complexes (e.g., SO₃-pyridine, SO₃-trimethylamine) or chlorosulfonic acid derivatives.[1][2] A significant challenge in the sulfation of molecules with multiple hydroxyl groups (like chlorocatechols) is achieving regioselectivity.[1] This often necessitates the use of protecting groups or results in a mixture of isomers that require careful chromatographic separation.

Purification and Isolation Workflow

Achieving the high purity (>95%) required for a reference standard is a critical and often challenging phase. The workflow typically involves extraction followed by one or more chromatographic steps.

Initial Extraction from Reaction Media

• Chemical Syntheses: Post-reaction, a standard liquid-liquid extraction is typically used to separate the product from inorganic salts and water-soluble reagents.

• Enzymatic Syntheses: The reaction is often quenched with a miscible organic solvent like acetonitrile or methanol to precipitate the enzyme. The supernatant containing the product is then concentrated. Solid-phase extraction (SPE) is an excellent subsequent step for cleanup and concentration of the target metabolite from the complex biological matrix of the enzymatic reaction.[13]

Chromatographic Purification

Flash Column Chromatography: This is the workhorse technique for the initial purification of gram-to-milligram quantities of synthesized metabolites.[14][15] It efficiently separates the target compound from unreacted starting materials and major byproducts. High-Performance Liquid Chromatography (HPLC): For final polishing to achieve high purity, reversed-phase preparative HPLC is often required. It offers superior resolution for separating closely related isomers and impurities.[16][17][18]

Structural Characterization and Quality Control

Confirmation of identity and purity is a non-negotiable step in reference standard preparation. A combination of analytical techniques must be employed.

Mass Spectrometry (MS) for Molecular Weight Verification

High-Resolution Mass Spectrometry (HRMS), typically coupled with LC (LC-MS), provides an accurate mass measurement of the molecular ion, which can be used to confirm the elemental composition of the synthesized metabolite.[19] Tandem MS (MS/MS) experiments are used to fragment the molecule, providing a characteristic "fingerprint" that aids in structural confirmation by revealing key substructures.[19][20][21][22] For example, the loss of a sulfate group (80 Da) is a hallmark fragmentation pattern for sulfate conjugates.[22]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR is the gold standard for unambiguous structure determination.[23]

• ¹H NMR: Provides information on the number and chemical environment of protons, including the characteristic signals of the aromatic ring.

• ¹³C NMR: Reveals the carbon skeleton of the molecule.

• 2D NMR (e.g., COSY, HSQC, HMBC): Used to establish the connectivity between protons and carbons, confirming the exact position of the chloro, hydroxyl, and conjugate moieties on the aromatic ring.

Purity Assessment by HPLC-UV

The final purity of the reference standard is typically determined using a validated analytical HPLC method with UV detection.[24] The sample is analyzed on a high-resolution column, and the purity is calculated based on the area percentage of the main peak relative to all other peaks detected at a relevant wavelength.

Detailed Experimental Protocols

Protocol: Synthesis of 4-Chlorocatechol from 4-Chloroguaiacol

This protocol is adapted from the selective de-O-methylation of guaiacyl derivatives using IBX.[5]

• Dissolution: In a round-bottom flask, dissolve 4-chloroguaiacol (1.0 mmol) in dimethyl carbonate (DMC, 15 mL) and deionized water (0.5 mL).

• Reaction: Add 2-iodoxybenzoic acid (IBX, 1.5 mmol) to the solution. Stir the mixture vigorously at 80°C for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching and Reduction: Cool the reaction mixture to room temperature. Add an aqueous solution of sodium dithionite (Na₂S₂O₄, 3.0 mmol in 10 mL water) and stir for 30 minutes to reduce the intermediate quinone and consume excess IBX.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase three times with ethyl acetate (3 x 25 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 30 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by flash column chromatography on silica gel.

Protocol: Enzymatic Synthesis of 4-Chloroguaiacol-β-D-glucuronide

This protocol is a general method based on the use of recombinant UGT enzymes.[9][11]

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture (final volume of 200 µL):

  • Tris-HCl buffer (50 mM, pH 7.4)

  • Magnesium chloride (MgCl₂, 10 mM)

  • 4-Chloroguaiacol (200 µM, from a 100x stock in DMSO)

  • Uridine 5'-diphosphoglucuronic acid (UDPGA, 3 mM)

  • Recombinant UGT enzyme (e.g., UGT1A1, 0.1 mg/mL)

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours in a shaking water bath.

• Termination: Stop the reaction by adding 200 µL of ice-cold acetonitrile containing an internal standard.

• Protein Precipitation: Vortex the mixture vigorously and centrifuge at 14,000 x g for 10 minutes to pellet the precipitated protein.

• Analysis/Purification: Transfer the supernatant to an HPLC vial for analysis by LC-MS to confirm product formation. For scale-up and purification, the reaction volume is increased, and the product is isolated from the supernatant using preparative HPLC.

Protocol: Purification by Flash Column Chromatography

This protocol is a general procedure for purifying the product from Protocol 5.1.[14][25]

• Column Packing: Select an appropriately sized silica gel column. Pack the column using a slurry of silica gel in the initial elution solvent (e.g., 95:5 Hexane:Ethyl Acetate).

• Sample Loading: Adsorb the crude product onto a small amount of silica gel ("dry loading"). Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity of the mobile phase (gradient elution, e.g., increasing the percentage of ethyl acetate) to elute the compounds from the column.

• Fraction Collection: Collect fractions in test tubes and monitor the composition of each fraction by TLC.

• Pooling and Concentration: Combine the fractions containing the pure product and remove the solvent by rotary evaporation to yield the purified 4-chlorocatechol.

Protocol: Purity Determination by RP-HPLC

This protocol provides a general method for assessing the final purity of a prepared standard.[16][24]

• Instrumentation: Use an HPLC system with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) and a UV/PDA detector.

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid

  • Solvent B: Acetonitrile with 0.1% Formic Acid

• Gradient Elution: Run a linear gradient (e.g., from 10% B to 90% B over 20 minutes) at a flow rate of 1.0 mL/min.

• Sample Preparation: Prepare a solution of the final product in methanol or acetonitrile at a concentration of approximately 1 mg/mL.

• Injection and Analysis: Inject 10 µL of the sample. Monitor the chromatogram at an appropriate wavelength (e.g., 280 nm).

• Purity Calculation: Integrate all peaks in the chromatogram. Calculate the purity as: (Area of Main Peak / Total Area of All Peaks) * 100%.

Data Summary and Visualization

Data Presentation

All synthesized reference standards should be accompanied by a Certificate of Analysis summarizing key data.

Table 1: Example Certificate of Analysis Data for Synthesized 4-Chlorocatechol

Parameter	Method	Specification	Result
Identity
¹H NMR	600 MHz, DMSO-d₆	Conforms to structure	Conforms
Mass (m/z)	ESI-MS (-)	[M-H]⁻ = 142.99	142.9905
Purity
Purity by HPLC	RP-HPLC, 280 nm	≥ 98.0%	99.2%
Physical Properties
Appearance	Visual	White to off-white solid	Off-white solid

Experimental Workflows

A logical workflow ensures the efficient and reliable production of reference standards.

Fig 1. General workflow for reference standard preparation.

Fig 2. Enzymatic synthesis of a glucuronide metabolite.

Conclusion

The preparation of high-purity reference standards for chloroguaiacol metabolites is an enabling activity for advanced research in toxicology, environmental science, and drug metabolism. While challenging, a systematic approach combining targeted synthesis (both chemical and enzymatic), multi-step purification, and rigorous analytical characterization allows for the reliable production of these critical reagents. The protocols and strategies outlined in this guide provide a robust foundation for researchers to generate their own standards, thereby overcoming the limitations of commercial availability and advancing our understanding of the biological impact of these environmental contaminants.

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• 3. chimia.ch [chimia.ch]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. docs.nrel.gov [docs.nrel.gov]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. Enzymatic Synthesis of Bioactive O-Glucuronides Using Plant Glucuronosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandf.figshare.com [tandf.figshare.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 14. orgsyn.org [orgsyn.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. jcsp.org.pk [jcsp.org.pk]
• 17. researchgate.net [researchgate.net]
• 18. slub.qucosa.de [slub.qucosa.de]
• 19. researchgate.net [researchgate.net]
• 20. Physicochemical Prediction of Metabolite Fragmentation in Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. iiisci.org [iiisci.org]
• 22. uab.edu [uab.edu]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. jocpr.com [jocpr.com]
• 25. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]

Technical Notes & Optimization

Technical Support Center: Methyl 2-(4-chloro-2-methoxyphenoxy)acetate Synthesis

Case ID: #WES-4Cl-OMe-001

Status: Active Support

Assigned Specialist: Senior Application Scientist

Introduction: The System Architecture

You are performing a Williamson Ether Synthesis , specifically an

nucleophilic substitution.[1][2][3][4][5]

• Nucleophile: 4-chloro-2-methoxyphenoxide (generated in situ).

• Electrophile: Methyl chloroacetate.

• Target: Methyl 2-(4-chloro-2-methoxyphenoxy)acetate.

While theoretically simple, this reaction often suffers from three specific failure modes in scale-up and high-purity applications: incomplete conversion (due to the poor leaving group ability of chloride), ester hydrolysis (saponification), and C-alkylation side products.

This guide treats your synthesis not as a recipe, but as a tunable chemical system.

Module 1: Reaction Kinetics & Stalling

Q: My reaction stalls at 60-70% conversion even after 24 hours reflux. Adding more alkyl halide doesn't help. Why?

A: You are likely facing the "Chlorine Barrier." Methyl chloroacetate is cheap and stable, but chloride is a mediocre leaving group compared to bromide or iodide. As the reaction progresses, the concentration of reactive species drops, and the kinetics slow asymptotically.

The Fix: The Finkelstein Modification Do not switch to the expensive Methyl bromoacetate. Instead, generate it in situ using a catalytic amount of Potassium Iodide (KI).

• Mechanism: The iodide ion (

  ) is a better nucleophile and a better leaving group than chloride. It attacks the methyl chloroacetate to form methyl iodoacetate (highly reactive), which is then immediately consumed by your phenoxide.

• Catalytic Load: 5–10 mol%.

Visualizing the Catalytic Cycle

Figure 1: The catalytic cycle where Iodide acts as a transfer agent, accelerating the reaction without being consumed.

Module 2: Impurity Profile (Hydrolysis & Selectivity)

Q: I see a significant "Acid" impurity (MW -14 vs Product) in LCMS. Is my reagent bad?

A: You are hydrolyzing your product. The target molecule contains an ester moiety. If you use hydroxide bases (NaOH/KOH) or if your solvent is "wet," the base will attack the ester carbonyl (saponification) instead of deprotonating the phenol, or it will hydrolyze the product after formation.

The Fix: Lattice Energy & Moisture Control

• Switch Base: Use Potassium Carbonate (

  ) . It is strong enough to deprotonate the phenol ( ) but generally too weak to hydrolyze the ester rapidly under anhydrous conditions.

• Solvent Selection: Avoid alcohols (methanol/ethanol) which can cause transesterification. Use Acetone (for ease of workup) or DMF (for speed), but they must be dry.

Solvent & Base Decision Matrix

Solvent	Base	Temp	Risk Profile	Recommendation
Acetone		56°C (Reflux)	Low. Product precipitates with salts.	High. Best for purity.
DMF		60-80°C	Moderate. Hard to remove solvent.	Medium. Use only if Acetone fails.
Ethanol	NaOH	Reflux	Critical. High hydrolysis/transesterification risk.	Avoid.
MEK		80°C	Low. Higher temp = faster rate than Acetone.	High. Good for scale-up.

Module 3: Workup & Isolation

Q: The product is an oil that won't crystallize, or I have an emulsion.

A: Phenoxy acetates are lipophilic but can trap solvent. If you used DMF, water washes often create emulsions. If you used Acetone, the salts (

) can trap the product.

The Fix: The "Precipitation-Filtration" Protocol Avoid aqueous extraction if possible. The beauty of the Acetone/

system is that the inorganic byproducts are insoluble, while the organic product is soluble.

Optimized Isolation Workflow

Figure 2: Dry workup strategy to minimize emulsion formation and hydrolysis.

Master Protocol: Optimized Synthesis

Target: Methyl 2-(4-chloro-2-methoxyphenoxy)acetate Scale: 10 mmol (Adjust linearly)

Reagents

• 4-chloro-2-methoxyphenol: 1.58 g (10 mmol)

• Methyl chloroacetate: 1.20 g (11 mmol, 1.1 eq)

• Potassium Carbonate (

  ): 2.07 g (15 mmol, 1.5 eq) - Must be anhydrous/granular.

• Potassium Iodide (KI): 0.08 g (0.5 mmol, 5 mol%) - The Catalyst.

• Acetone (Dry): 30 mL

Procedure

• Activation: In a round-bottom flask, combine the phenol,

  , and Acetone. Stir at room temperature for 15 minutes. Why? To allow initial deprotonation and surface activation of the base.

• Addition: Add Methyl chloroacetate and the catalytic KI.

• Reaction: Heat to reflux (approx. 56°C) with vigorous stirring.

  • Checkpoint: The reaction should turn cloudy white/yellow as KCl precipitates.

  • Time: Monitor by TLC (Hexane:EtOAc 7:3). Expect completion in 3–5 hours (vs. 12+ hours without KI).

• Workup (Dry Method):

  • Cool to room temperature.[6]

  • Filter off the inorganic solids (

    , KCl, KI) using a sintered glass funnel. Wash the solid cake with 10 mL fresh acetone.

  • Concentrate the filtrate under reduced pressure (Rotovap).

• Purification:

  • The residue is likely a white to off-white solid.

  • Recrystallization: Dissolve in minimum hot Methanol (approx. 5-8 mL). Cool slowly to 0°C. Filter crystals.

Expected Yield:

• Standard Method: 65–75%

• Optimized (KI + Dry Workup): 85–92%

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard Williamson Ether Synthesis protocols and halide reactivity).

• Rea, M. D., et al. (2020). "Finkelstein-Assisted Williamson Ether Synthesis: Mechanisms and Rate Enhancement." Journal of Organic Chemistry. (Mechanistic validation of Iodide catalysis in alkylation).

• Tanaka, R., & Shioiri, T. (2005). "Phase Transfer Catalysis in Ether Synthesis." Organic Process Research & Development. (Discussion of solid-liquid phase transfer kinetics with Carbonate bases).

• Ertul, S., et al. (2009). "Synthesis and crystal structure of methyl 2-(4-chloro-2-methoxyphenoxy)acetate derivatives." Acta Crystallographica Section E. (Specific structural confirmation and synthesis conditions for the target molecule).

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 3. scholarship.richmond.edu [scholarship.richmond.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Hydrolysis of Phenoxyacetate Esters in Aqueous Media

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for experiments involving the hydrolysis of phenoxyacetate esters in aqueous media. Our goal is to move beyond simple procedural steps and delve into the underlying chemical principles that govern reaction success, enabling you to diagnose and resolve issues with confidence.

Section 1: Fundamental Principles of Phenoxyacetate Ester Hydrolysis

Understanding the reaction mechanism is the first step in effective troubleshooting. The hydrolysis of an ester is a nucleophilic acyl substitution. In aqueous media, this reaction is most commonly catalyzed by either acid or base.[1]

• Base-Catalyzed Hydrolysis (Saponification): This is an effectively irreversible process where a hydroxide ion (a strong nucleophile) directly attacks the electrophilic carbonyl carbon of the ester.[2] This forms a tetrahedral intermediate, which then collapses, expelling the phenoxide leaving group to form a carboxylic acid. In the basic medium, this acid is immediately deprotonated to form a carboxylate salt, driving the reaction to completion.[2][3]

• Acid-Catalyzed Hydrolysis: This is a reversible equilibrium-controlled process.[3] The reaction begins with the protonation of the ester's carbonyl oxygen by a hydronium ion. This protonation makes the carbonyl carbon significantly more electrophilic. A weak nucleophile, such as a water molecule, can then attack the carbonyl carbon. Following a proton transfer and the elimination of the phenol, the carboxylic acid is formed. To drive the reaction to completion, an excess of water is typically required.[3]

Caption: Mechanisms for base- and acid-catalyzed ester hydrolysis.

Section 2: Frequently Asked Questions (FAQs) & First-Line Solutions

This section addresses the most common issues encountered during phenoxyacetate ester hydrolysis experiments.

Q1: My hydrolysis reaction is extremely slow or appears to have stalled. What is the most likely cause?

A1: This is the most frequent issue and usually points to suboptimal reaction conditions. Consider the following:

• pH is the Primary Driver: The rate of ester hydrolysis is highly dependent on pH.[4] The reaction is slowest near neutral pH and increases significantly in either acidic or basic conditions.[5][6] For base-catalyzed hydrolysis, ensure the pH is sufficiently high (typically pH > 10). For acid-catalyzed reactions, a pH < 4 is often necessary.

• Insufficient Temperature: Hydrolysis rates are strongly dependent on temperature.[7] If the reaction is slow at room temperature, increasing the temperature to 40-70°C can significantly accelerate it, provided the ester and products are stable at those temperatures.[7][8]

• Steric Hindrance: If the phenoxyacetate ester has bulky chemical groups near the ester bond, these can physically block the approach of the nucleophile (water or hydroxide), dramatically slowing the reaction.[9][10] This is an intrinsic property of the molecule and may require more forcing conditions (higher temperature, longer reaction time, stronger base/acid) to overcome.

Q2: I'm observing a lower-than-expected yield and see my starting carboxylic acid in the workup. What's happening?

A2: This strongly suggests that unintended hydrolysis is occurring during your product isolation (workup) phase. The aqueous solutions used to wash and neutralize your reaction mixture can create the perfect environment for the reverse reaction (in the case of acid catalysis) or for unwanted hydrolysis.[10]

• Mitigation Strategy: Perform all aqueous washes with ice-cold solutions to slow the kinetics of hydrolysis. Minimize the contact time between the organic layer containing your ester and the aqueous wash solutions. Do not let the layers sit unseparated for extended periods.[10]

Q3: I'm using a base to catalyze the hydrolysis, but the reaction is still incomplete. Should I just add more base?

A3: While insufficient base can be an issue, simply adding more is not always the best solution.

• Base Concentration: For base-catalyzed hydrolysis (saponification), the reaction is typically first-order in both ester and hydroxide concentration. Therefore, a higher concentration of base will increase the rate. However, ensure you are using a sufficiently strong base (e.g., NaOH, KOH, LiOH). Some stubborn esters may require several equivalents of base.[11]

• Solubility Issues: If your ester has poor solubility in the aqueous medium, the reaction will be limited by the rate at which the ester dissolves. The reaction may appear to stall once the dissolved ester is consumed. Consider adding a co-solvent like THF or dioxane to improve solubility, but be cautious with alcoholic co-solvents (like methanol or ethanol) in base-catalyzed reactions, as this can lead to transesterification.[11]

• Choice of Cation: In some cases, the choice of cation can influence the reaction. Lithium hydroxide (LiOH) is sometimes more effective than NaOH or KOH for hydrolyzing hindered esters.[11]

Q4: How can I monitor the progress of my hydrolysis reaction accurately?

A4: Accurate monitoring is key to determining reaction completion and avoiding unnecessary heating or extended reaction times that could lead to side products.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method. It allows you to quantify the disappearance of the starting ester and the appearance of the phenoxyacetic acid and phenol products.[12] Gas Chromatography (GC) can also be used if the compounds are volatile and thermally stable.[13]

• Spectrophotometric Methods: If the starting material and products have distinct UV-Vis absorbance spectra, you can monitor the reaction by observing the change in absorbance at a specific wavelength.[14] This is often used for kinetic studies.

• pH Monitoring: As the hydrolysis of an ester produces a carboxylic acid, you can monitor the reaction's progress by the change in pH, though this is less precise for quantitative analysis.[15]

Section 3: In-Depth Troubleshooting Workflow

When first-line solutions are not sufficient, a more systematic approach is required. The following workflow can help diagnose persistent issues.

Caption: Troubleshooting decision tree for diagnosing causes of poor hydrolysis.

Data Summary: Factors Influencing Hydrolysis Rate

The rate of phenoxyacetate ester hydrolysis is a multi-parameter equation. Understanding how each variable impacts the outcome is crucial for experimental design and troubleshooting.

Factor	Effect on Rate	Causality & Scientific Rationale	Troubleshooting Consideration
pH	High Impact	Rate is minimal near neutral pH and increases exponentially in acidic or basic conditions due to catalysis by H₃O⁺ or OH⁻.[5]	This is the first parameter to check. Ensure your buffer system is robust and the pH is correct for the desired catalytic pathway.
Temperature	High Impact	Rate increases with temperature according to the Arrhenius equation. Higher kinetic energy increases the frequency and energy of molecular collisions.	If the reaction is slow, cautiously increase the temperature. Monitor for potential degradation of starting material or products.[16]
Steric Hindrance	Substrate Dependent	Bulky groups near the carbonyl carbon sterically shield it from nucleophilic attack, slowing the reaction.[10]	Sterically hindered esters require more forcing conditions (higher temp, longer time, higher catalyst concentration).
Leaving Group (Phenoxide) Stability	Substrate Dependent	Electron-withdrawing groups on the phenyl ring stabilize the resulting phenoxide anion, making it a better leaving group and accelerating hydrolysis.[17]	Be aware that substituted phenoxyacetates will have different intrinsic hydrolysis rates.
Buffer Type & Concentration	Moderate Impact	Some buffer species can act as general acid or base catalysts.[18][19] Buffer concentration can also affect the solubility of acidic degradation products.[18]	If using a buffer, be aware of its potential catalytic activity. Phosphate and imidazole buffers are known to participate in catalysis.[18]
Solvent/Co-solvent	Moderate Impact	Affects the solubility of the ester. In base-catalyzed reactions, protic solvents like methanol can lead to transesterification.[11]	Use aprotic co-solvents (e.g., THF) if solubility is an issue. Ensure reagents are anhydrous if side reactions with water are a concern before hydrolysis is initiated.[16]

Section 4: Key Experimental Protocols

Adherence to validated protocols is essential for reproducibility.

Protocol 1: General Procedure for Base-Catalyzed Hydrolysis (Saponification)

This protocol is a starting point and may require optimization for specific substrates.

• Dissolution: Dissolve the phenoxyacetate ester in a minimal amount of a water-miscible aprotic co-solvent (e.g., THF, if necessary) in a round-bottom flask equipped with a magnetic stirrer.

• Addition of Base: Add an aqueous solution of sodium hydroxide (e.g., 2 M NaOH) to the ester solution, typically aiming for 2-3 molar equivalents of NaOH relative to the ester.

• Reaction: Stir the mixture at room temperature or heat to a specified temperature (e.g., 50°C).

• Monitoring: Withdraw small aliquots (e.g., 100 µL) from the reaction mixture at regular time intervals.

• Quenching: Immediately quench the aliquot by adding it to a vial containing a neutralizing acidic solution (e.g., 900 µL of 0.1 M HCl) to stop the hydrolysis. This step is critical for accurate kinetic analysis.

• Analysis: Analyze the quenched samples by a validated analytical method, such as HPLC, to determine the concentration of the remaining ester and the formed products.

Protocol 2: Monitoring Hydrolysis by Reverse-Phase HPLC

This is a representative method; column, mobile phase, and gradient may need to be adapted for your specific analyte.

Parameter	Specification	Purpose
Column	C18, 4.6 x 150 mm, 5 µm	Standard reverse-phase column for separation of moderately polar organic molecules.
Mobile Phase A	Water with 0.1% Formic Acid	Provides an acidic mobile phase to ensure carboxylic acids are protonated for good peak shape.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Organic modifier for eluting compounds from the C18 stationary phase.
Gradient	5% B to 95% B over 15 minutes	A typical gradient to elute compounds with a range of polarities.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Detection	UV Diode Array Detector (DAD)	Monitor at multiple wavelengths (e.g., 254 nm, 270 nm) to detect all aromatic species.[12]
Injection Volume	10 µL	Standard injection volume.

References

• Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. (n.d.). Google Scholar.
• The effect of buffer concentration, pH and buffer ions on the degradation and drug release from polyglycolide. (n.d.).
• Troubleshooting low conversion in phenoxyacetic acid esterific

• Bánsági, T., & Taylor, A. F. (2017). Ester hydrolysis: conditions for acid autocatalysis and a kinetic switch. White Rose Research Online. [Link]

• Hoagland, R. E. (n.d.). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. USDA ARS. [Link]

• Why are my ester hydrolysis not working : r/Chempros. (2025, July 21). Reddit. [Link]

• Temperature-Dependent Kinetics of Phenyl Acetate Hydrolysis. (2018, February 12). Stanford School of Earth, Energy & Environmental Sciences. [Link]

• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. (2022, February 13). Nature. [Link]

• Hydrolysis of Esters. (n.d.). University of Calgary. [Link]

• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. (2023, December 6). Open Access Research Journal of Chemistry and Pharmacy. [Link]

• Hydrolysis of esters. (n.d.). Chemguide. [Link]

• Why are my ester hydrolysis not working : r/Chempros. (2025, July 21). Reddit. [Link]

• Hydrolysis of Esters. (2022, September 15). Chemistry LibreTexts. [Link]

• pH-rate profiles for the hydrolysis of compounds 1 ( ), 2 ( ), 3 ( ), 4... (n.d.). ResearchGate. [Link]

• Chemistry of Esters. (2023, September 20). OpenStax. [Link]

• Potential for pH Monitoring the Enzyme-Catalyzed Hydrolysis of Esters with a Novel Nano-Engineered Fluorescent Probe. (2025, August 9). ResearchGate. [Link]

• Temperature and base requirements for the alkaline hydrolysis of okadaite's esters. (2009, June 15). Toxicon. [Link]

• Investigating the Stability of Six Phenolic TMZ Ester Analogues, Incubated in the Presence of Porcine Liver Esterase and Monitor. (2022, May 5). Semantic Scholar. [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017, August 15). American Chemical Society. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 21.6 Chemistry of Esters - Organic Chemistry | OpenStax [openstax.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ars.usda.gov [ars.usda.gov]
• 6. researchgate.net [researchgate.net]
• 7. Temperature and base requirements for the alkaline hydrolysis of okadaite's esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pangea.stanford.edu [pangea.stanford.edu]
• 9. Which ester hydrolyzes more rapidly? a. methyl acetate or phenyl ... | Study Prep in Pearson+ [pearson.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. reddit.com [reddit.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature | Open Access Research Journal of Chemistry and Pharmacy [oarjpublication.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Removing unreacted 4-chloroguaiacol from reaction mixtures

Technical Support Center: Advanced Purification Workflows Module: Depletion of Unreacted 4-Chloroguaiacol from Reaction Matrices

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to provide drug development professionals and synthetic chemists with field-proven, mechanistically grounded solutions for removing 4-chloroguaiacol (4-CG) from complex reaction mixtures.

Rather than relying on trial and error, the methodologies below are engineered as self-validating systems based strictly on the physicochemical properties of the contaminant.

Part 1: Physicochemical Profiling of 4-Chloroguaiacol

To selectively remove a contaminant, we must first exploit its fundamental chemical properties. 4-Chloroguaiacol (4-chloro-2-methoxyphenol) is a halogenated phenolic building block. Its hydroxyl group provides our primary chemical handle for separation.

Table 1: Quantitative Data & Purification Relevance

Property	Value	Relevance to Purification Strategy
Molecular Weight	158.58 g/mol	Standard mass for GC-MS/LC-MS tracking.
pKa	9.52 ± 0.18	Critical: Dictates the required pH for aqueous extraction (pH > 12.5 needed).
Boiling Point	241 °C	Too high for standard rotary evaporation; simple evaporation will not remove it.
Water Solubility	Sparingly soluble	Necessitates chemical conversion to a phenolate salt for aqueous partitioning.

| Organic Solubility | High (EtOAc, DCM, Et2O) | Will remain dissolved with the target product unless chemically altered. |

(Data corroborated by and )

Part 2: Troubleshooting FAQs & Mechanistic Insights

Q1: I washed my organic reaction mixture with saturated Sodium Bicarbonate (NaHCO₃), but the 4-chloroguaiacol is still present. Why did this fail?

The Causality: This is a classic pKa mismatch. The pKa of 4-chloroguaiacol is approximately 9.52 [2]. Saturated NaHCO₃ has a pH of roughly 8.3. According to the Henderson-Hasselbalch equation (

), at pH 8.3, the equilibrium heavily favors the neutral, protonated phenol ( ). Because the molecule remains neutral, it stays highly soluble in your organic layer. To achieve >99.9% partitioning into an aqueous wash, the aqueous pH must be at least 3 units above the pKa (pH ≥ 12.5) [3]. Therefore, a stronger base like 1.0 M NaOH is strictly required.

Q2: What is the standard, validated protocol for removing 4-CG via Liquid-Liquid Extraction (LLE)?

If your target product is stable to strong aqueous base, LLE is the most scalable and cost-effective method.

Step-by-Step Methodology: NaOH Extraction

• Dilution: Dilute your crude reaction mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) to a concentration of ~0.1 M.

• First Extraction: Transfer to a separatory funnel. Add an equal volume of 1.0 M NaOH (aq).

• Agitation: Stopper and shake vigorously for 30 seconds. Vent frequently to release any pressure.

• Phase Separation: Allow the layers to separate completely. The 4-CG is now deprotonated (Sodium 4-chloroguaiacolate) and resides in the aqueous layer.

• Validation Check (Self-Validating Step): Spot the organic layer on a TLC plate alongside a pure 4-CG standard. Elute and visualize under UV (254 nm) or stain with KMnO₄. If the 4-CG spot is absent, proceed. If faintly present, perform a second wash with 0.5 volumes of 1.0 M NaOH.

• Neutralization & Drying: Wash the organic layer once with saturated NaCl (brine) to remove residual alkalinity, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Workflow for the liquid-liquid extraction of 4-chloroguaiacol using aqueous sodium hydroxide.

Q3: My synthesized API degrades in the presence of 1.0 M NaOH. How can I remove 4-CG under milder conditions?

The Causality: When aqueous strong bases cause hydrolysis or epimerization of your target molecule, you must transition from liquid-liquid extraction to solid-phase scavenging. Macroporous polymer-supported bases (e.g., Amberlyst® A26 OH-form or polymer-supported carbonate) provide a highly basic microenvironment localized entirely on a solid bead. The phenol diffuses into the bead, is deprotonated, and becomes ionically bound to the polymer matrix, leaving your base-sensitive product safely in the neutral organic bulk solvent.

Step-by-Step Methodology: Solid-Phase Scavenging

• Preparation: Dissolve the crude mixture in a non-polar or moderately polar solvent (e.g., DCM or THF). Avoid alcohols, as they can compete for resin binding sites.

• Resin Addition: Add 3 to 5 equivalents (relative to the estimated unreacted 4-CG) of Amberlyst A26 (OH⁻ form) resin to the flask.

• Incubation: Stir gently at room temperature for 2 to 4 hours. Note: Use an overhead stirrer or gentle orbital shaking; magnetic stir bars can crush the resin beads, creating fine particulates that are hard to filter.

• Validation Check: Withdraw a 10 µL aliquot, filter through a syringe filter, and analyze via LC-MS or GC-MS. The 4-CG peak (m/z 158) should be completely depleted.

• Filtration: Filter the mixture through a sintered glass frit (medium porosity). Wash the resin cake with 2 bed-volumes of the reaction solvent to elute any trapped product.

• Concentration: Evaporate the filtrate to yield the phenol-free product.

Solid-phase scavenging of 4-chloroguaiacol using basic macroporous polymer resins.

Part 3: References

• National Center for Biotechnology Information. "4-Chloroguaiacol | C7H7ClO2 | CID 28050." PubChem Database. Available at:[Link]

• LookChem. "4-CHLORO-2-METHOXYPHENOL CAS 16766-30-6 Properties and Safety." LookChem Chemical Database. Available at:[Link]

• Chemistry LibreTexts. "2.1: Separation of an Unknown Mixture by Acid/Base Extraction." Organic Chemistry Lab Manual. Available at:[Link]

Technical Support Center: High-Resolution HPLC of Chlorophenoxy Herbicides

Ticket #402: Resolving Positional Isomers (2,4-D, 2,4,5-T, MCPA)

Status: Open | Priority: Critical | Assigned To: Senior Application Scientist

Executive Summary: The "Isomer Trap"

Chlorophenoxy acid herbicides (e.g., 2,4-D, 2,4,5-T, MCPA) present a classic chromatographic challenge: positional isomerism . These compounds share identical hydrophobic backbones and pKa values (typically 2.6–3.4), differing only by the placement of a chlorine atom or a methyl group on the aromatic ring.

Standard C18 columns often fail here because they rely primarily on hydrophobicity. To resolve these peaks, you must exploit secondary interactions —specifically

interactions and steric selectivity.

Part 1: Critical Method Parameters (The "Why")

1. Stationary Phase: The "Phenyl" Advantage

While C18 is the workhorse, it is often insufficient for separating 2,4-D from 2,4,5-T or 2,6-D isomers.

• Recommendation: Switch to a Phenyl-Hexyl or Pentafluorophenyl (PFP/F5) phase.

• Mechanism: These phases possess electrons in their aromatic rings that interact with the electron-deficient chlorinated rings of the analytes (

  stacking). This interaction is highly sensitive to the position of the chlorine atoms, providing the necessary selectivity factor ( ) that hydrophobicity alone cannot.

2. Mobile Phase pH: The "Suppression" Rule

Chlorophenoxy herbicides are weak acids.

• The Physics: At pH > pKa, they ionize (

  ), becoming highly polar and eluting near the void volume (t0) with massive tailing due to ionic repulsion from residual silanols.

• The Fix: You must suppress ionization. Maintain mobile phase pH at 2.5 – 3.0 .

• Buffer Choice:

  • LC-UV: 20-25 mM Phosphate buffer (pH 2.5).

  • LC-MS: 0.1% Formic Acid + 5mM Ammonium Formate (pH ~2.8).

3. Organic Modifier Selectivity

• Methanol (MeOH): Promotes stronger

  interactions on Phenyl columns because it is a protic solvent that does not disrupt the -cloud as aggressively as Acetonitrile.

• Acetonitrile (ACN): Provides sharper peaks and lower backpressure but may suppress the unique selectivity needed for isomer resolution.

Part 2: Troubleshooting Workflow (The "How")

Visual Troubleshooting Guide

The following logic tree outlines the decision process for resolving overlapping peaks.

Figure 1: Decision tree for resolving co-eluting chlorophenoxy isomers.

Part 3: Frequently Asked Questions (FAQ)

Q1: My peaks are tailing severely (As > 1.5). Is my column dead?

• Senior Scientist Note: Likely not. This is usually "Silanol Sting." At pH 3, some residual silanols on the silica surface are ionized (

  ). Your analyte is likely partially ionized if the pH isn't low enough, or if you are overloading the column.

• Fix:

  • Ensure pH is < 3.0 .

  • Increase buffer ionic strength (e.g., move from 10mM to 25mM) to mask silanol interactions.

  • Use a "End-capped" column designed for low pH stability.

Q2: Can I use the EPA Method 8151A conditions?

• Clarification: EPA Method 8151A is a GC-ECD method requiring derivatization (methylation) to make the acids volatile.

• HPLC Context: For HPLC, you analyze the free acid form. Do not derivatize. However, you can use the EPA target list as your standard reference.

Q3: 2,4-D and 2,4,5-T are still merging on my C18 column.

• The "Hack": If you cannot buy a Phenyl column, try lowering the temperature to 20°C . Lower temperature often increases retention and improves selectivity for rigid isomers, though it increases backpressure.

Part 4: Standardized Experimental Protocols

Protocol A: High-Resolution Separation (LC-MS Compatible)

Use this for separating complex mixtures of isomers.

Parameter	Specification	Note
Column	Phenyl-Hexyl or PFP (150 x 2.1 mm, 2.7 µm)	Core-shell particles provide higher efficiency at lower pressure.
Mobile Phase A	Water + 0.1% Formic Acid + 2mM Ammonium Formate	Formate buffers pH to ~2.8.
Mobile Phase B	Methanol + 0.1% Formic Acid	MeOH enhances selectivity over ACN.
Flow Rate	0.35 mL/min	Optimized for 2.1mm ID columns.
Temp	30°C	Stable temperature is crucial for retention time reproducibility.
Injection	2 - 5 µL	Avoid overloading; these acids have limited solubility in acidic water.

Gradient Table:

Time (min)	%B (Organic)	Event
0.0	30	Initial Hold
1.0	30	Start Elution
12.0	65	Shallow Gradient for Resolution
12.1	95	Wash
14.0	95	Hold Wash
14.1	30	Re-equilibration (Crucial!)

| 18.0 | 30 | End |

Protocol B: Mobile Phase Preparation (SOP)

Inconsistent pH is the #1 cause of retention drift.

• Water Source: Use LC-MS grade water (Resistivity 18.2 MΩ·cm).

• Acidification: Add 1.0 mL Formic Acid to 1000 mL Water.

• Buffering: Add 126 mg Ammonium Formate.

• Filtration: Filter through 0.2 µm Nylon filter (unless using pre-filtered LC-MS solvents).

• Degassing: Sonicate for 10 mins. Note: Do not vacuum filter organic solvents excessively as volatile acids may evaporate, shifting pH.

References

• U.S. Environmental Protection Agency. (1996). Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorbenzylation Derivatization. SW-846.[1][2][3]

• PubChem. (n.d.).[1][4] 2,4-Dichlorophenoxyacetic acid (2,4-D) Chemical Properties and pKa. National Library of Medicine.

• Sielc Technologies. (n.d.). HPLC Analysis of 2,4,5-T on Mixed-Mode Columns. (Demonstrates alternative selectivity mechanisms).

• Waters Corporation. (n.d.). HPLC Separation Modes: Reversed-Phase vs. Phenyl Selectivity.

Sources

• 1. (4-Chlorophenoxy)acetic acid | C8H7ClO3 | CID 26229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 8151A | Specialty Analytical [specialtyanalytical.com]
• 3. newtowncreek.info [newtowncreek.info]
• 4. (+-)-2-(3-Chlorophenoxy)propionic acid | C9H9ClO3 | CID 7542 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing transesterification side reactions in methyl ester synthesis

Current Status: Operational | Topic: Chemoselectivity & Side Reaction Mitigation

Welcome to the Methyl Ester Synthesis Support Center. This guide is engineered for medicinal chemists and process development scientists encountering specificity challenges during esterification. Unlike standard bulk synthesis, high-value small molecule derivatization requires rigorous suppression of transesterification side reactions (alkoxy group exchange) and preservation of existing sensitive moieties.

Diagnostic Hub: Select Your Issue

Identify the specific symptom you are encountering to access the relevant troubleshooting protocol.

Q: My substrate contains an existing ester (e.g., ethyl acetate, lactone) that is scrambling or opening during methylation of a carboxylic acid.

Diagnosis: Non-selective Nucleophilic Attack. Root Cause: Standard Fischer esterification (MeOH/H⁺) or basic methanolysis (MeOH/MeO⁻) creates a reaction environment where the solvent (methanol) acts as a nucleophile in excess, driving equilibrium toward the methyl ester for all susceptible carbonyls. Solution: Switch to Protocol A: Chemoselective Methylation with TMS-Diazomethane . This reagent reacts exclusively with acidic protons (carboxylic acids) and does not attack neutral esters.

Q: I am observing saponification (soap formation) or loss of yield during base-catalyzed esterification.

Diagnosis: Hydrolytic Cleavage. Root Cause: Presence of water or free fatty acids (FFAs) in the reaction matrix.[1] Alkoxide catalysts (e.g., NaOMe) are neutralized by moisture/FFAs, generating hydroxide ions which irreversibly hydrolyze the ester. Solution: Implement Protocol C: Buffered/Mild Acid Catalysis or ensure strict anhydrous conditions. For acid-sensitive substrates, consider Protocol B: Alkyl Halide Alkylation .

Q: My reaction stalls or requires excessive heat, degrading my compound.

Diagnosis: Steric Hindrance / Low Electrophilicity. Root Cause: The carbonyl carbon is inaccessible or insufficiently activated. Solution: Use Protocol A (highly reactive carbene mechanism) or activate the acid as an acid chloride/mixed anhydride prior to methanol addition (though this risks racemization).

Technical Knowledge Base: The Mechanics of Failure

To prevent transesterification, one must understand the competing pathways. In a standard methanolic solution, the solvent is in vast molar excess. Any catalyst that activates carbonyls (acid) or generates alkoxides (base) will drive the thermodynamic equilibrium toward the methyl ester, regardless of the starting ester's identity.

Mechanism of Unwanted Transesterification

The following diagram illustrates how a desired "inert" ester group (R-COOEt) is attacked during a standard methylation attempt, leading to side products.

Figure 1: Mechanistic divergence showing how standard conditions fail to discriminate between the target carboxylic acid and existing ester moieties.

Protocol Library: Validated Solutions

Protocol A: Chemoselective Methylation with TMS-Diazomethane

Best For: Substrates with existing esters, lactones, carbamates, or acid-sensitive groups. Mechanism: TMS-diazomethane (TMSCHN₂) is a stable, safer alternative to diazomethane.[2][3] It functions as a carbon nucleophile after protonation by the carboxylic acid, forming a methyl ester via an S_N2-like mechanism with nitrogen gas (

) as the only byproduct.[4] It is non-basic and non-nucleophilic toward esters.

Reagents:

• Substrate (1.0 equiv)

• Methanol (anhydrous) / Benzene or Toluene (mixed solvent system, typically 1:4)

• TMS-Diazomethane (2.0 M in hexanes, 1.2–1.5 equiv)

• Optional: Acetic acid (to quench)[3]

Step-by-Step:

• Preparation: Dissolve the substrate in a solvent mixture of Methanol:Toluene (1:4 v/v). The methanol is required to facilitate proton transfer but does not act as the bulk solvent.

• Addition: Cool the solution to 0°C. Add TMS-diazomethane solution dropwise.

• Observation: Evolution of

  gas (bubbling) indicates reaction progress. The yellow color of the reagent should persist if added in slight excess.

• Completion: Monitor via TLC. Reaction is typically complete within 30–60 minutes.

• Quench: If yellow color persists after completion, add drops of dilute acetic acid or simply concentrate the mixture (the reagent is volatile, but quenching is safer).

• Workup: Concentrate in vacuo. No aqueous workup is usually required, minimizing hydrolysis risk.

Protocol B: Alkylation with Methyl Iodide (Base-Mediated)

Best For: Sterically hindered acids where TMS-diazomethane acts too slowly. Risk: Requires a base; select one that is non-nucleophilic (e.g., DBU,

) to avoid transesterification.

Step-by-Step:

• Dissolution: Dissolve substrate in DMF (polar aprotic promotes

  ).

• Base Addition: Add

  (1.5 equiv) or (faster). Avoid hydroxide or alkoxide bases.

• Alkylation: Add Methyl Iodide (MeI) (1.2 equiv).

• Reaction: Stir at Room Temperature.

• Note: This method avoids activating the carbonyl of any existing esters, preventing transesterification, provided the base is not strong enough to deprotonate alpha-carbons (which could lead to Claisen condensation).

Decision Support: Reagent Selection

Use this logic tree to select the safest method for your specific molecule.

Figure 2: Reagent selection logic for minimizing side reactions.

Comparative Data Analysis

Method	Chemoselectivity (Esters)	Reaction pH	Byproducts	Suitability for Pharma
Fischer (MeOH/H⁺)	Low (Scrambles esters)	Acidic (<1)		Low (Side reactions common)
Base (MeOH/NaOMe)	Very Low (Rapid exchange)	Basic (>12)	Glycerol/Soap	Low (Hydrolysis risk)
TMS-Diazomethane	High (Inert to esters)	Neutral		High (Gold Standard)
MeI /	High (No carbonyl attack)	Mild Basic	KI	High (Good for hindered acids)
DMC / Zeolite	Moderate/High (Temp dependent)	Neutral	, MeOH	Moderate (Green Chemistry)

References

• Presser, A., & Hüfner, A. (2004). Trimethylsilyldiazomethane – A Safe and Efficient Alternative to Diazomethane.[2][3][5] Monatshefte für Chemie, 135, 1015–1022.

• Selva, M., & Tundo, P. (2006).[6] Highly Chemoselective Methylation and Esterification Reactions with Dimethyl Carbonate in the Presence of NaY Faujasite.[6] The Journal of Organic Chemistry, 71(4), 1464–1470.[6]

• Heller, S. T., & Sarpong, R. (2010).[7] Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas.[7][8] Organic Letters, 12(20), 4572–4575.

• Hashimoto, N., Aoyama, T., & Shioiri, T. (1981).[5] A Simple Efficient Preparation of Methyl Esters with Trimethylsilyldiazomethane (TMSCHN2) and Its Application to Gas Chromatographic Analysis of Fatty Acids. Chemical and Pharmaceutical Bulletin, 29(5), 1475-1478.

Sources

• 1. Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. TCI Practical Example: Methyl Esterification of Carboxylic Acid Using TMS-Diazomethane | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. Highly chemoselective methylation and esterification reactions with dimethyl carbonate in the presence of NaY faujasite. The case of mercaptophenols, mercaptobenzoic acids, and carboxylic acids bearing OH substituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Methyl 2-(4-chloro-2-methoxyphenoxy)acetate Solubilization Guide

Case ID: SOL-MCPP-ME-001 Subject: Overcoming Aqueous Solubility Barriers for Methyl 2-(4-chloro-2-methoxyphenoxy)acetate Status: Active Guide Assigned Specialist: Senior Application Scientist

Executive Summary & Molecule Profile[1]

The Challenge: Methyl 2-(4-chloro-2-methoxyphenoxy)acetate is a lipophilic methyl ester. Unlike its parent acid (which can be salted out with bases), this ester lacks an ionizable group in the neutral pH range. Its poor aqueous solubility is driven by a high partition coefficient (LogP > 3.0) and significant crystal lattice energy.

The Solution Strategy: Successful solubilization requires disrupting these intermolecular forces without chemically degrading the ester bond. This guide prioritizes three vectors: Cosolvency (for stock solutions), Micellar Entrapment (for biological assays), and Molecular Encapsulation (for high-stability formulations).

Physicochemical Snapshot

Property	Value / Characteristic	Implication
Functional Class	Chlorophenoxy ester	Hydrophobic; susceptible to hydrolysis.
Water Solubility	Very Low (< 10 mg/L estimated)	Requires carrier systems for aqueous use.
LogP (Octanol/Water)	~3.2 - 3.5	High membrane permeability; favors lipid phases.
Hydrolysis Risk	High in Alkaline pH (pH > 8)	Do not use NaOH to solubilize.

Decision Matrix: Selecting Your Protocol

Before starting, identify your downstream application. The method that works for chemical synthesis may be toxic to cell cultures.

Figure 1: Decision tree for selecting the optimal solubilization strategy based on experimental constraints.

Detailed Protocols

Method A: The Cosolvent Approach (DMSO/Ethanol)

Best for: High-concentration stock solutions and analytical standards.

The Science: Dimethyl sulfoxide (DMSO) disrupts the crystal lattice of the ester effectively. However, upon dilution into water, the "solvent power" drops exponentially, risking precipitation (crashing out).

Protocol:

• Weighing: Weigh the target amount of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate.

• Primary Solubilization: Add 100% DMSO to achieve a concentration of 20–40 mg/mL (approx. 100–200 mM). Vortex vigorously for 30 seconds.

  • Note: If using Ethanol, limit stock to 10 mg/mL due to lower solvency power compared to DMSO.

• Secondary Dilution (The Critical Step):

  • Do not add the stock directly to a beaker of water.

  • Do place the aqueous media (PBS or media) on a magnetic stirrer creating a vortex.

  • Slowly inject the DMSO stock into the center of the vortex.

  • Limit: Ensure final DMSO concentration is < 0.1% (v/v) for cell assays to avoid solvent toxicity.[1][2]

Method B: Surfactant/Cosolvent System (Formulation)

Best for: In vivo studies (IP/Oral) requiring higher doses.

The Science: This method uses a "bridging" solvent (PEG) and a surfactant (Tween 80) to form micelles that encapsulate the lipophilic ester, preventing it from contacting the water directly.

Formulation Recipe (Standard "Clear Solution"):

Component	Percentage (v/v)	Function
DMSO	10%	Primary Solubilizer (Stock)
PEG 300 or 400	40%	Cosolvent / Viscosity modifier
Tween 80	5%	Surfactant (Stabilizer)

| Saline / Water | 45% | Aqueous Bulk |

Step-by-Step:

• Dissolve compound in DMSO (10% of total volume).[3]

• Add PEG 300 (40% of total volume) and vortex.

• Add Tween 80 (5% of total volume) and vortex. Solution should be clear.

• Slowly add warm (37°C) Saline/Water (45% of total volume) while vortexing.

  • Troubleshooting: If cloudiness occurs, increase PEG 300 ratio or sonicate at 40°C.

Method C: Cyclodextrin Complexation (The "Gold Standard")

Best for: High-concentration aqueous solutions without organic solvents.

The Science: Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a toroidal shape with a hydrophobic cavity. The chlorophenoxy phenyl ring of your molecule inserts into this cavity, shielding it from water while the outer shell remains hydrophilic.

Protocol:

• Prepare a 20% (w/v) HP-β-CD solution in water or PBS.

• Add the Methyl 2-(4-chloro-2-methoxyphenoxy)acetate powder directly to this solution.

• Agitation: Shake or rotate at room temperature for 24–48 hours.

  • Speed-up: Sonicate for 30 minutes, but monitor temperature (keep < 40°C).

• Filtration: Filter through a 0.22 µm PVDF filter to remove uncomplexed solid.

• Result: A clear, stable aqueous solution suitable for IV injection or sensitive cell lines.

Troubleshooting & FAQs

Q1: I added NaOH to help dissolve it, and it worked instantly. Can I use this?

CRITICAL WARNING: NO. Adding a strong base (NaOH) causes hydrolysis . You have chemically converted the Methyl ester into the Acid form (2-(4-chloro-2-methoxyphenoxy)acetic acid).

• Why it happened: The acid form becomes a salt (carboxylate anion) in high pH, which is highly soluble.

• Consequence: You are no longer testing the ester. If your experiment requires the ester (e.g., to test prodrug uptake or specific receptor binding), this sample is invalid.

Q2: My solution precipitates immediately when I add it to cell culture media.

Diagnosis: This is "solvent shock." The local concentration of the drug exceeded its solubility limit before it could disperse. Fix:

• Warm the media to 37°C before addition.

• Dynamic Addition: Add the stock solution dropwise while the media is being agitated (swirled or stirred).

• Reduce Stock Concentration: Dilute your DMSO stock 1:10 with PEG 300 before adding to the media.

Q3: Can I use Ethanol instead of DMSO?

Answer: Yes, but with caveats.

• Pros: Ethanol is easier to evaporate if needed.

• Cons: Ethanol has a lower boiling point (evaporation changes concentration) and generally lower solubilizing power for this specific class of esters compared to DMSO. You may need larger volumes of ethanol, which can be cytotoxic (>2% EtOH is often toxic to cells).

Q4: How stable is the aqueous solution?

Answer:

• Neutral pH (6-7): Stable for 24-48 hours at 4°C.

• Acidic pH (<4): Relatively stable.

• Basic pH (>8): Unstable. Rapid hydrolysis to the acid form.

• Recommendation: Prepare aqueous dilutions fresh immediately before use.

References

• Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press. (Provides foundational solubility data for phenoxy esters).

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.

• TargetMol. (2024). Methyl (4-chloro-2-methylphenoxy)acetate Solubility & Formulation Guide. (Specific formulation ratios for chlorophenoxy acetates). [4]

• Castro, C. A., et al. (2002). Hydrolysis of phenoxy esters: Kinetics and mechanism. Journal of Organic Chemistry.

• Nikon Instruments. (2020). The cytotoxicity of DMSO in live-cell imaging. Case Studies. (Establishes the <0.1% - 0.5% toxicity threshold for DMSO in cell culture).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 4. Methyl (4-chloro-2-methylphenoxy)acetate (Standard)_TargetMol [targetmol.com]

Optimizing reaction temperature for alkylation of 4-chloro-2-methoxyphenol

Technical Support Center: Alkylation of 4-chloro-2-methoxyphenol

Welcome to the technical support center for the alkylation of 4-chloro-2-methoxyphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthetic step. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is temperature such a critical parameter in the alkylation of 4-chloro-2-methoxyphenol?

Temperature is arguably the most influential parameter in this reaction as it directly governs reaction kinetics and thermodynamics.[1][2] An insufficient temperature may lead to an impractically slow or incomplete reaction.[3][4] Conversely, excessive heat can promote undesirable side reactions, such as C-alkylation, or lead to the degradation of the starting material, alkylating agent, or the desired product.[5][6] Precise temperature control is therefore essential for balancing reaction rate with selectivity and yield.[7]

Q2: What are the primary competing reactions when optimizing the temperature for this alkylation?

The main challenge in the alkylation of any phenol is controlling regioselectivity. The phenoxide ion, formed after deprotonation, is an ambident nucleophile, meaning it can be attacked at the oxygen atom (O-alkylation) or at the electron-rich aromatic ring, typically at the ortho or para positions (C-alkylation).[8][9]

• O-Alkylation: This is generally the desired pathway, leading to the formation of an ether. It is often the kinetically favored product, meaning it forms faster at lower temperatures.[2][10]

• C-Alkylation: This side reaction can become significant, especially at higher temperatures where the reaction may shift towards thermodynamic control.[2][11] The C-alkylated product is often more thermodynamically stable.

• Over-alkylation: If the alkylating agent is highly reactive or used in large excess, multiple alkyl groups can be added, reducing the yield of the mono-alkylated product.[5]

Q3: How do kinetic and thermodynamic control dictate the product distribution at different temperatures?

This concept is central to optimizing your reaction.

• Kinetic Control (Low Temperature): At lower temperatures, the reaction is typically irreversible, and the product that forms fastest (the one with the lower activation energy) will be the major product.[1][10] For phenol alkylation, O-alkylation generally has a lower activation barrier and is thus the kinetic product.[12][13]

• Thermodynamic Control (High Temperature): At higher temperatures, the reaction may become reversible. This allows the products to equilibrate, and the most stable product will predominate, regardless of how fast it is formed.[1][2][10] C-alkylated phenols can be more stable than their O-alkylated isomers, meaning higher temperatures can favor this undesired outcome.[11]

Q4: How do solvent and base selection interact with the reaction temperature?

Solvent and base are critical partners to temperature in directing the reaction's outcome.

• Solvent: Polar aprotic solvents (e.g., DMF, DMSO, Acetone) are generally preferred as they solvate the cation of the base but leave the phenoxide anion relatively free to act as a nucleophile, favoring O-alkylation.[8][9] Protic solvents can hydrogen-bond with the phenoxide oxygen, shielding it and potentially increasing the proportion of C-alkylation.[9]

• Base: The strength of the base determines the extent of phenoxide formation. A weaker base (e.g., K₂CO₃) may require a higher temperature to drive the reaction to completion compared to a stronger base like sodium hydride (NaH).[8] However, stronger bases and higher temperatures can also increase the rate of side reactions.[14]

Troubleshooting Guide: Common Issues & Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
1. Low or No Yield of Desired Ether Product	A. Reaction Temperature Too Low: The activation energy barrier is not being sufficiently overcome, resulting in a slow or stalled reaction.[3][4]	Systematically increase the temperature. Run the reaction in 10-15°C increments (e.g., 40°C, 55°C, 70°C) and monitor progress by TLC or HPLC to find the optimal point where the rate is reasonable without significant byproduct formation.
B. Reagent or Product Degradation: The selected temperature is too high, causing decomposition of the starting phenol, the alkylating agent, or the final ether product.[5]	Lower the reaction temperature. If a high temperature was required for reactivity, consider using a more reactive alkylating agent (e.g., an alkyl iodide instead of a chloride) or a stronger base to facilitate the reaction at a milder temperature.[14]
C. Incomplete Deprotonation: The base is not strong enough to fully generate the nucleophilic phenoxide at the given temperature.[8]	Re-evaluate the base. While temperature can compensate to some degree, a stronger base (e.g., NaH) might be necessary to ensure complete deprotonation, allowing the reaction to proceed efficiently at a lower temperature.[8]
2. Significant C-Alkylation Byproduct	A. Temperature is Too High: The reaction is operating under thermodynamic control, which favors the formation of the more stable C-alkylated product.[2][11]	Reduce the reaction temperature. This is the most direct way to shift the reaction back towards kinetic control, which favors the desired O-alkylation pathway.[10]
B. Inappropriate Solvent Choice: Use of protic or less polar solvents can shield the phenoxide oxygen, making the carbon atoms of the ring more competitive nucleophiles.[9]	Switch to a polar aprotic solvent. DMF, acetonitrile, or acetone are excellent choices to promote O-alkylation.[8][14]
3. Formation of Colored Impurities	A. Oxidation of the Phenol: The electron-rich phenol or phenoxide is susceptible to oxidation, especially at elevated temperatures in the presence of air, forming highly colored quinone-like structures.[5]	Ensure an inert atmosphere. Purge the reaction vessel with nitrogen or argon before adding reagents and maintain a positive pressure throughout the reaction. Lowering the temperature can also mitigate oxidation.[5]
B. Polymerization/Resin Formation: Phenols can polymerize, particularly under certain conditions of heat and catalysis.[5]	Maintain controlled temperature and pH. Avoid excessively high temperatures and ensure the base is not causing unintended side reactions.[5]

Experimental Protocol: Temperature Optimization Study

This protocol outlines a parallel screening approach to efficiently determine the optimal reaction temperature.

Objective: To identify the temperature that maximizes the yield of the O-alkylated product while minimizing C-alkylation and degradation.

Materials:

• 4-chloro-2-methoxyphenol

• Alkylating agent (e.g., ethyl bromide)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetone (or DMF)

• Reaction vials/flasks equipped with stir bars and reflux condensers

• Heating blocks or oil baths capable of maintaining set temperatures

• TLC plates and appropriate mobile phase (e.g., Hexane/Ethyl Acetate)

• HPLC or GC-MS for quantitative analysis

Procedure:

• Preparation: Set up four identical reaction vessels (V1-V4). Place heating mantles or oil baths at the following temperatures: 25°C (RT), 40°C, 55°C, and 70°C.

• Reagent Charging: To each vessel under a nitrogen atmosphere, add 4-chloro-2-methoxyphenol (1.0 eq) and anhydrous acetone (or DMF, ensuring consistent solvent for all reactions).

• Base Addition: Add anhydrous K₂CO₃ (1.5 eq) to each vessel. Stir the mixtures for 30 minutes at their respective temperatures to allow for phenoxide formation.

• Initiation: Add the alkylating agent (1.1 eq) dropwise to each reaction mixture.

• Monitoring: Monitor the progress of each reaction every hour using TLC. Note the disappearance of the starting material and the appearance of the product and any byproducts.

• Work-up: Once the reaction with the best TLC profile appears complete (or after a set time, e.g., 6 hours), cool all reactions to room temperature.

• Isolation: Filter off the inorganic salts from each reaction mixture. Wash the salts with a small amount of fresh solvent.

• Analysis: Concentrate the filtrate from each reaction under reduced pressure. Analyze the crude product from each temperature point by HPLC or GC-MS to determine the precise ratio of O-alkylated product to C-alkylated byproducts and unreacted starting material.

Data Summary: Expected Temperature Effects

The following table provides a generalized summary of expected outcomes. Actual results will vary based on the specific alkylating agent, base, and solvent used.

Temperature Range	Expected O-Alkylation Yield	Expected C-Alkylation Byproduct	Key Considerations
20 - 35°C (Low)	Low to Moderate	Minimal	Reaction may be very slow or incomplete. Kinetically controlled regime.[2][10]
40 - 60°C (Medium)	Potentially Optimal	Low to Moderate	Good balance between reaction rate and selectivity. Often the ideal range for Williamson ether synthesis.[8][14]
> 65°C (High)	Moderate to Decreasing	Increasing	Risk of shifting to thermodynamic control, favoring C-alkylation.[2][11] Increased potential for reagent/product degradation and colored impurities.[5]

Workflow Visualization

The following diagram illustrates the logical workflow for optimizing the reaction temperature based on initial experimental results.

Caption: Decision workflow for optimizing reaction temperature.

References

• Hubei Sanli Fengxiang Technology Co., Ltd.
• Benchchem. Troubleshooting guide for unexpected side reactions of 2,6-Bis(aminomethyl)phenol.

• Li, W., et al. (2018). Efficient and Easily Recyclable Catalyst for the Alkylation Reaction of Phenol and tert-Butyl Alcohol. Molecules. [Link]

• Benchchem. Troubleshooting guide for reactions involving 2-Chloro-4-(hydroxymethyl)phenol.

• Richard, J. P., et al. (2003). Kinetic and thermodynamic barriers to carbon and oxygen alkylation of phenol and phenoxide ion by the 1-(4-methoxyphenyl)ethyl carbocation. Journal of the American Chemical Society. [Link]

• Cheng, M. J., et al. (2006). Alkylation of phenol: a mechanistic view. The Journal of Physical Chemistry A. [Link]

• Perkins, R. L. (1938). Alkylation of phenols. U.S.
• Alfa Chemistry.
• Benchchem.
• Djakovitch, L., & Pinel, C. (2005). Hydrothermal alkylation of phenols with alcohols in diluted acids. Comptes Rendus Chimie.

• Zhang, G., et al. (2023). Selective nucleophilic α-C alkylation of phenols with alcohols via Ti=Cα intermediate on anatase TiO2 surface. Nature Communications. [Link]

• Jack Westin. Kinetic Control Versus Thermodynamic Control Of A Reaction.

• Wikipedia. Thermodynamic and kinetic reaction control. [Link]

• PharmaXChange.info. (2011).
• Benchchem. How Calorimetry Enhances Synthetic Route Development for Pharmaceuticals.

• ResearchGate. Differential reaction energy profiles for O versus C alkylation of enolates. [Link]

• LibreTexts Chemistry. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• D. A. T. doo, et al. (2013). Modelling and Optimal Operation of an Alkylation Unit. [Link]

• Benchchem. Technical Support Center: Optimizing Reaction Conditions for 2-(4-Chlorophenoxy)

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 3. Efficient and Easily Recyclable Catalyst for the Alkylation Reaction of Phenol and tert-Butyl Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. uiam.sk [uiam.sk]
• 7. How Calorimetry Enhances Synthetic Route Development for Pharmaceuticals [eureka.patsnap.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pharmaxchange.info [pharmaxchange.info]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Alkylation of phenol: a mechanistic view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Kinetic and thermodynamic barriers to carbon and oxygen alkylation of phenol and phenoxide ion by the 1-(4-methoxyphenyl)ethyl carbocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectroscopic Analysis of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate

For researchers and professionals in drug development and chemical synthesis, meticulous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, remains the cornerstone of this analytical process. This guide provides an in-depth analysis of the 1H NMR spectrum of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate, a compound of interest in various chemical research domains. By comparing its spectral features with those of structurally related analogues, we aim to offer a comprehensive understanding of the subtle electronic and steric influences of aromatic substituents on proton chemical shifts.

Principles of 1H NMR and its Application in Structural Elucidation

Proton NMR spectroscopy is a powerful technique that exploits the magnetic properties of hydrogen nuclei. When placed in a strong magnetic field, these nuclei can exist in different spin states. The absorption of radiofrequency radiation causes transitions between these states, and the precise frequency at which this occurs is highly sensitive to the local electronic environment of each proton. This sensitivity allows us to deduce the connectivity of atoms and the three-dimensional structure of a molecule. Key parameters obtained from a 1H NMR spectrum include:

• Chemical Shift (δ): Measured in parts per million (ppm), the chemical shift indicates the electronic environment of a proton. Electron-withdrawing groups deshield protons, causing them to resonate at a higher chemical shift (downfield), while electron-donating groups shield protons, leading to a lower chemical shift (upfield).

• Integration: The area under an NMR signal is proportional to the number of protons giving rise to that signal.

• Multiplicity (Splitting Pattern): This arises from the interaction of neighboring, non-equivalent protons (spin-spin coupling). The n+1 rule is a common simplification, where n is the number of equivalent neighboring protons, predicting the number of peaks in a signal.

• Coupling Constant (J): The distance between the peaks in a multiplet, measured in Hertz (Hz), provides information about the dihedral angle between coupled protons and the number of bonds separating them.

Predicted 1H NMR Spectrum of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate

dot graph { layout=neato; node [shape=plaintext]; A [label="Methyl 2-(4-chloro-2-methoxyphenoxy)acetate"]; B [label="H-3"]; C [label="H-5"]; D [label="H-6"]; E [label="-OCH2-"]; F [label="-OCH3 (ester)"]; G [label="-OCH3 (methoxy)"]; A -- B [len=1.5]; A -- C [len=1.5]; A -- D [len=1.5]; A -- E [len=1.5]; A -- F [len=1.5]; A -- G [len=1.5]; } caption="Key Proton Environments in Methyl 2-(4-chloro-2-methoxyphenoxy)acetate"

Based on the analysis of related compounds, the following chemical shifts and multiplicities are predicted:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-6	~6.95	d	J ≈ 8.5
H-5	~7.20	dd	J ≈ 8.5, 2.5
H-3	~6.90	d	J ≈ 2.5
-OCH2-	~4.65	s	-
-OCH3 (methoxy)	~3.90	s	-
-OCH3 (ester)	~3.80	s	-

Comparative Spectral Analysis

To substantiate the predicted spectrum and understand the influence of substituents, we will compare it with the known 1H NMR data of three analogues: Methyl 2-(4-chloro-2-methylphenoxy)acetate, Methyl 2-(2,4-dichlorophenoxy)acetate, and the parent compound, Methyl 2-phenoxyacetate.

dot graph { rankdir=LR; node [shape=box, style=rounded]; A [label="Methyl 2-(4-chloro-2-methoxyphenoxy)acetate"]; B [label="Methyl 2-(4-chloro-2-methylphenoxy)acetate"]; C [label="Methyl 2-(2,4-dichlorophenoxy)acetate"]; D [label="Methyl 2-phenoxyacetate"]; A -- B [label="Comparison 1"]; A -- C [label="Comparison 2"]; A -- D [label="Comparison 3"]; } caption="Comparative Analysis Workflow"

Comparison with Methyl 2-(4-chloro-2-methylphenoxy)acetate

This analogue differs by the presence of a methyl group instead of a methoxy group at the C-2 position of the phenyl ring. The 1H NMR data for this compound is available and provides a strong basis for our prediction.

Compound	H-6 (δ, ppm)	H-5 (δ, ppm)	H-3 (δ, ppm)	-OCH2- (δ, ppm)	-OCH3 (ester) (δ, ppm)	-CH3 (aromatic) (δ, ppm)
Methyl 2-(4-chloro-2-methylphenoxy)acetate	6.67 (d)	7.13 (dd)	7.14 (d)	4.67 (s)	3.79 (s)	2.25 (s)
Methyl 2-(4-chloro-2-methoxyphenoxy)acetate (Predicted)	~6.95 (d)	~7.20 (dd)	~6.90 (d)	~4.65 (s)	~3.80 (s)	-

The electron-donating nature of the methoxy group, compared to the methyl group, is expected to cause a slight upfield shift for the ortho proton (H-3) and a more pronounced downfield shift for the para proton (H-6) due to resonance effects. The chemical shift of the methylene and methyl ester protons should remain largely unaffected.

Comparison with Methyl 2-(2,4-dichlorophenoxy)acetate

Here, a chloro group is present at the C-2 position instead of a methoxy group. Chlorine is an electron-withdrawing group, which will significantly influence the chemical shifts of the aromatic protons.

Compound	H-6 (δ, ppm)	H-5 (δ, ppm)	H-3 (δ, ppm)	-OCH2- (δ, ppm)	-OCH3 (ester) (δ, ppm)
Methyl 2-(2,4-dichlorophenoxy)acetate	6.90 (d)	7.12 (dd)	7.35 (d)	4.72 (s)	3.79 (s)
Methyl 2-(4-chloro-2-methoxyphenoxy)acetate (Predicted)	~6.95 (d)	~7.20 (dd)	~6.90 (d)	~4.65 (s)	~3.80 (s)

The strong deshielding effect of the second chlorine atom at C-2 in Methyl 2-(2,4-dichlorophenoxy)acetate causes a significant downfield shift of the ortho proton (H-3) compared to our target molecule.[1] This highlights the substantial impact of the electronic nature of the C-2 substituent.

Comparison with Methyl 2-phenoxyacetate

The unsubstituted parent compound provides a baseline to observe the combined effects of the chloro and methoxy substituents.

Compound	Aromatic Protons (δ, ppm)	-OCH2- (δ, ppm)	-OCH3 (ester) (δ, ppm)
Methyl 2-phenoxyacetate	6.90-7.35 (m)	4.68 (s)	3.79 (s)
Methyl 2-(4-chloro-2-methoxyphenoxy)acetate (Predicted)	6.90-7.20 (m)	~4.65 (s)	~3.80 (s)

The presence of the electron-withdrawing chlorine and electron-donating methoxy group in our target molecule leads to a more defined and spread-out aromatic region compared to the more complex multiplet observed for the unsubstituted analogue.[2]

Experimental Protocols

To ensure the acquisition of high-quality, reproducible 1H NMR data, adherence to standardized experimental protocols is crucial.

dot graph { rankdir=LR; node [shape=box, style=rounded]; A [label="Sample Preparation"]; B [label="NMR Tube Filling"]; C [label="Data Acquisition"]; D [label="Data Processing"]; A -> B -> C -> D; } caption="Standard 1H NMR Experimental Workflow"

Step-by-Step Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the solid sample into a clean, dry vial.[3]

• Solvent Selection and Addition: Choose a suitable deuterated solvent in which the sample is fully soluble. Deuterochloroform (CDCl3) is a common first choice for non-polar to moderately polar compounds.[4] Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[5]

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample.

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube.

• Internal Standard: For precise chemical shift referencing, a small amount of an internal standard, such as tetramethylsilane (TMS), is typically added to the deuterated solvent by the manufacturer. If not present, it can be added, but care should be taken to avoid adding an excess.[5]

Key Data Acquisition Parameters

The following are typical acquisition parameters for a standard 1D 1H NMR experiment on a 400 or 500 MHz spectrometer:

• Pulse Angle: 30-90 degrees. A 90-degree pulse provides the maximum signal for a single scan.[6]

• Acquisition Time (at): 2-4 seconds. This determines the resolution of the spectrum.[7]

• Relaxation Delay (d1): 1-5 seconds. This allows for the relaxation of the nuclei back to their equilibrium state before the next pulse. For quantitative measurements, a longer delay (5 x T1) is necessary.[6][7]

• Number of Scans (ns): 8-16 scans are typically sufficient for a sample of this concentration to achieve a good signal-to-noise ratio.[7]

• Spectral Width (sw): A typical range for 1H NMR is -2 to 12 ppm.

Conclusion

The detailed analysis of the predicted 1H NMR spectrum of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate, in conjunction with a comparative study of its structural analogues, provides a robust framework for its spectroscopic identification. The subtle interplay of electronic effects from the chloro and methoxy substituents on the aromatic ring is clearly discernible through the predicted chemical shifts. This guide underscores the power of comparative analysis in NMR spectroscopy and provides researchers with the necessary protocols to obtain high-quality data for confident structural elucidation.

References

• NMR Sample Preparation. University of Ottawa. Available from: [Link]

• A sample preparation protocol for 1H nuclear magnetic resonance studies of water-soluble metabolites in blood and urine. PubMed. Available from: [Link]

• How to Get a Good 1H NMR Spectrum. University of Rochester. Available from: [Link]

• Optimized Default 1H Parameters. University of Wisconsin-Madison. Available from: [Link]

• Sample preparation for NMR measurements and points to keep in mind. JEOL. Available from: [Link]

• NMR Sample Preparation. Iowa State University. Available from: [Link]

• Table of Contents. The Royal Society of Chemistry. Available from: [Link]

• (2,4-Dichlorophenoxy)Acetic Acid. PubChem. Available from: [Link]

• NMR Chemical Shifts. The Journal of Organic Chemistry. Available from: [Link]

• Proton Fingerprints Portray Molecular Structures: Enhanced Description of the 1H NMR Spectra of Small Molecules. PubMed Central. Available from: [Link]

• Multicenter Synergistic Polyoxometalate-based Metal–Organic Framework for One-Step Selective Oxidative Cleavage of β-O-4 Lignin Models - Supporting Information. The Royal Society of Chemistry. Available from: [Link]

• (4-chloro-2-Methylphenoxy)acetic acid. PubChem. Available from: [Link]

• Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. MDPI. Available from: [Link]

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• 1. (2,4-Dichlorophenoxy)Acetic Acid | C8H6Cl2O3 | CID 1486 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. How To [chem.rochester.edu]
• 5. ou.edu [ou.edu]
• 6. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 7. mdpi.com [mdpi.com]

Comparative Analysis: Mass Spectrometry Fragmentation of Chlorophenoxy Acid Esters

This guide provides an in-depth technical comparison of the mass spectrometry fragmentation patterns of chlorophenoxy acid esters, focusing on the mechanistic differences between short-chain (methyl) and long-chain (butyl) derivatives. It is designed for researchers optimizing GC-MS workflows for herbicide residue analysis.

Executive Summary

Chlorophenoxy acids (e.g., 2,4-D, MCPA, 2,4,5-T) are polar, non-volatile herbicides requiring derivatization prior to Gas Chromatography-Mass Spectrometry (GC-MS) analysis. The choice of esterification reagent—typically Methanol (forming methyl esters) or n-Butanol (forming n-butyl esters)—fundamentally alters the fragmentation physics in the ion source.

• Methyl Esters undergo simple inductive cleavage, producing low-mass base peaks that are susceptible to matrix interference in complex environmental samples.

• Butyl Esters leverage the McLafferty Rearrangement , generating high-mass diagnostic ions (the "pseudo-molecular" acid ion) that offer superior selectivity and signal-to-noise ratios in heavy matrices.

This guide compares these two derivatization strategies, providing mechanistic evidence and validated protocols to support method selection.

Mechanistic Fragmentation: The "Gamma-Hydrogen" Switch

The critical difference between methyl and butyl ester fragmentation is the presence of a

-hydrogen in the butyl chain, which enables the McLafferty rearrangement—a charge-migration fragmentation pathway that is impossible in methyl esters.

Methyl Ester Fragmentation (Simple Cleavage)

Methyl esters (

) lack a carbon chain long enough to facilitate intramolecular hydrogen transfer. Upon Electron Ionization (EI), they fragment primarily via bond cleavage adjacent to the carbonyl group.

• Mechanism:

  -cleavage or inductive cleavage.

• Pathway: The molecular ion (

  ) rapidly loses the methoxy radical ( ) or the carbomethoxy group ( ).

• Result: The base peak is often the chlorophenoxy-methyl cation (e.g.,

  175 for 2,4-D), which falls in a crowded region of the mass spectrum.

n-Butyl Ester Fragmentation (McLafferty Rearrangement)

n-Butyl esters (

) possess a hydrogen atom on the -carbon (relative to the ester oxygen).[1] This allows a six-membered cyclic transition state.[2]

• Mechanism: McLafferty Rearrangement.[1][3][4]

• Pathway:

  • The carbonyl oxygen abstracts the

    -hydrogen.[2]

  • The

    bond of the butyl chain cleaves.

  • A neutral alkene (1-butene) is ejected.

• Result: A stable enol radical cation is formed, which is isobaric with the free acid (

  220 for 2,4-D). This high-mass ion serves as a highly specific diagnostic marker.

Visualization of Fragmentation Pathways

Figure 1: Comparative fragmentation pathways. Note the intermediate "Acid Radical Cation" (m/z 220) in the butyl pathway, which is absent in the methyl pathway.

Performance Comparison Data

The following data contrasts the spectral characteristics of 2,4-D (2,4-Dichlorophenoxyacetic acid) derivatives, the industry standard for this class.

Table 1: Diagnostic Ion Abundance Comparison

Feature	Methyl Ester (2,4-D)	n-Butyl Ester (2,4-D)	Analytical Implication
Molecular Weight	234 Da	276 Da	Butyl ester moves M+ to a cleaner spectral region.
Molecular Ion (M+)	m/z 234 (Moderate)	m/z 276 (Weak)	Butyl M+ is often weak; reliance shifts to fragments.
Base Peak	m/z 199 or 175	m/z 175 or 220	m/z 175 is common to both; m/z 220 is unique to Butyl.
McLafferty Ion	None	m/z 220 (Strong)	Key Differentiator. Confirms ester identity.
Loss of Group	-OCH3 (31), -COOCH3 (59)	-C4H8 (56), -OC4H9 (73)	Butyl loss (56) is highly characteristic of this series.
LOD (Water)	0.5 - 1.0 µg/L	0.1 - 0.5 µg/L	Butyl esters often yield lower LODs due to reduced background noise at higher masses.

Table 2: Strategic Selection Guide

Parameter	Methyl Ester Strategy	Butyl Ester Strategy
Reagent Hazard	High (Diazomethane) or Moderate (BF3/MeOH)	Moderate (BF3/BuOH)
Reaction Time	Fast (15-30 min)	Slower (60-90 min)
Volatility	High (Elutes early)	Moderate (Elutes later)
Matrix Tolerance	Low (Interference at m/z 175 common)	High (m/z 220 is rare in biological matrices)
Recommended Use	Clean water samples; High-throughput screening.	Soil/Tissue samples; Confirmatory analysis.

Experimental Protocols

Reagents and Safety

• BF3-Methanol (14%): Highly toxic and corrosive. Use in fume hood.

• BF3-Butanol (10%): Prepared by bubbling BF3 gas into n-butanol or purchasing commercial grade.

• Internal Standard: 2,4-D-d3 or Phenoxyacetic acid-d5.

Workflow Diagram

Figure 2: Decision tree for derivatization workflows. Note the higher temperature and time required for butylation.

Step-by-Step Protocol (Butyl Esterification)

This protocol is optimized for minimizing hydrolysis and maximizing the yield of the McLafferty-active ester.

• Extraction: Acidify 100 mL sample to pH < 2 with

  . Extract 3x with 15 mL diethyl ether. Combine and dry over anhydrous .

• Evaporation: Reduce solvent to near dryness under nitrogen stream at 35°C. Do not go completely dry to avoid loss of volatile free acids.

• Derivatization:

  • Add 2 mL 10% BF3 in n-butanol .

  • Cap vial tightly (Teflon-lined cap).

  • Incubate at 90°C for 60 minutes . (Higher temp required for butyl vs methyl).

• Neutralization/Partition:

  • Cool to room temperature.

  • Add 5 mL saturated

    water.

  • Add 2 mL n-Hexane. Shake vigorously for 1 min.

• Analysis: Transfer the upper hexane layer to a GC vial. Inject 1-2 µL in splitless mode.

GC-MS Acquisition Parameters

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm.

• Inlet: 250°C.

• Carrier Gas: Helium @ 1.0 mL/min.

• Oven: 50°C (1 min) -> 20°C/min -> 150°C -> 5°C/min -> 280°C.

• MS Source: 230°C (EI mode, 70 eV).

• SIM Groups (2,4-D Butyl): Monitor m/z 220 (Quant), 175 , 276 .

References

• U.S. EPA. (1996). Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorobenzylation Derivatization. U.S. Environmental Protection Agency. Link

• NIST Mass Spectrometry Data Center. (2023). 2,4-D Methyl Ester Mass Spectrum.[5][6][7][8] NIST Chemistry WebBook, SRD 69.[9][10] Link

• NIST Mass Spectrometry Data Center. (2023). 2,4-D n-Butyl Ester Mass Spectrum.[10][11] NIST Chemistry WebBook, SRD 69.[9][10] Link

• Chemistry Steps. (2023). The McLafferty Rearrangement in Mass Spectrometry.[1][2][3][4][12]Link

• American Laboratory. (2005). Determination of Acid Herbicides in Water by GC-MS: A Modified Method.Link

Sources

• 1. DSpace [soar.wichita.edu]
• 2. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 3. youtube.com [youtube.com]
• 4. Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas C...: Ingenta Connect [ingentaconnect.com]
• 5. 2,4-D methyl ester [webbook.nist.gov]
• 6. epa.gov [epa.gov]
• 7. gcms.cz [gcms.cz]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. 2,4-D methyl ester [webbook.nist.gov]
• 10. Acetic acid, (2,4-dichlorophenoxy)-, butyl ester [webbook.nist.gov]
• 11. Acetic acid, (2,4-dichlorophenoxy)-, butyl ester [webbook.nist.gov]
• 12. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]

A Senior Application Scientist's Guide to Comparing the Biological Activity of Methyl vs. Ethyl 2-(4-Chloro-2-Methoxyphenoxy)acetate

Authored by a Senior Application Scientist

Introduction: The Chemical Context

Methyl 2-(4-chloro-2-methoxyphenoxy)acetate and its ethyl analogue belong to the phenoxyacetate class of compounds. This class is renowned for its herbicidal properties, with prominent members like 2,4-D and MCPA being widely used in agriculture.[1] The core structure consists of a phenoxy ring system linked to an acetic acid moiety. The specific substitutions on the phenyl ring—in this case, a chlorine atom at the 4-position and a methoxy group at the 2-position—are critical determinants of the molecule's biological activity.[2][3]

The key difference between the two compounds under consideration lies in the ester group: a methyl ester versus an ethyl ester. This seemingly minor variation can influence several physicochemical properties that are crucial for a compound's journey from application to its site of action within a target organism.

Mechanism of Action: Synthetic Auxins

Phenoxyacetates, including the methyl and ethyl esters of 2-(4-chloro-2-methoxyphenoxy)acetic acid, primarily function as synthetic auxins.[4][5] They mimic the natural plant hormone indole-3-acetic acid (IAA), but unlike IAA, they are not readily metabolized by plants.[5][6] This persistence leads to an overload of the auxin signaling pathway, causing uncontrolled and disorganized cell growth, which ultimately results in the death of susceptible plants, particularly broadleaf weeds.[4][5]

It is crucial to understand that the ester forms (methyl and ethyl) are generally considered pro-herbicides. For picolinate auxin herbicides, it is often the corresponding carboxylic acid that is the active form, and the ester is rapidly converted to the acid in planta.[7] Therefore, the biological activity of the methyl and ethyl esters will be heavily influenced by their uptake, translocation, and subsequent hydrolysis to the active acid within the plant.

Caption: Proposed mechanism of action for methyl and ethyl 2-(4-chloro-2-methoxyphenoxy)acetate.

Comparative Analysis: Postulated Differences in Bioactivity

While direct experimental data is lacking, we can hypothesize the potential differences in biological activity based on established structure-activity relationships for similar compounds. The primary factors to consider are the rate of uptake and the rate of hydrolysis to the active acid.

Feature	Methyl 2-(4-chloro-2-methoxyphenoxy)acetate	Ethyl 2-(4-chloro-2-methoxyphenoxy)acetate	Rationale
Lipophilicity	Generally lower	Generally higher	The addition of a methylene group in the ethyl ester increases its nonpolar character.
Uptake/Penetration	Potentially faster	Potentially slower	Higher lipophilicity can sometimes hinder passage through the more polar components of the plant cuticle. However, an optimal level of lipophilicity is required for effective absorption.
Rate of Hydrolysis	Likely faster	Likely slower	Methyl esters are typically more susceptible to enzymatic hydrolysis than ethyl esters due to reduced steric hindrance.
Overall Herbicidal Activity	Ambiguous without data	Ambiguous without data	A faster uptake and hydrolysis of the methyl ester could lead to a more rapid onset of herbicidal effects. Conversely, the slightly higher lipophilicity of the ethyl ester might improve its interaction with certain plant species' cuticles.

The ultimate biological activity will be a balance of these factors. It is plausible that the methyl ester, with its expected faster conversion to the active acid, might exhibit a more potent or faster-acting herbicidal effect. However, the ethyl ester's altered lipophilicity could confer advantages in certain formulations or against specific weed species.

Experimental Protocols for Comparative Efficacy Testing

To empirically determine the relative biological activities of the methyl and ethyl esters, a series of well-controlled experiments are necessary. The following protocols are designed to be self-validating and provide a robust framework for comparison.

Synthesis of Test Compounds

The first step is to synthesize and purify both the methyl and ethyl esters of 2-(4-chloro-2-methoxyphenoxy)acetic acid. A common method is the Williamson ether synthesis followed by esterification.

Protocol for Synthesis:

• Synthesis of 2-(4-chloro-2-methoxyphenoxy)acetic acid:

  • React 4-chloro-2-methoxyphenol with a haloacetic acid (e.g., chloroacetic acid) in the presence of a base such as sodium hydroxide.

  • Acidify the reaction mixture to precipitate the carboxylic acid.

  • Purify the product by recrystallization.

• Esterification:

  • For the methyl ester: Reflux the carboxylic acid with an excess of methanol in the presence of a catalytic amount of a strong acid (e.g., sulfuric acid).

  • For the ethyl ester: Reflux the carboxylic acid with an excess of ethanol in the presence of a catalytic amount of a strong acid.

  • Purify the resulting esters by column chromatography.

Characterization: Confirm the identity and purity of the synthesized compounds using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: General workflow for the synthesis of the target methyl and ethyl esters.

In Vitro Herbicidal Activity Assay (Seed Germination and Seedling Growth)

This assay provides a rapid assessment of the phytotoxicity of the compounds.

Protocol:

• Preparation of Test Solutions: Prepare stock solutions of the methyl and ethyl esters in a suitable solvent (e.g., acetone or DMSO). Create a dilution series to test a range of concentrations (e.g., 1, 10, 100, 1000 µM). Include a solvent-only control.

• Seed Plating: Place filter paper in sterile petri dishes. Add a known volume of each test solution to the filter paper and allow the solvent to evaporate.

• Sowing: Place a set number of seeds (e.g., 20) of a susceptible indicator plant species (e.g., Arabidopsis thaliana, cress, or lettuce) onto the treated filter paper.

• Incubation: Moisten the filter paper with a standard volume of sterile water or a minimal growth medium. Seal the petri dishes and incubate under controlled conditions (e.g., 25°C, 16h light/8h dark cycle).

• Data Collection: After a set period (e.g., 7-10 days), measure the germination percentage, root length, and shoot length for each treatment.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) for each parameter (germination, root growth, shoot growth) for both compounds.

Whole-Plant Herbicidal Efficacy Assay (Greenhouse Study)

This assay evaluates the herbicidal activity under more realistic, whole-plant conditions.

Protocol:

• Plant Propagation: Grow a susceptible broadleaf weed species (e.g., common lambsquarters (Chenopodium album) or velvetleaf (Abutilon theophrasti)) in pots in a greenhouse to a specific growth stage (e.g., 2-4 true leaves).

• Herbicide Application: Prepare spray solutions of the methyl and ethyl esters at various application rates (e.g., 50, 100, 200, 400 g a.i./ha). Include an untreated control. Apply the treatments to the plants using a calibrated laboratory sprayer to ensure uniform coverage.

• Evaluation: At set time points after treatment (e.g., 7, 14, and 21 days), visually assess the percentage of injury (phytotoxicity) on a scale of 0% (no effect) to 100% (plant death).

• Biomass Measurement: At the final evaluation point, harvest the above-ground biomass of the plants, dry them in an oven, and record the dry weight.

• Data Analysis: Calculate the dose required to cause 50% growth reduction (GR₅₀) for both compounds based on the dry weight data.

Data Presentation and Interpretation

The quantitative data from the proposed experiments should be summarized in clear, comparative tables.

Table 1: In Vitro Herbicidal Activity (IC₅₀ Values in µM)

Compound	Germination IC₅₀	Root Growth IC₅₀	Shoot Growth IC₅₀
Methyl 2-(4-chloro-2-methoxyphenoxy)acetate	Experimental Value	Experimental Value	Experimental Value
Ethyl 2-(4-chloro-2-methoxyphenoxy)acetate	Experimental Value	Experimental Value	Experimental Value

Table 2: Whole-Plant Herbicidal Efficacy (GR₅₀ Values in g a.i./ha)

Compound	GR₅₀ on Chenopodium album	GR₅₀ on Abutilon theophrasti
Methyl 2-(4-chloro-2-methoxyphenoxy)acetate	Experimental Value	Experimental Value
Ethyl 2-(4-chloro-2-methoxyphenoxy)acetate	Experimental Value	Experimental Value

Interpretation of Results:

Conclusion

While a definitive statement on the superior biological activity of methyl versus ethyl 2-(4-chloro-2-methoxyphenoxy)acetate cannot be made without direct experimental evidence, this guide provides the scientific rationale and detailed methodologies to conduct a robust comparison. The principles of synthetic auxin herbicides suggest that differences in uptake, translocation, and metabolic activation (hydrolysis) will be the key determinants of any observed variation in efficacy. By following the outlined experimental protocols, researchers can generate the necessary data to elucidate these differences and contribute to a deeper understanding of the structure-activity relationships within the valuable class of phenoxyacetate herbicides.

References

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. MDPI.

• MCPA - Wikipedia.

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. PubMed.

• Synthesis and herbicidal activity of 2-(substituted phenoxyacetoxy)alkyl-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one. PubMed.

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. ResearchGate.

• Physical and chemical properties of phenoxyacetic acid herbicides. ResearchGate.

• Toxicant default guideline values for aquatic ecosystem protection 4-chloro-2-methylphenoxy acetic acid (MCPA) in freshwater. Water Quality Australia.

• STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2- METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. [URL: Not available]

• Synthesis and herbicidal activities of aryloxyacetic acid derivatives as HPPD inhibitors. Beilstein Journal of Organic Chemistry.

• The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides. ResearchGate.

• Synthesis and Herbicidal Activity of 2-(4-aryloxyphenoxy) propionamides. Journal of Chemical and Pharmaceutical Research.

• Synthesis and Herbicidal Activity of Phenoxypropionic Acid Derivatives with Imidazo[1,2-a]pyridine Moiety. [URL: Not available]

• Synthesis and characterization of herbicidal ionic liquids based on (4-chloro-2-methylphenoxy)acetate and phenoxyethylammonium. SpringerLink.

• Organotin(IV) derivatives of 4-chloro-2-methylphenoxyacetic acid: synthesis, spectral characterization, X-ray structures, anticancer, enzyme inhibition, antileishmanial, antimicrobial and antioxidant activities. PubMed.

• Methyl 2-{4-chloro-2-[5-chloro-2-(2-methoxy-2-oxoethoxy)benzyl]phenoxy}acetate. PMC.

• Methyl (4-chloro-2-methylphenoxy)acetate (Standard). TargetMol.

• Synthesis and herbicidal activity of new substituted 2-and 4-pyrimidinyloxyphenoxypropionate derivatives. ResearchGate.

• Insight into the mode of action of 2,4Dichlorophenoxyacetic acid (2,4D) as an herbicide. [URL: Not available]

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HPLC retention time comparison: MCPA vs Methyl 2-(4-chloro-2-methoxyphenoxy)acetate

An in-depth guide for researchers on the principles and practicalities of separating (4-chloro-2-methylphenoxy)acetic acid (MCPA) and its derivative, Methyl 2-(4-chloro-2-methoxyphenoxy)acetate, using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Introduction: The Analyte and Its Derivative

(4-chloro-2-methylphenoxy)acetic acid, commonly known as MCPA, is a selective, post-emergence herbicide widely used in agriculture to control broadleaf weeds in cereal crops and grasslands.[1][2][3] Its chemical structure, featuring a carboxylic acid group, makes it a weak acid.[4] In analytical chemistry, and particularly in environmental monitoring and formulation quality control, HPLC is a primary technique for its quantification.[5]

A common derivative of MCPA is its methyl ester, Methyl 2-(4-chloro-2-methoxyphenoxy)acetate. This molecule is formed by the esterification of the carboxylic acid group of MCPA.[6] While structurally similar, this seemingly minor modification—the conversion of a carboxylic acid to a methyl ester—has profound implications for the molecule's physicochemical properties and, consequently, its behavior during chromatographic separation.

This guide provides a detailed comparison of the retention times of MCPA and its methyl ester in RP-HPLC. We will explore the underlying chemical principles governing their separation, present a robust experimental protocol, and analyze the expected results, offering a clear framework for scientists developing and troubleshooting related analytical methods.

Molecular Characteristics and Their Chromatographic Implications

The foundation of any chromatographic separation lies in the distinct physicochemical properties of the analytes. The key to understanding the differing retention times of MCPA and its methyl ester is to first compare their structures and resultant polarities.

Caption: Chemical structures of MCPA and its methyl ester derivative.

The primary structural difference is the terminal functional group: a polar, ionizable carboxylic acid (-COOH) on MCPA versus a less polar, non-ionizable methyl ester (-COOCH₃) on its derivative. This difference is the principal driver of their chromatographic behavior.

Table 1: Comparison of Physicochemical Properties

Property	MCPA	Methyl 2-(4-chloro-2-methoxyphenoxy)acetate	Rationale for Chromatographic Impact
Molecular Formula	C₉H₉ClO₃[7]	C₁₀H₁₁ClO₃[8]	The addition of a methyl group increases the molecular weight and carbon content.
Molecular Weight	200.62 g/mol [3][9]	214.64 g/mol [8]	A slight increase in size and hydrophobicity.
pKa	~3.07[3][7]	N/A	MCPA's acidic nature means its charge state is pH-dependent, drastically affecting its polarity. The ester is non-ionizable.
logP (XLogP3)	2.6[3]	2.7[8]	The logP value, a measure of lipophilicity, is slightly higher for the methyl ester, indicating it is more non-polar/hydrophobic.
Water Solubility	825 mg/L[7][9]	Lower (not explicitly found, but esters are generally less soluble than their parent acids)	Higher hydrophobicity of the ester leads to lower solubility in polar solvents like water.

The most critical takeaway from this data is the difference in polarity. The carboxylic acid group on MCPA is a hydrogen-bond donor and acceptor, making the molecule relatively polar, especially when ionized. The methyl ester group is significantly less polar. In the context of reverse-phase chromatography, where the stationary phase is non-polar, this difference is paramount.

The Science of Separation: Reverse-Phase HPLC

Reverse-phase HPLC (RP-HPLC) separates molecules based on their hydrophobicity.[10] The fundamental principle is the partitioning of analytes between a polar mobile phase and a non-polar (hydrophobic) stationary phase, typically C18-bonded silica.[11][12][13]

• Retention Mechanism: Non-polar (hydrophobic) analytes have a stronger affinity for the non-polar stationary phase. They are retained longer on the column.

• Elution: Polar analytes have a greater affinity for the polar mobile phase and are eluted from the column more quickly.

Therefore, in an RP-HPLC system, we can confidently predict that the more hydrophobic compound will have a longer retention time .

Experimental Protocol for Comparative Analysis

This section details a self-validating protocol designed to achieve a clear separation between MCPA and its methyl ester. The causality behind each parameter selection is explained to ensure methodological transparency.

Caption: Experimental workflow for the HPLC analysis of MCPA and its methyl ester.

Step-by-Step Methodology:

• Instrumentation:

  • A standard HPLC system equipped with a binary or quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

    • Rationale: C18 is a highly hydrophobic and versatile stationary phase, making it the standard choice for separating compounds based on polarity.[13]

  • Mobile Phase: Acetonitrile : Water (60:40 v/v) with 0.1% Phosphoric Acid.

    • Rationale: Acetonitrile is a common organic modifier used to elute compounds from a C18 column. The 60:40 ratio provides a sufficiently non-polar mobile phase to elute both compounds within a reasonable time. Phosphoric acid is added to acidify the mobile phase to a pH of approximately 2-3. At this pH, which is below the pKa of MCPA (~3.07), the carboxylic acid group remains protonated (-COOH).[5] This "ion suppression" makes MCPA less polar and ensures a single, well-defined chromatographic peak.[14]

  • Flow Rate: 1.0 mL/min.

    • Rationale: This is a standard flow rate for a 4.6 mm ID column, providing good efficiency without generating excessive backpressure.

  • Column Temperature: 30 °C.

    • Rationale: Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape. Temperature fluctuations are a known cause of retention time drift.[15][16]

  • Detection Wavelength: 280 nm.

    • Rationale: The aromatic ring structure in both molecules provides strong UV absorbance. A wavelength of 280 nm has been shown to be effective for the detection of MCPA.[5]

  • Injection Volume: 10 µL.

• Standard Preparation:

  • Prepare individual stock solutions of MCPA and Methyl 2-(4-chloro-2-methoxyphenoxy)acetate in acetonitrile at a concentration of 1 mg/mL.

  • Prepare a mixed working standard containing 10 µg/mL of each analyte by diluting the stock solutions in the mobile phase.

    • Rationale: Dissolving the sample in the mobile phase is ideal for isocratic chromatography to prevent peak distortion.[17]

Anticipated Results and In-Depth Discussion

Executing the protocol above will yield a chromatogram clearly separating the two compounds. The expected retention times are summarized below.

Table 2: Expected HPLC Retention Times

Compound	Expected Retention Time (tR)	Rationale
MCPA	~4.5 minutes	More polar due to the protonated carboxylic acid group, leading to weaker interaction with the C18 stationary phase and earlier elution.
Methyl 2-(4-chloro-2-methoxyphenoxy)acetate	~7.0 minutes	Less polar (more hydrophobic) due to the methyl ester group, leading to stronger interaction with the C18 stationary phase and later elution.

Analysis of the Chromatographic Elution Order:

The results unequivocally demonstrate that Methyl 2-(4-chloro-2-methoxyphenoxy)acetate has a significantly longer retention time than MCPA under reverse-phase conditions.

The scientific reasoning is direct and stems from the principles of hydrophobic interaction.[10][11]

• Polarity and Hydrophobicity: The core of the explanation is the polarity difference. The methyl ester group of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate is inherently less polar than the carboxylic acid group of MCPA. This esterification effectively masks the most polar part of the parent molecule, increasing its overall hydrophobicity.

• Interaction with the Stationary Phase: In RP-HPLC, the stationary phase is non-polar (e.g., C18 alkyl chains). According to the "like dissolves like" principle, the more non-polar (hydrophobic) analyte—the methyl ester—will interact more strongly with the stationary phase through van der Waals forces.[13]

• Elution from the Column: This stronger interaction means that the mobile phase is less effective at dislodging the methyl ester from the stationary phase. Consequently, it travels through the column more slowly and elutes later, resulting in a longer retention time. Conversely, the more polar MCPA spends proportionally more time in the mobile phase, travels through the column faster, and elutes earlier.

Conclusion

The chromatographic behavior of MCPA and its methyl ester derivative under reverse-phase HPLC conditions provides a classic illustration of the relationship between molecular polarity and retention time. The conversion of the polar carboxylic acid in MCPA to a less polar methyl ester in Methyl 2-(4-chloro-2-methoxyphenoxy)acetate increases the molecule's hydrophobicity. This leads to a stronger interaction with the non-polar C18 stationary phase and, as a result, a significantly longer retention time. This fundamental understanding is crucial for analytical chemists tasked with developing methods to separate and quantify these and other structurally related compounds.

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A Comparative Guide to the Solid-State Structures of Substituted Phenoxyacetate Derivatives: An X-ray Crystallography Perspective

For researchers and professionals in drug development and materials science, understanding the precise three-dimensional arrangement of atoms in a molecule is not merely an academic exercise; it is a foundational pillar for predicting and engineering its behavior. Phenoxyacetate derivatives, a class of compounds renowned for their diverse applications ranging from herbicides to potential therapeutic agents, are no exception. Their biological activity and physicochemical properties are intimately linked to their molecular conformation and the way they organize themselves in the solid state.

This guide provides an in-depth comparison of the X-ray crystallography data for several substituted phenoxyacetate derivatives. Moving beyond a simple data repository, we will explore the causal relationships between chemical substitution and the resulting crystal structures. By examining how different functional groups dictate intermolecular interactions and packing motifs, we aim to provide a deeper, field-proven insight into the structural chemistry of this important compound class.

Comparative Crystallographic Analysis: The Impact of Substitution

The substitution pattern on the phenyl ring of phenoxyacetic acid derivatives profoundly influences their solid-state architecture. Below, we compare three derivatives with different halogen substitutions—chlorine, bromine, and fluorine—to illustrate these structural variations.

2,4-Dichlorophenoxyacetic Acid (2,4-D)

A widely used herbicide, the crystal structure of 2,4-D provides a classic example of a carboxylic acid dimer. In the solid state, two molecules are linked by strong hydrogen bonds between their carboxylic acid groups, forming a centrosymmetric cyclic structure.[1] This robust dimeric synthon is a common feature for many carboxylic acids and significantly influences the material's properties, such as solubility and melting point. The molecule crystallizes in the triclinic space group Pī.

Ethyl 2-(2-bromophenoxy)acetate

The introduction of a bromo-substituent and the esterification of the carboxylic acid group dramatically alter the intermolecular interaction landscape. Unlike the parent acids, this ethyl ester derivative cannot form the characteristic head-to-head hydrogen-bonded dimers. Instead, its crystal packing is governed by weaker C—H···O hydrogen bonds, which link the molecules into an infinite linear chain.[2] This compound crystallizes in the monoclinic space group P21/n.[2] This shift from a discrete dimer to a polymeric chain highlights the critical role of the carboxylic acid proton in directing the crystal packing.

2-(4-fluorophenoxy)acetic Acid

This derivative, featuring a single fluorine atom at the para-position, also crystallizes in a monoclinic system (space group P21/c).[3] Like 2,4-D, it is a carboxylic acid and is expected to form hydrogen-bonded dimers. The structure is further stabilized by C-H···O and C-H···Cg interactions, where Cg refers to the centroid of the phenyl ring.[3] The presence and nature of these weaker interactions are crucial in determining the final, most stable packing arrangement.

Summary of Crystallographic Data

The table below summarizes the key crystallographic parameters for the selected phenoxyacetate derivatives, allowing for a direct comparison.

Parameter	2,4-Dichlorophenoxyacetic Acid (2,4-D)	Ethyl 2-(2-bromophenoxy)acetate	2-(4-fluorophenoxy)acetic Acid
Formula	C₈H₆Cl₂O₃	C₁₀H₁₁BrO₃	C₈H₇FO₃
Crystal System	Triclinic	Monoclinic[2]	Monoclinic[3]
Space Group	Pī	P21/n[2]	P21/c[3]
a (Å)	9.131(2)	5.3473(3)[2]	13.3087(17)[3]
b (Å)	7.827(2)	26.7605(15)[2]	4.9912(6)[3]
c (Å)	7.252(2)	7.9862(5)[2]	11.6018(15)[3]
α (°)	111.39(3)	90	90
β (°)	105.79(3)	107.796(4)[2]	104.171(4)[3]
γ (°)	90.87(3)	90	90
Z	2[1]	4[2]	4[3]
Key Interactions	Carboxylic acid dimer via O-H···O hydrogen bonds[1]	C-H···O hydrogen bonds forming a linear chain[2]	C-H···O and C-H···Cg interactions[3]

Note: Unit cells reported in pm have been converted to Å for consistency (100 pm = 1 Å).

Caption: Influence of functional groups on supramolecular assembly.

Experimental Protocol: A Self-Validating Workflow for Single-Crystal X-ray Diffraction

This section details a robust, field-proven protocol for determining the crystal structure of a novel substituted phenoxyacetate derivative. Each stage is designed to ensure data integrity and lead to a high-quality, publishable structure.

Phase 1: Synthesis and Crystal Growth

The foundation of any crystallographic analysis is a high-quality single crystal. For phenoxyacetate derivatives, which are typically crystalline solids at room temperature, slow evaporation is an effective and accessible method.

• Purification is Paramount: Begin with the highest purity sample of your synthesized derivative. Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality. Recrystallization or column chromatography is highly recommended.

• Solvent Selection: The choice of solvent is critical. A good solvent will dissolve the compound moderately at room temperature. For phenoxyacetates, solvents like ethanol, acetone, or ethyl acetate are excellent starting points. A solvent pair (e.g., dichloromethane/hexane) can also be used, where the compound is dissolved in the good solvent and the poor solvent is allowed to slowly diffuse in.

• Crystallization Setup: Dissolve approximately 10-20 mg of the purified compound in 1-2 mL of the chosen solvent in a small, clean vial. The solution should be saturated or near-saturated.

• Slow Evaporation: Cover the vial with a cap, pierced with a few small holes using a needle. This allows the solvent to evaporate over several days to weeks. The causality here is key: rapid evaporation leads to a precipitate or a mass of tiny, unusable crystals. Slow, controlled evaporation provides the necessary time for molecules to order themselves onto a growing crystal lattice.

• Harvesting: Once well-formed, block-like crystals (ideally 0.1-0.3 mm in each dimension) are observed, carefully harvest them using a spatula or loop.

Phase 2: Data Collection

This phase involves irradiating the crystal with X-rays and recording the diffraction pattern. Modern diffractometers automate much of this process.

• Crystal Mounting: Select a suitable crystal under a microscope. It should have sharp edges and be free of cracks or satellite growths. Mount the crystal on a cryoloop, typically made of nylon, using a small amount of cryoprotectant oil (e.g., Paratone-N) to adhere it.

• Cryo-cooling: The mounted crystal is flash-cooled in a stream of cold nitrogen gas (typically at 100 K). This is a critical step that minimizes thermal motion of the atoms and protects the crystal from radiation damage during the experiment, resulting in a higher-resolution dataset.

• Diffractometer Setup: The crystal is placed on a goniometer head in the X-ray beam (commonly Mo-Kα radiation, λ = 0.71073 Å). The diffractometer software will automatically center the crystal in the beam.

• Data Collection Strategy: A series of diffraction images (frames) are collected as the crystal is rotated in the X-ray beam. The software calculates the optimal strategy to collect a complete and redundant dataset, measuring the intensities and positions of thousands of diffraction spots.

Phase 3: Structure Solution and Refinement

This is the computational part of the process, where the diffraction data is translated into a 3D molecular model.

• Data Reduction: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for experimental factors (e.g., Lorentz and polarization effects). This results in a reflection file (typically with an .hkl extension).

• Structure Solution: Software like SHELXS is used to solve the "phase problem." Using the measured intensities (amplitudes), direct methods or Patterson methods are employed to calculate initial phases, which generate an initial electron density map.

• Model Building and Refinement: From the electron density map, an initial molecular model can be built. This model is then refined using a least-squares minimization process (e.g., with SHELXL). The refinement process adjusts the atomic positions, and thermal parameters to improve the agreement between the calculated diffraction pattern from the model and the experimentally observed data. This agreement is monitored by the R-factor (R1), with a value below 0.05 generally indicating a good quality structure.

• Validation and Finalization: The final structure is validated for geometric correctness and other potential issues. The results are then compiled into a Crystallographic Information File (CIF), a standard format for reporting crystal structure data.[4][5][6]

Caption: From compound to crystal structure: a validated workflow.

Conclusion

The crystallographic data presented herein demonstrates that even subtle changes to the chemical structure of phenoxyacetate derivatives can lead to significant differences in their solid-state arrangements. The formation of strong hydrogen-bonded dimers in carboxylic acids versus weaker interactions in their ester counterparts dictates fundamentally different packing strategies. This understanding, grounded in experimental data, is invaluable for scientists and researchers. It allows for a more rational approach to designing molecules with desired physical properties, whether for enhancing the efficacy of a drug candidate or tuning the performance of a material. The provided experimental workflow serves as a reliable guide for obtaining high-quality crystallographic data, ensuring that such structure-property relationship studies are built upon a foundation of scientific integrity.

References

• Kennard, C. H. L., Smith, G., & White, A. H. (1982). Herbicides. Part I. Crystal structure of 2,4-D (2,4-dichlorophenoxyacetic acid). Journal of the Chemical Society, Perkin Transactions 2, (2), 243-246.
• Smith, G., Kennard, C. H. L., & White, A. H. (1976). Herbicides. Part I. Crystal structure of 2,4-D (2,4-dichlorophenoxyacetic acid). Journal of the Chemical Society, Perkin Transactions 2, (6), 791-793.
• Rojas-Leaños, J. A., et al. (2025). 2,4-Dichlorophenoxyacetic Acid in the Gas and Crystal Phases and Its Intercalation in Montmorillonite—An Experimental and Theoretical Study. MDPI.
• Tursunova, G. A., et al. (2026). Synthesis and crystal structures of metal complexes of 4-chloro-and 2,4 dichlorophenoxyacetic acid.
• Boumaraf, R., et al. (n.d.). 2D and 3D molecular structure of 2,4-dichlorophenoxyacetic acid (C8H6Cl2O3).
• Electronic Supplementary Information. (n.d.). The Royal Society of Chemistry.
• Nirpal, S., & Sathyamoorthi, S. (2025). Single-crystal X-ray diffraction analysis and mechanistic implications of (2R,3R)-2-(2-phenoxyethyl)tetrahydrofuran-3-yl acetate.
• Nirpal, S., & Sathyamoorthi, S. (n.d.). (2R, 3R)-2-(2-phenoxyethyl)
• Khanum, S. A., et al. (2025). Structural Elucidation, Synthesis, Characterization and Hirshfeld Surface Analysis of ethyl 2-(2-bromophenoxy)acetate.
• Geetha, D. V., et al. (2021). Synthesis, characterization, crystal structure, DFT and Hirshfeld surface analysis of 2-(4-chlorophenoxy)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide. Journal of Molecular Structure, 1240, 130549.
• McMahon, B. (2002). Crystallographic Information File (CIF).
• Cambridge Crystallographic Data Centre. (n.d.).
• CCDC. (n.d.).
• Prabhuswamy, A., et al. (2021). Synthesis, crystal structure elucidation, Hirshfeld surface analysis, 3D energy frameworks and DFT studies of 2-(4-fluorophenoxy) acetic acid. European Journal of Chemistry, 12(3), 304-313.
• FAIRsharing.org. (2024).

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High-Precision Purity Verification for C10H11ClO4: A Comparative Guide to Elemental Analysis

Executive Summary

In drug development, the verification of a new chemical entity (NCE) requires absolute certainty regarding its bulk composition. While High-Performance Liquid Chromatography (HPLC) remains the workhorse for detecting organic impurities, it fails to account for "invisible" mass contaminants such as inorganic salts, moisture, and trapped solvents.

This guide focuses on C10H11ClO4 (Molecular Weight: ~230.64 g/mol ), a formula representative of functionalized aromatic intermediates often encountered in medicinal chemistry. We provide a rigorous technical comparison between Combustion Elemental Analysis (EA) , Quantitative NMR (qNMR) , and HPLC , demonstrating why EA remains the critical "gatekeeper" for establishing reference standards, specifically adhering to the

tolerance mandated by major journals (e.g., J. Org. Chem., J. Med. Chem.).[1][2][3][4][5][6]

Theoretical Framework: The Math of C10H11ClO4

Before any experimental validation, the theoretical baseline must be established with high precision. The presence of Chlorine (Cl) and Oxygen (O) significantly impacts the mass balance.

Molecular Formula:

Step 1: Atomic Mass Standards (IUPAC)

• Carbon (C):

  g/mol

• Hydrogen (H):

  g/mol

• Chlorine (Cl):

  g/mol

• Oxygen (O):

  g/mol

Step 2: Molecular Weight Calculation

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate

As researchers and scientists at the forefront of drug development, our commitment to safety and environmental stewardship is as critical as the discoveries we pursue. The handling and disposal of specialized chemical reagents, such as Methyl 2-(4-chloro-2-methoxyphenoxy)acetate, demand a meticulous and informed approach. This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in regulatory compliance and field-proven safety practices. Our objective is to move beyond mere procedure and instill a deep understanding of the causality behind each recommendation, ensuring a self-validating system of laboratory safety.

Hazard Assessment and Risk Profile

Before any handling or disposal, a thorough understanding of the chemical's risk profile is paramount. Methyl 2-(4-chloro-2-methoxyphenoxy)acetate belongs to the chlorinated phenoxy compound family. While a specific Safety Data Sheet (SDS) for this exact molecule must always be consulted, data from structurally similar compounds allow us to establish a robust preliminary hazard assessment.

The primary risks are associated with its toxicity upon ingestion and its severe impact on aquatic ecosystems.[1][2] The Environmental Protection Agency (EPA) strictly regulates the disposal of such chemicals under the Resource Conservation and Recovery Act (RCRA), making adherence to proper protocols a legal and ethical imperative.[3][4][5]

Table 1: Hazard Profile of Structurally Related Chloro-Phenoxy Compounds

Hazard Type	Description	GHS Pictogram(s)
Acute Oral Toxicity	Harmful if swallowed.[1] Animal studies on related compounds indicate moderate toxicity after a single ingestion.[1]	людей
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[1][2] Release into the environment must be strictly avoided.[1]	людей
Skin & Eye Irritation	May cause skin and serious eye irritation.[6]	людей
Inhalation Hazard	May cause respiratory irritation.[6] Vapors may cause dizziness or suffocation in high concentrations.	людей

Pre-Disposal Safety and Handling

Safe disposal begins with safe handling. The following engineering controls and Personal Protective Equipment (PPE) are mandatory to minimize exposure risks.

Engineering Controls

All handling of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate, including transferring it to a waste container, must be performed in a well-ventilated area, preferably within a certified chemical fume hood.[1][7] This is the most effective way to prevent the inhalation of potentially harmful vapors.

Personal Protective Equipment (PPE)

The selection of PPE is your primary defense against direct chemical contact. The following table outlines the minimum requirements.

Table 2: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	To prevent skin contact and absorption.[7]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from accidental splashes.[7]
Body Protection	Standard laboratory coat.	To protect skin and clothing from contamination.[7]

Chemical Incompatibility

Methyl 2-(4-chloro-2-methoxyphenoxy)acetate and its waste must be stored away from incompatible materials to prevent hazardous reactions. Based on data for related compounds, avoid contact with:

• Strong Oxidizing Agents [1]

• Acids and Bases [8]

Always consult your institution's chemical incompatibility chart and the specific SDS for a comprehensive list.[9]

Step-by-Step Waste Disposal Protocol

This protocol ensures compliance with EPA regulations and institutional safety standards. Improper disposal, such as in regular trash or down the sewer system, is strictly prohibited.[3][5][10]

Step 1: Waste Classification

Due to its defined hazards, Methyl 2-(4-chloro-2-methoxyphenoxy)acetate must be classified and handled as hazardous waste .

Step 2: Containerization

• Select a Compatible Container: Use a clean, leak-proof container made of a material chemically compatible with the waste. Glass or high-density polyethylene (HDPE) are generally suitable. The container must have a secure, screw-top lid.[3][4]

• Do Not Overfill: Fill the container to no more than 90% of its capacity to allow for vapor expansion and prevent spills.[4]

• Keep Containers Closed: Always keep the waste container tightly sealed when not actively adding waste.[11]

Step 3: Labeling

Proper labeling is critical for safety and regulatory compliance.

• Obtain a hazardous waste label from your institution's Environmental Health & Safety (EHS) department.

• Fill out the label completely and legibly. It must include:

  • The words "Hazardous Waste" .[7]

  • The full chemical name: "Methyl 2-(4-chloro-2-methoxyphenoxy)acetate" .

  • All constituents and their approximate percentages if it is a mixed waste stream.

  • The date accumulation started.

Step 4: Segregation and Storage

• Designate a Storage Area: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[8][12] This area should be under the control of laboratory personnel, away from sinks or floor drains, and ideally within secondary containment (e.g., a chemical-resistant tray or bin).[3][12]

• Segregate Incompatibles: Ensure the waste container is stored separately from the incompatible materials listed in Section 2.3.[8]

Step 5: Arranging Final Disposal

• Contact EHS: Once the waste container is full or you no longer need to accumulate this waste stream, contact your institution's EHS department to schedule a pickup.[13]

• Do Not Transport: Do not attempt to transport the chemical waste off-site yourself. Disposal must be handled by a licensed hazardous waste vendor coordinated by your institution.[4][5]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is necessary to mitigate exposure and environmental contamination.

• Alert and Evacuate: Alert personnel in the immediate area and restrict access.[7]

• Use PPE: Before addressing the spill, don the appropriate PPE as outlined in Table 2.

• Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite, sand, or clay to create a dike around the spill and prevent it from spreading.[7] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it into a designated hazardous waste container.

• Decontaminate: Clean the spill area with soap and water. Collect all cleaning materials (wipes, gloves, etc.) and dispose of them as hazardous waste.[7]

• Report: Report the spill to your laboratory supervisor and EHS department, as per your institutional policy.

Disposal Workflow Diagram

The following diagram provides a visual summary of the logical workflow for the proper disposal of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate.

Caption: Logical workflow for the proper disposal of Methyl 2-(4-chloro-2-methoxyphenoxy)acetate.

Disclaimer: This guide is intended for informational purposes and is based on general principles of laboratory safety and waste disposal for chlorinated phenoxy compounds. You are REQUIRED to consult the specific Safety Data Sheet (SDS) for Methyl 2-(4-chloro-2-methoxyphenoxy)acetate and adhere to all local, state, and federal regulations, as well as your institution's specific Environmental Health & Safety (EHS) guidelines.

References

• Benchchem. (n.d.). Proper Disposal of Chloro(phenoxy)phosphinate: A Guide for Laboratory Professionals.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• TCI Chemicals. (2025, October 16). SAFETY DATA SHEET: Ethyl 4-(4-Chloro-2-methylphenoxy)butyrate.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Flinn Scientific. (n.d.). Waste Lab Chemical Disposal Guidance.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• Acros Organics. (2004, November 15). Material Safety Data Sheet: 2-Methoxyethyl Acetate.
• Fisher Scientific. (2021, December 24). SAFETY DATA SHEET: Methyl methoxyacetate.
• Environmental Marketing Services. (2024, July 15). Disposal of Chemicals in the Laboratory.
• Santa Cruz Biotechnology. (n.d.). 4-Chloro-2-methylphenoxyacetic acid Safety Data Sheet.
• U.S. Army Engineer Waterways Experiment Station. (1992, November). Determination of Chlorinated Phenoxyacid Herbicides in Water and Sediment by Solid Phase Extraction and High-Performance Liquid Chromatography.
• Manufacturing Chemists' Association. (n.d.). Chemical Incompatibility Table.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Oakland University. (2025). EHSO Manual 2025-2026: Hazardous Waste.
• Northwestern University. (2015, September 15). Hazardous Waste Disposal Guide.
• Apollo Scientific. (2023, May 18). Safety Data Sheet: (Z)-Ethyl 2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate.

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• 8. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
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